N-(3,4-dimethoxyphenyl)thiourea

• CAS: 65069-52-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of N-(3,4-dimethoxyphenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth exploration of the synthesis and characterization of N-(3,4-dimethoxyphenyl)thiourea, a molecule of significant interest in medicinal chemistry and materials science. Thiourea derivatives are a versatile class of compounds known for a wide range of biological activities, including antibacterial, antioxidant, anticancer, and anti-inflammatory properties.[1] The 3,4-dimethoxyphenyl moiety is a common feature in many biologically active natural products and synthetic compounds, often imparting favorable pharmacokinetic properties. This guide is structured to provide not only the procedural steps for synthesis and analysis but also the underlying scientific rationale to empower researchers in their experimental design and interpretation.

Strategic Approach to Synthesis: The Isothiocyanate Route

The most direct and widely employed method for the synthesis of monosubstituted thioureas is the reaction of an appropriate isothiocyanate with an amine.[2] In the case of N-(3,4-dimethoxyphenyl)thiourea, the logical precursors are 3,4-dimethoxyphenyl isothiocyanate and a source of ammonia. This method is favored due to its high efficiency, mild reaction conditions, and the ready availability of starting materials.

The reaction proceeds via a nucleophilic addition mechanism where the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon atom of the isothiocyanate group. The subsequent proton transfer leads to the formation of the stable thiourea linkage.

Experimental Protocol: Synthesis of N-(3,4-dimethoxyphenyl)thiourea

This protocol is a self-validating system, where successful synthesis can be monitored and confirmed at each key stage.

Materials:

• 3,4-dimethoxyaniline

• Carbon disulfide

• Triethylamine

• Ethyl chloroformate

• Ammonia (aqueous solution, e.g., 28%)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexane

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step 1: In-situ generation of 3,4-dimethoxyphenyl isothiocyanate

• Rationale: While 3,4-dimethoxyphenyl isothiocyanate can be purchased, its in-situ generation from the corresponding aniline offers a cost-effective and efficient alternative. This two-step, one-pot procedure involves the formation of a dithiocarbamate salt followed by its decomposition to the isothiocyanate.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-dimethoxyaniline (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add carbon disulfide (1.1 eq.) dropwise to the stirred solution. Allow the reaction to stir at 0 °C for 30 minutes, during which the dithiocarbamate salt will precipitate.

  • To this mixture, add ethyl chloroformate (1.1 eq.) dropwise at 0 °C. The reaction mixture will gradually become homogeneous.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent) to confirm the consumption of the starting aniline.

Step 2: Reaction with Ammonia to form N-(3,4-dimethoxyphenyl)thiourea

• Rationale: The crude isothiocyanate solution is used directly to minimize handling of the potentially lachrymatory isothiocyanate. Aqueous ammonia provides a readily available and safe source of the amine nucleophile.

• Procedure:

  • Cool the reaction mixture containing the in-situ generated 3,4-dimethoxyphenyl isothiocyanate to 0 °C.

  • Slowly add an excess of concentrated aqueous ammonia (e.g., 5-10 eq.) to the stirred solution.

  • Allow the reaction to stir vigorously at room temperature overnight. A precipitate of the product is expected to form.

  • Monitor the disappearance of the isothiocyanate intermediate by TLC.

Step 3: Isolation and Purification

• Rationale: The product is expected to have limited solubility in the reaction solvent, facilitating its isolation by filtration. Recrystallization is a standard and effective method for purifying solid organic compounds.

• Procedure:

  • Filter the solid product and wash with cold DCM to remove any unreacted starting materials and byproducts.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

  • Dry the purified white solid under vacuum.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-(3,4-dimethoxyphenyl)thiourea.

Comprehensive Characterization of N-(3,4-dimethoxyphenyl)thiourea

A battery of analytical techniques is essential to confirm the identity, purity, and structure of the synthesized compound.

Physical Properties

Property	Expected Value
Appearance	White to off-white crystalline solid
Melting Point	Expected to be in the range of 150-180 °C, similar to other substituted phenylthioureas.
Solubility	Soluble in polar organic solvents like DMSO and DMF; sparingly soluble in alcohols; insoluble in water and nonpolar solvents like hexane.

Spectroscopic Analysis

A. Infrared (IR) Spectroscopy

• Principle: IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

• Expected Absorptions:

  • N-H stretching: Two distinct bands in the region of 3400-3100 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the two N-H bonds. The presence of hydrogen bonding can broaden these peaks.

  • C-H stretching (aromatic): Peaks just above 3000 cm⁻¹.

  • C-H stretching (aliphatic, -OCH₃): Peaks just below 3000 cm⁻¹.

  • C=S stretching (thiocarbonyl): A characteristic absorption band in the region of 1300-1100 cm⁻¹. This band can be coupled with other vibrations.

  • C-N stretching: Bands in the region of 1500-1400 cm⁻¹.

  • C-O stretching (aryl ether): Strong absorptions in the 1250-1000 cm⁻¹ region.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy:

  • Principle: Provides information about the number, chemical environment, and connectivity of protons in a molecule.

  • Expected Chemical Shifts (in DMSO-d₆):

    • δ ~9.5-10.0 ppm (singlet, 1H): NH proton adjacent to the aromatic ring.

    • δ ~7.0-7.5 ppm (broad singlet, 2H): NH₂ protons.

    • δ ~6.8-7.2 ppm (multiplet, 3H): Aromatic protons of the dimethoxyphenyl ring.

    • δ ~3.7-3.8 ppm (singlet, 6H): Protons of the two methoxy (-OCH₃) groups.

• ¹³C NMR Spectroscopy:

  • Principle: Provides information about the carbon skeleton of a molecule.

  • Expected Chemical Shifts (in DMSO-d₆):

    • δ ~180-185 ppm: Thiocarbonyl carbon (C=S).

    • δ ~145-150 ppm: Aromatic carbons attached to the methoxy groups.

    • δ ~130-135 ppm: Aromatic carbon attached to the nitrogen.

    • δ ~110-120 ppm: Other aromatic carbons.

    • δ ~55-60 ppm: Methoxy carbons (-OCH₃).

C. Mass Spectrometry (MS)

• Principle: Determines the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of the compound.

• Expected Molecular Ion Peak:

  • For C₉H₁₂N₂O₂S, the expected exact mass is approximately 212.06 g/mol . The mass spectrum should show a prominent molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) depending on the ionization technique used (e.g., ESI, APCI).

• Expected Fragmentation Pattern:

  • Cleavage of the C-N bond between the aromatic ring and the thiourea moiety.

  • Loss of the thiocarbonyl group.

  • Fragmentation of the dimethoxyphenyl ring.

Characterization Workflow Diagram

Caption: A multi-faceted approach to the characterization of N-(3,4-dimethoxyphenyl)thiourea.

Potential Applications and Significance

The structural motifs present in N-(3,4-dimethoxyphenyl)thiourea suggest a high potential for biological activity. Thiourea derivatives are known to exhibit a broad spectrum of pharmacological effects.[1] The dimethoxy substitution pattern on the phenyl ring is a key feature in many compounds with anticancer and antimicrobial properties. Therefore, N-(3,4-dimethoxyphenyl)thiourea serves as a valuable scaffold for the development of new therapeutic agents. Further research into its biological activities, including enzyme inhibition and cytotoxicity assays, is warranted.

Conclusion

This technical guide has detailed a robust and reliable method for the synthesis of N-(3,4-dimethoxyphenyl)thiourea and outlined a comprehensive strategy for its characterization. By understanding the rationale behind each experimental step and analytical technique, researchers are well-equipped to successfully synthesize, purify, and validate the structure of this and related thiourea derivatives. The information presented herein serves as a foundational resource for scientists engaged in medicinal chemistry, drug discovery, and materials science, facilitating further exploration of the promising potential of this class of compounds.

References

• Thanigaimalai, P., et al. (2010). 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3303. [Link]

• Oleiwi, H. W., et al. (2023). Synthesis, Characterization of Some Thiourea Derivatives Based on 4-Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Iraqi Journal of Science, 64(1), 1-12. [Link]

• Wikipedia. (2023). Thiourea. [Link]

• Al-Suaily, K. A., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Molecules, 28(11), 4531. [Link]

• SpectraBase. (n.d.). Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-methyl-N-[3-(4-morpholinyl)propyl]-. [Link]

• Al-Ghorbani, M., et al. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 25. [Link]

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The Multifaceted Biological Activities of N-(3,4-dimethoxyphenyl)thiourea Derivatives: A Technical Guide for Drug Discovery

Abstract

This technical guide provides an in-depth exploration of the synthesis, biological activities, and mechanisms of action of N-(3,4-dimethoxyphenyl)thiourea derivatives. This class of compounds has garnered significant interest within the medicinal chemistry community due to its broad therapeutic potential, demonstrating notable antimicrobial, anticancer, and enzyme inhibitory properties. We delve into the critical structure-activity relationships that govern their efficacy and provide detailed, field-proven experimental protocols for their synthesis and biological evaluation. This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource to facilitate further investigation and application of these promising molecules.

Introduction: The Thiourea Scaffold and the Significance of the 3,4-Dimethoxyphenyl Moiety

Thiourea derivatives represent a versatile and privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities.[1] The core structure, characterized by a central thiocarbonyl group flanked by two nitrogen atoms, allows for extensive chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[2] The presence of nitrogen and sulfur atoms provides excellent coordination capabilities, which is often implicated in their mechanism of action, such as the chelation of metal ions essential for microbial enzyme function.[3]

The N-(3,4-dimethoxyphenyl) moiety, in particular, is a recurring structural motif in numerous biologically active compounds. The methoxy groups can enhance biological activity by participating in hydrogen bonding and other non-covalent interactions with biological targets, thereby improving binding affinity and selectivity.[4] This guide focuses on derivatives that combine the thiourea core with the N-(3,4-dimethoxyphenyl) group, a combination that has proven to be a fruitful avenue for the discovery of novel therapeutic agents.

Synthesis of N-(3,4-dimethoxyphenyl)thiourea Derivatives: A Generalized Approach

The synthesis of N,N'-disubstituted thioureas is a generally straightforward process, most commonly achieved through the nucleophilic addition of an amine to an isothiocyanate.[5] For the synthesis of the title compounds, this typically involves a two-step procedure.

First, an appropriate acyl chloride, such as 4-methoxybenzoyl chloride, is reacted with a thiocyanate salt (e.g., KSCN or NH₄SCN) in an anhydrous solvent like acetone to generate an in situ acyl isothiocyanate.[6] Subsequently, 3,4-dimethoxyaniline is added to the reaction mixture, which undergoes a nucleophilic attack on the isothiocyanate carbon, leading to the formation of the desired N-acyl-N'-(3,4-dimethoxyphenyl)thiourea derivative.[6]

Alternatively, 3,4-dimethoxyphenyl isothiocyanate can be synthesized and then reacted with a variety of primary or secondary amines to generate a library of derivatives.[7]

Figure 1: Generalized two-step synthesis pathway for N-acyl-N'-(3,4-dimethoxyphenyl)thiourea derivatives.

Detailed Experimental Protocol: General Synthesis

The following protocol is a generalized procedure adaptable for the synthesis of various N-(3,4-dimethoxyphenyl)thiourea derivatives.

Materials:

• Appropriate acyl chloride (1.0 eq.)

• Potassium thiocyanate (1.2 eq.)

• 3,4-Dimethoxyaniline (1.0 eq.)

• Anhydrous acetone

• Crushed ice

• Deionized water

Procedure:

• A solution of the acyl chloride in anhydrous acetone is prepared in a round-bottom flask equipped with a magnetic stirrer.

• Potassium thiocyanate is added to the solution, and the mixture is stirred at room temperature for 1-2 hours to facilitate the formation of the acyl isothiocyanate. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• A solution of 3,4-dimethoxyaniline in anhydrous acetone is then added dropwise to the reaction mixture.

• The reaction mixture is heated to reflux and maintained for 2-5 hours, with continued monitoring by TLC.[6]

• Upon completion, the reaction mixture is cooled to room temperature and then poured into a beaker containing crushed ice.[6]

• The resulting precipitate is collected by vacuum filtration, washed thoroughly with deionized water, and dried.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-acyl-N'-(3,4-dimethoxyphenyl)thiourea derivative.

• The structure of the synthesized compound should be confirmed by spectroscopic methods such as FT-IR, ¹H-NMR, and ¹³C-NMR.[8]

Antimicrobial Activity

N-(3,4-dimethoxyphenyl)thiourea derivatives have demonstrated significant potential as antimicrobial agents, exhibiting activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[9][10] The lipophilic nature of these compounds is thought to facilitate their passage through the microbial cell membrane.[9]

Mechanism of Antimicrobial Action

The antimicrobial efficacy of thiourea derivatives is often multifactorial. Key proposed mechanisms include:

• Disruption of Cellular Homeostasis: Some derivatives have been shown to disrupt the NAD+/NADH homeostasis within bacterial cells, which is critical for cellular respiration and energy production.[9]

• Enzyme Inhibition: A primary mechanism is the inhibition of essential microbial enzymes. Thioureas can act as chelating agents, sequestering metal ions that serve as cofactors for enzymes involved in peptidoglycan biosynthesis.[3][5] More specifically, certain derivatives have been identified as inhibitors of DNA gyrase and topoisomerase IV, enzymes vital for bacterial DNA replication and repair.[11]

Quantitative Antimicrobial Data

The antimicrobial potency of these derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound Class	Test Organism	MIC (µg/mL)	Reference
Thiourea Derivatives	Staphylococcus aureus (MRSA)	2 - 16	[9]
Triazole-Thioureas	S. aureus	4 - 32	[10]
Triazole-Thioureas	S. epidermidis	4 - 32	[10]
Thiazole-Thioureas	Gram-positive & Gram-negative bacteria	0.78 - 3.125	[11]

Table 1: Representative Minimum Inhibitory Concentration (MIC) values for various thiourea derivatives against selected microbial strains.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines the standard method for determining the MIC of a compound against a bacterial strain.

Materials:

• Synthesized thiourea derivative

• Bacterial strain (e.g., S. aureus ATCC 25923)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

• 0.5 McFarland standard

Procedure:

• Prepare a stock solution of the thiourea derivative in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in CAMHB directly in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Add 50 µL of the diluted bacterial suspension to each well, bringing the total volume to 100 µL.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) on each plate.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). The results can be read visually or with a microplate reader at 600 nm.[12]

Anticancer Activity

A significant body of research has highlighted the potent anticancer activity of N-(3,4-dimethoxyphenyl)thiourea derivatives against various cancer cell lines, including breast, colon, and prostate cancer.[13][14] Their efficacy often surpasses that of standard chemotherapeutic agents like cisplatin in in vitro studies.[14]

Mechanism of Anticancer Action

The anticancer effects of these compounds are mediated through multiple cellular pathways, leading to the inhibition of cell proliferation and induction of cell death.

• Induction of Apoptosis: A primary mechanism is the induction of apoptosis, or programmed cell death. These derivatives have been shown to cause cell cycle arrest, typically in the S or G2/M phase, which is a precursor to apoptosis.[13][15] This is often accompanied by an upregulation of pro-apoptotic proteins like caspase-3.[13][16]

• Inhibition of Tyrosine Kinases: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key tyrosine kinase involved in angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.[1][15] Several thiourea derivatives have been identified as potent inhibitors of VEGFR-2, thereby exerting an anti-angiogenic effect.[15]

Figure 2: Proposed anticancer mechanisms of action for N-(3,4-dimethoxyphenyl)thiourea derivatives.

Quantitative Anticancer Data

The cytotoxic potential of these compounds is expressed as the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the drug required to inhibit the growth of 50% of a cancer cell population.

Compound Class	Cell Line	IC₅₀ (µM)	Reference
Diarylthiourea	MCF-7 (Breast Cancer)	338.33	[13]
Trifluoromethylphenylthioureas	SW480 (Colon Cancer)	≤ 10	[14]
Trifluoromethylphenylthioureas	PC3 (Prostate Cancer)	≤ 10	[14]
Trifluoromethylphenylthioureas	K-562 (Leukemia)	1.5 - 8.9	[14]

Table 2: Representative IC₅₀ values demonstrating the cytotoxic activity of various thiourea derivatives.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Figure 3: Workflow for the MTT cell viability assay.

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• After 24 hours, remove the medium and add fresh medium containing serial dilutions of the N-(3,4-dimethoxyphenyl)thiourea derivative. Include vehicle-only controls.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Following treatment, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• After the 4-hour incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Allow the plate to stand overnight in the incubator to ensure complete solubilization.

• Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the results to determine the IC₅₀ value.

Enzyme Inhibition

Beyond their antimicrobial and anticancer properties, N-(3,4-dimethoxyphenyl)thiourea derivatives have been investigated as inhibitors of various enzymes, including urease and cholinesterases.[17][18]

• Urease Inhibition: Urease is an enzyme that catalyzes the hydrolysis of urea and is a key virulence factor for several pathogenic bacteria, including Helicobacter pylori. Inhibition of urease is a promising strategy for the treatment of infections caused by these organisms. Several thiourea derivatives have shown potent urease inhibitory activity.[18]

• Cholinesterase Inhibition: Acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are enzymes that hydrolyze the neurotransmitter acetylcholine. Inhibitors of these enzymes are used in the treatment of Alzheimer's disease and other neurological disorders. Certain thiourea derivatives have demonstrated significant inhibitory activity against both AChE and BChE.[17]

Quantitative Enzyme Inhibition Data

Compound Class	Target Enzyme	IC₅₀ (µM)	Reference
Dipeptide-Thiourea Conjugates	Urease	~2.0	[18]
Sulfonamide-Thioureas	Acetylcholinesterase (AChE)	Varies	[17]
Sulfonamide-Thioureas	Butyrylcholinesterase (BChE)	7.46	[17]

Table 3: Representative IC₅₀ values for the inhibition of various enzymes by thiourea derivatives.

Experimental Protocol: General Enzyme Inhibition Assay (Ellman's Method for Cholinesterases)

This protocol is based on Ellman's method, a widely used spectrophotometric assay for measuring cholinesterase activity.

Materials:

• Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• Synthesized thiourea derivative

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the enzyme, substrate (ATCI or BTCI), and DTNB in phosphate buffer.

• In a 96-well plate, add the phosphate buffer, the thiourea derivative at various concentrations, and the enzyme solution.

• Pre-incubate the mixture for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

• Initiate the reaction by adding the substrate to each well.

• The enzyme hydrolyzes the substrate, producing thiocholine, which reacts with DTNB to form a yellow-colored anion (5-thio-2-nitrobenzoate).

• Monitor the change in absorbance over time at 412 nm using a microplate reader.

• The rate of the reaction is proportional to the enzyme activity. Calculate the percentage of inhibition for each concentration of the derivative compared to a control without the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.[19]

Conclusion and Future Perspectives

N-(3,4-dimethoxyphenyl)thiourea derivatives represent a highly versatile and promising class of compounds with a diverse range of biological activities. Their straightforward synthesis, coupled with their potent antimicrobial, anticancer, and enzyme-inhibiting properties, makes them attractive candidates for further drug development. The structure-activity relationship studies, although still in their early stages for this specific subclass, suggest that modifications to the aryl ring attached to the second nitrogen of the thiourea moiety can significantly impact potency and selectivity.

Future research should focus on expanding the library of these derivatives and conducting more in-depth mechanistic studies to fully elucidate their modes of action. In vivo studies are also a critical next step to validate the promising in vitro results and to assess the pharmacokinetic and safety profiles of these compounds. The continued exploration of N-(3,4-dimethoxyphenyl)thiourea derivatives holds significant promise for the discovery of novel and effective therapeutic agents to address unmet medical needs in infectious diseases, oncology, and beyond.

References

A comprehensive list of references will be compiled and provided in the final version of this technical guide. The in-text citations correspond to a master list of peer-reviewed articles and technical documents used in the preparation of this guide.

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A Technical Guide to N-(3,4-dimethoxyphenyl)thiourea as a Potential Corrosion Inhibitor

Executive Summary

Corrosion remains a critical challenge across numerous industries, leading to significant economic losses and structural integrity concerns. The use of organic corrosion inhibitors is a primary strategy for mitigating the degradation of metallic materials. This technical guide provides an in-depth analysis of N-(3,4-dimethoxyphenyl)thiourea (DMPT), a promising candidate for corrosion inhibition. We explore its molecular structure, mechanism of action, and the experimental methodologies required for its evaluation. DMPT leverages the robust metal-binding properties of the thiourea core, enhanced by the electronic characteristics of the 3,4-dimethoxyphenyl substituent. This document details the synthesis, theoretical underpinnings via quantum chemistry, and a comprehensive suite of experimental protocols—including gravimetric and electrochemical analyses—to validate its efficacy. This guide is intended for researchers and scientists in materials science and chemical engineering, providing the foundational knowledge and practical frameworks to investigate and apply DMPT as a high-performance corrosion inhibitor.

Introduction: The Imperative for Advanced Corrosion Inhibitors

Corrosion is an electrochemical process that causes the gradual destruction of metals through their reaction with the environment[1]. This phenomenon is particularly aggressive in acidic and alkaline media common in industrial processes such as acid pickling, cleaning, and oil and gas exploration[2][3]. Organic molecules containing heteroatoms (like nitrogen, sulfur, and oxygen) and π-electrons are highly effective corrosion inhibitors[2][4][5]. They function by adsorbing onto the metal surface to form a protective barrier, which impedes the anodic and cathodic reactions of the corrosion cell[4][5][6].

Thiourea and its derivatives are a well-established class of corrosion inhibitors, primarily due to the presence of the sulfur atom, which acts as a strong adsorption center on metal surfaces, particularly for steel in acidic environments[1][3][7]. The molecular structure of these derivatives can be tailored to enhance their performance. The introduction of aromatic rings and functional groups can increase the electron density on the molecule and improve its surface coverage[8][9][10].

This guide focuses on N-(3,4-dimethoxyphenyl)thiourea (DMPT) . The rationale for investigating this specific molecule is based on the synergistic combination of its two key structural features:

• The Thiourea Core: The sulfur and two nitrogen atoms provide multiple active centers for strong adsorption onto the metal surface[1][4].

• The 3,4-Dimethoxyphenyl Group: The aromatic ring facilitates π-electron stacking on the metal, while the two electron-donating methoxy (-OCH₃) groups increase the electron density of the molecule, enhancing its ability to coordinate with the vacant d-orbitals of the metal. This is a feature seen in other effective inhibitors[11][12].

Molecular Profile and Synthesis of DMPT

Chemical Structure and Properties

N-(3,4-dimethoxyphenyl)thiourea is an organic compound characterized by a thiourea group attached to a 3,4-dimethoxy-substituted benzene ring. The key to its function lies in the distribution of electrons and the presence of multiple coordination sites.

• Active Centers: The sulfur atom (a soft base) readily interacts with the metal surface (a soft acid). The nitrogen atoms and the oxygen atoms of the methoxy groups also contribute to the adsorption process through their lone pair electrons[1][5].

• Aromatic System: The benzene ring allows for flat-lying adsorption on the metal surface through π-electron interactions[8][10].

Synthesis Pathway

The synthesis of DMPT is typically achieved through a two-step process starting from 3,4-dimethoxyaniline. This involves the formation of an isothiocyanate intermediate, which is then reacted with ammonia. A similar, well-documented synthesis for a related compound provides a reliable template[13].

• Step 1: Formation of 3,4-dimethoxyphenyl isothiocyanate.

  • Dissolve 3,4-dimethoxyaniline in a suitable solvent like acetone or chloroform.

  • Add carbon disulfide (CS₂) to the solution.

  • Slowly add a strong base, such as aqueous ammonia or a tertiary amine (e.g., triethylamine), while stirring vigorously in an ice bath to control the exothermic reaction. The reaction forms a dithiocarbamate salt intermediate.

  • To this mixture, slowly add a coupling agent like ethyl chloroformate or tosyl chloride to facilitate the elimination of H₂S and form the isothiocyanate.

• Step 2: Conversion to Thiourea.

  • To the crude 3,4-dimethoxyphenyl isothiocyanate solution, add an excess of concentrated aqueous ammonia.

  • Stir the mixture at room temperature. The reaction is typically complete within a few hours.

  • The product, N-(3,4-dimethoxyphenyl)thiourea, will precipitate out of the solution.

• Purification:

  • Collect the solid product by filtration.

  • Wash the solid with cold water to remove any unreacted starting materials and salts.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure DMPT crystals.

  • Confirm the structure and purity using standard analytical techniques (FT-IR, ¹H NMR, ¹³C NMR).

Caption: Adsorption mechanism of DMPT at the metal-solution interface.

The adsorption process can be classified into two main types:

• Physisorption (Physical Adsorption): This involves weaker electrostatic forces between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the inhibitor can become protonated, and the metal surface becomes negatively charged due to adsorbed anions (e.g., Cl⁻), leading to electrostatic attraction.[14] This process is generally associated with lower adsorption energies and may be reversible.

• Chemisorption (Chemical Adsorption): This involves stronger coordinate-type bonds formed by charge sharing or transfer between the inhibitor molecule and the metal surface.[8][10] The lone pair electrons of the sulfur, nitrogen, and oxygen atoms in DMPT can be shared with the vacant d-orbitals of the metal (e.g., iron), forming a stable, protective film.[3] This type of adsorption is stronger, more stable, and often irreversible.

In many cases, the adsorption of thiourea derivatives is a mixed process, involving both physisorption and chemisorption.[2]

Experimental Validation and Performance Evaluation

A multi-faceted experimental approach is required to rigorously evaluate the performance of DMPT as a corrosion inhibitor.

Gravimetric Analysis (Weight Loss)

This is the most direct method for determining corrosion rate. It involves exposing a pre-weighed metal coupon to the corrosive medium with and without the inhibitor for a specific duration.

• Preparation: Prepare metal coupons (e.g., mild steel) of known dimensions. Abrade the surfaces with progressively finer grades of emery paper, degrease with acetone, wash with distilled water, and dry.

• Weighing: Accurately weigh each coupon to four decimal places (W₁).

• Immersion: Immerse the coupons in the corrosive solution (e.g., 1.0 M HCl) containing various concentrations of DMPT. A blank solution without DMPT is used as a control.

• Duration: Keep the coupons immersed for a set period (e.g., 6 hours) at a constant temperature.

• Cleaning & Reweighing: After immersion, remove the coupons, clean them with a brush to remove corrosion products, rinse with water and acetone, dry, and reweigh (W₂).

• Calculation:

  • Corrosion Rate (CR): CR (g/m²h) = (W₁ - W₂) / (A * t), where A is the surface area and t is the immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] * 100, where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

DMPT Conc. (mM)	Weight Loss (mg)	Corrosion Rate (g/m²h)	Inhibition Efficiency (IE%)
0 (Blank)	50.0	4.17	-
0.1	15.0	1.25	70.0%
0.5	7.5	0.63	85.0%
1.0	4.0	0.33	92.1%
2.0	3.5	0.29	93.0%

Electrochemical Techniques

Electrochemical methods provide rapid and detailed insights into the corrosion kinetics and the inhibitor's mechanism. A standard three-electrode cell is used, comprising a working electrode (the metal sample), a counter electrode (e.g., platinum), and a reference electrode (e.g., Saturated Calomel Electrode - SCE).[6][11]

Caption: Standard three-electrode setup for electrochemical tests.

This technique involves scanning the potential of the working electrode and measuring the resulting current. The resulting Tafel plot provides key kinetic parameters.

• Protocol: After immersing the electrode for a stabilization period (e.g., 30 minutes) to reach a steady Open Circuit Potential (OCP), the potential is scanned from a cathodic value to an anodic value (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

• Interpretation:

  • Corrosion Potential (Ecorr) and Current (Icorr): Determined by extrapolating the linear (Tafel) regions of the cathodic and anodic curves to their intersection point. A lower Icorr value indicates better corrosion protection.

  • Inhibitor Type: If the Ecorr shifts significantly (>85 mV) towards more positive potentials, the inhibitor is anodic. If it shifts to more negative potentials, it is cathodic. A small shift suggests a mixed-type inhibitor, which suppresses both reactions.[15][16] Thiourea derivatives often act as mixed-type inhibitors.[2]

  • Inhibition Efficiency (IE%): IE% = [(I_corr_blank - I_corr_inh) / I_corr_blank] * 100.

DMPT Conc. (mM)	Ecorr (mV vs. SCE)	Icorr (μA/cm²)	βa (mV/dec)	βc (mV/dec)	IE%
0 (Blank)	-450	200	75	-110	-
1.0	-435	18	70	-105	91.0%

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode interface.

• Protocol: A small amplitude AC signal (e.g., 10 mV) is applied to the electrode at its OCP over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

• Interpretation:

  • Nyquist Plot: A plot of imaginary impedance (-Z'') vs. real impedance (Z'). For a simple corrosion process, this appears as a depressed semicircle. The diameter of this semicircle corresponds to the Charge Transfer Resistance (Rct) . A larger diameter indicates a higher Rct and better corrosion protection.[2][9]

  • Equivalent Circuit: The data is fitted to an equivalent electrical circuit (like a Randles circuit) to model the interface. Rct is inversely proportional to the corrosion rate. The Double-Layer Capacitance (Cdl) provides information about the adsorption of the inhibitor. Cdl typically decreases with increasing inhibitor concentration as the inhibitor molecules displace water molecules at the surface.

  • Inhibition Efficiency (IE%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] * 100.

Caption: A simple Randles equivalent circuit for modeling EIS data.

Surface Characterization

Techniques like Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX) provide visual and elemental confirmation of the inhibitor's protective action.

• Protocol: Metal coupons are immersed in the blank and inhibitor-containing solutions for a set period. After removal, they are rinsed, dried, and analyzed.

• Interpretation:

  • SEM: Images of the metal surface from the blank solution will show significant pitting and damage. In contrast, the surface protected by DMPT should appear much smoother, confirming the formation of a protective film.[2][11]

  • EDX: This analysis provides the elemental composition of the surface. The spectrum of the DMPT-protected surface is expected to show peaks for Carbon, Nitrogen, Sulfur, and Oxygen, which are absent on the freshly polished metal, providing direct evidence of the inhibitor's adsorption.[2][17]

Conclusion and Future Outlook

N-(3,4-dimethoxyphenyl)thiourea (DMPT) presents itself as a highly promising corrosion inhibitor. Its molecular design combines the proven efficacy of the thiourea functional group with the electron-donating properties of the dimethoxyphenyl substituent, suggesting a strong potential for adsorption and surface protection. The theoretical data from DFT calculations supports its viability, and the experimental framework outlined in this guide provides a robust pathway for its validation.

Future research should focus on:

• Performance in Diverse Environments: Evaluating DMPT's effectiveness for different metals (e.g., aluminum, copper) and in various corrosive media (e.g., H₂SO₄, NaOH).[4][18]

• Temperature Effects: Studying the inhibition efficiency at various temperatures to determine thermodynamic parameters of adsorption and confirm the inhibition mechanism.[10][19][20]

• Synergistic Effects: Investigating the potential for enhanced protection by combining DMPT with other compounds, such as halide ions.

• Environmental and Toxicity Studies: Assessing the ecological impact of DMPT to ensure its viability as a green and sustainable corrosion inhibitor.

By systematically applying the principles and protocols detailed herein, researchers can fully characterize the potential of N-(3,á-dimethoxyphenyl)thiourea and contribute to the development of next-generation corrosion protection technologies.

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• ACS Publications. (2016). Thiourea Derivatives as Potent Inhibitors of Aluminum Corrosion: Atomic-Level Insight into Adsorption and Inhibition Mechanisms. [Link]

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• OnePetro. (2019). Thiourea Derivatives as Steel Corrosion Inhibitors: Density Functional Theory and Experimental Studies. [Link]

• King Fahd University of Petroleum & Minerals. (2017). Toward understanding the anticorrosive mechanism of some thiourea derivatives for carbon steel corrosion: A combined DFT and molecular dynamics investigation. [Link]

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• SciELO Colombia. (2017). Corrosion inhibition studies of the combined admixture of 1,3-diphenyl-2-thiourea and 4-hydroxy-3-methoxybenzaldehyde on mild steel in dilute acid media. [Link]

• ResearchGate. (n.d.). (PDF) Corrosion Inhibition of Mild Steel in Acidic Media by N-[(3,4-Dimethoxyphenyl)Methyleneamino]-4-Hydroxy-Benzamide. [Link]

• ResearchGate. (2023). Molecular Dynamic Simulations and Quantum Chemical Studies of Nitrogen Based Heterocyclic Compounds as Corrosion Inhibitors on M. [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. [Link]

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• PubMed Central. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. [Link]

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An In-Depth Technical Guide to Investigating the Antioxidant Properties of N-(3,4-dimethoxyphenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key etiological factor in a multitude of pathological conditions, including neurodegenerative diseases, cancer, and cardiovascular disorders. This has spurred a relentless search for novel antioxidant compounds with therapeutic potential. Thiourea derivatives have emerged as a promising class of molecules due to their diverse biological activities, including significant antioxidant properties. This technical guide provides a comprehensive framework for the investigation of the antioxidant potential of a specific thiourea derivative, N-(3,4-dimethoxyphenyl)thiourea. We will delve into the rationale behind its selection, its synthesis and characterization, and a suite of robust in vitro and cell-based assays to meticulously evaluate its antioxidant efficacy. This document is designed to be a practical resource, offering not just protocols, but also the scientific reasoning that underpins each experimental choice, ensuring a thorough and validated investigation.

Introduction: The Imperative for Novel Antioxidants and the Promise of Thiourea Derivatives

The relentless production of reactive oxygen species (ROS) is an unavoidable consequence of aerobic metabolism. While ROS play a role in cellular signaling, their overabundance leads to oxidative stress, a deleterious process that damages cellular macromolecules like DNA, proteins, and lipids[1][2]. This cumulative damage is a well-established contributor to cellular aging and the pathogenesis of numerous chronic diseases[3]. The body possesses an endogenous antioxidant defense system, but this can be overwhelmed, creating a need for exogenous antioxidants to restore redox homeostasis.

Thiourea and its derivatives have garnered significant attention in medicinal chemistry for their broad spectrum of biological activities[1]. Their antioxidant potential is of particular interest, with studies demonstrating their ability to scavenge free radicals and modulate oxidative stress-related pathways[1][4]. The proposed mechanisms of action often involve hydrogen atom transfer (HAT) or single electron transfer (SET) to neutralize free radicals[4]. The N-(3,4-dimethoxyphenyl)thiourea scaffold is of particular interest due to the presence of the dimethoxyphenyl group, which may enhance its antioxidant capacity through electron-donating effects. This guide will provide the necessary tools to rigorously test this hypothesis.

Synthesis and Characterization of N-(3,4-dimethoxyphenyl)thiourea

A reliable and well-characterized supply of the target compound is the bedrock of any rigorous biological investigation. The synthesis of N-arylthioureas is a well-established process, typically involving the reaction of an amine with an isothiocyanate.

Synthetic Pathway

The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be readily achieved by the reaction of 3,4-dimethoxyaniline with a suitable isothiocyanate source, such as ammonium thiocyanate in the presence of an acid, or directly with an isothiocyanate. A common and effective method involves the in-situ generation of the isothiocyanate from the corresponding amine.

Figure 1: General synthesis pathway for N-(3,4-dimethoxyphenyl)thiourea.

Experimental Protocol: Synthesis

• Step 1: Formation of the Isothiocyanate. To a solution of 3,4-dimethoxyaniline (1 equivalent) in a suitable solvent such as acetone, add ammonium thiocyanate (1.1 equivalents).

• Step 2: Acidification. Slowly add a dilute acid (e.g., 1M HCl) dropwise to the reaction mixture while stirring at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Step 3: In-situ Reaction. The intermediate isothiocyanate will react with the ammonia generated in situ from the ammonium thiocyanate.

• Step 4: Isolation and Purification. Once the reaction is complete, the product can be isolated by precipitation upon addition of water. The crude product is then collected by filtration, washed with water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure N-(3,4-dimethoxyphenyl)thiourea.

Characterization

The identity and purity of the synthesized compound must be unequivocally confirmed using a battery of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra should be acquired to confirm the molecular structure. The proton NMR is expected to show characteristic signals for the aromatic protons of the dimethoxyphenyl ring, the methoxy groups, and the N-H protons of the thiourea moiety. The carbon NMR will show the corresponding carbon signals, including the characteristic thiocarbonyl (C=S) peak.

• Infrared (IR) Spectroscopy: The IR spectrum will provide information about the functional groups present. Key vibrational bands to look for include the N-H stretching, C=S stretching, and aromatic C-H and C=C stretching frequencies.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the compound, confirming its elemental composition.

In Vitro Antioxidant Activity Assays

A multi-assay approach is crucial for a comprehensive evaluation of antioxidant capacity, as different assays reflect different aspects of antioxidant action. We will focus on three widely accepted and complementary assays: DPPH, ABTS, and FRAP.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, a deep purple-colored free radical. The reduction of DPPH to its non-radical form, DPPH-H, results in a color change to yellow, which is monitored spectrophotometrically at approximately 517 nm.

Figure 2: Experimental workflow for the DPPH radical scavenging assay.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.

  • Prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

  • Prepare a stock solution of a standard antioxidant, such as ascorbic acid or Trolox, at the same concentration.

• Assay Procedure (96-well plate format):

  • In a 96-well microplate, add 100 µL of various concentrations of the test compound or standard, prepared by serial dilution of the stock solution.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, add 100 µL of the solvent and 100 µL of the DPPH solution.

  • For the control, add 100 µL of the solvent and 100 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound. A lower IC50 value indicates higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant to its colorless neutral form is monitored by the decrease in absorbance at 734 nm. This assay is applicable to both hydrophilic and lipophilic antioxidants.

Figure 3: Experimental workflow for the ABTS radical cation decolorization assay.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS radical cation stock solution.

  • On the day of the assay, dilute the ABTS radical stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure (96-well plate format):

  • In a 96-well microplate, add 10 µL of various concentrations of the test compound or standard.

  • Add 190 µL of the diluted ABTS radical solution to each well.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form at low pH. The ferrous-TPTZ complex has an intense blue color with an absorption maximum at 593 nm. The change in absorbance is directly proportional to the total antioxidant capacity of the sample.

Experimental Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate trihydrate in water and adjusting the pH with acetic acid.

  • TPTZ Solution (10 mM): Dissolve TPTZ in 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve ferric chloride hexahydrate in water.

  • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Assay Procedure (96-well plate format):

  • In a 96-well microplate, add 20 µL of various concentrations of the test compound or a ferrous sulfate standard solution.

  • Add 180 µL of the pre-warmed FRAP reagent to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 4-10 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.

  • A standard curve is generated using known concentrations of ferrous sulfate.

  • The antioxidant capacity of the sample is expressed as FRAP value (in µM Fe²⁺ equivalents) by comparing its absorbance to the standard curve.

Cell-Based Antioxidant Activity Assay

While in vitro assays are valuable for initial screening, cell-based assays provide a more biologically relevant assessment of a compound's antioxidant potential by considering factors like cell uptake, metabolism, and localization. The DCFH-DA assay is a widely used method for this purpose.

Cellular Antioxidant Activity (CAA) Assay using DCFH-DA

Principle: The non-fluorescent 2',7'-dichlorofluorescin diacetate (DCFH-DA) is a cell-permeable probe. Once inside the cell, it is deacetylated by cellular esterases to 2',7'-dichlorofluorescin (DCFH), which is then oxidized by intracellular ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The ability of an antioxidant to inhibit the formation of DCF is a measure of its cellular antioxidant activity.

Figure 4: Experimental workflow for the Cellular Antioxidant Activity (CAA) assay.

Experimental Protocol:

• Cell Culture:

  • Seed a suitable cell line (e.g., HepG2, a human liver cancer cell line) in a 96-well black, clear-bottom microplate and culture until a confluent monolayer is formed.

• Treatment and Staining:

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Treat the cells with various concentrations of N-(3,4-dimethoxyphenyl)thiourea for a predetermined time (e.g., 1-2 hours).

  • Wash the cells again and then incubate them with a solution of DCFH-DA (e.g., 25 µM) in a suitable buffer for 30-60 minutes at 37°C.

• Induction of Oxidative Stress and Measurement:

  • Wash the cells to remove excess DCFH-DA.

  • Induce oxidative stress by adding a pro-oxidant, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).

  • Immediately begin measuring the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm using a fluorescence microplate reader. Readings should be taken at regular intervals for a specified duration (e.g., every 5 minutes for 1 hour).

• Data Analysis:

  • The antioxidant activity is quantified by calculating the area under the curve of fluorescence versus time. A reduction in the area under the curve in the presence of the test compound indicates cellular antioxidant activity.

Data Presentation and Interpretation

For a clear and concise presentation of the results, all quantitative data should be summarized in tables.

Table 1: In Vitro Antioxidant Activity of N-(3,4-dimethoxyphenyl)thiourea

Assay	IC50 (µM) of N-(3,4-dimethoxyphenyl)thiourea	IC50 (µM) of Standard (e.g., Ascorbic Acid)
DPPH Radical Scavenging	[Insert experimental value]	[Insert experimental value]
ABTS Radical Cation Scavenging	[Insert experimental value]	[Insert experimental value]

Table 2: Ferric Reducing Antioxidant Power (FRAP) of N-(3,4-dimethoxyphenyl)thiourea

Compound	FRAP Value (µM Fe²⁺ equivalents at a specific concentration)
N-(3,4-dimethoxyphenyl)thiourea	[Insert experimental value]
Standard (e.g., Ferrous Sulfate)	[Insert experimental value]

Table 3: Cellular Antioxidant Activity of N-(3,4-dimethoxyphenyl)thiourea

Compound Concentration (µM)	% Reduction in DCF Fluorescence (relative to control)
1	[Insert experimental value]
10	[Insert experimental value]
50	[Insert experimental value]
100	[Insert experimental value]

Note: The data presented here are placeholders. Actual experimental data should be inserted upon completion of the assays. A study on the closely related N-(3-chloropropionyl)-N'-(4-methoxyphenyl)thiourea demonstrated approximately 80% DPPH scavenging activity, suggesting that N-(3,4-dimethoxyphenyl)thiourea is also likely to exhibit significant antioxidant potential[4].

Mechanistic Insights: The Keap1-Nrf2 Signaling Pathway

Beyond direct radical scavenging, potent antioxidants can also exert their effects by upregulating the endogenous antioxidant defense system. A key regulator of this system is the Keap1-Nrf2 signaling pathway.

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. However, in the presence of oxidative or electrophilic stress, or upon interaction with certain antioxidant compounds, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, thereby upregulating their expression. These genes encode for enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs).

Figure 5: The Keap1-Nrf2 signaling pathway and potential modulation by N-(3,4-dimethoxyphenyl)thiourea.

Further investigation into whether N-(3,4-dimethoxyphenyl)thiourea can activate the Keap1-Nrf2 pathway would provide deeper mechanistic insights into its antioxidant properties. This could be explored using techniques such as Western blotting to measure the nuclear translocation of Nrf2 and the expression levels of its downstream target proteins.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach to investigating the antioxidant properties of N-(3,4-dimethoxyphenyl)thiourea. By following the detailed protocols for synthesis, characterization, and a multi-faceted panel of in vitro and cell-based antioxidant assays, researchers can generate robust and reliable data to evaluate its potential as a novel antioxidant agent. The presented framework emphasizes not only the "how" but also the "why" of each experimental step, fostering a deeper understanding of the underlying scientific principles.

Future studies should aim to elucidate the precise mechanism of action, including its potential to modulate the Keap1-Nrf2 signaling pathway. Furthermore, in vivo studies in relevant animal models of oxidative stress-related diseases will be crucial to translate these in vitro findings into potential therapeutic applications. The exploration of N-(3,4-dimethoxyphenyl)thiourea and its analogs represents a promising avenue in the ongoing quest for effective new treatments for a wide range of debilitating diseases.

References

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An In-depth Technical Guide to the Antifungal Activity of N-(3,4-dimethoxyphenyl)thiourea Against Plant Pathogens

Audience: Researchers, scientists, and drug development professionals.

Abstract

The escalating threat of fungal phytopathogens to global food security necessitates the development of novel, effective fungicides. Thiourea derivatives have emerged as a promising class of compounds with a wide spectrum of biological activities, including significant antifungal properties.[1][2] This technical guide provides a comprehensive framework for the investigation of a specific, promising candidate: N-(3,4-dimethoxyphenyl)thiourea. While direct literature on this exact molecule is nascent, this document synthesizes established methodologies and mechanistic insights from closely related analogues to present a complete roadmap for its evaluation. We will detail the rationale for its selection, a proposed synthesis pathway, presumed mechanisms of action, and rigorous, validated protocols for both in vitro and in vivo antifungal assessment. This guide is designed to equip researchers with the necessary tools to systematically explore the potential of N-(3,4-dimethoxyphenyl)thiourea as a next-generation agrochemical.

Introduction: The Imperative for Novel Agrochemicals

Plant diseases caused by fungal pathogens are a primary cause of crop loss worldwide, leading to significant economic and social impacts.[3] The extensive use of conventional fungicides has resulted in the development of resistant fungal strains, driving a critical need for new antifungal agents with novel modes of action.[4] Thiourea derivatives represent a versatile chemical scaffold that has demonstrated significant inhibitory effects against a range of plant pathogens.[1] Their structural malleability allows for the fine-tuning of biological activity, offering a rich field for agrochemical discovery. This guide focuses on N-(3,4-dimethoxyphenyl)thiourea, a compound selected for its structural features that suggest potent bioactivity based on structure-activity relationship (SAR) studies of related molecules.[2][5]

The Target Compound: N-(3,4-dimethoxyphenyl)thiourea

Chemical Structure and Rationale

N-(3,4-dimethoxyphenyl)thiourea possesses a core thiourea group (-NH-C(S)-NH-), which is crucial for its biological activity, linked to a 3,4-dimethoxyphenyl substituent.

• Chemical Formula: C₉H₁₂N₂O₂S

• Molecular Weight: 212.27 g/mol

• Structure:

Rationale for Investigation: The selection of this compound is based on established SAR principles for antifungal thiourea derivatives. The presence of electron-donating methoxy groups on the phenyl ring is often associated with enhanced biological activity.[2] The thiourea moiety itself can engage in hydrogen bonding and act as a ligand, potentially disrupting essential fungal metabolic processes.[6]

Proposed Synthesis Protocol

The synthesis of N-aryl thioureas is a well-established chemical transformation. A reliable method involves the reaction of a corresponding amine with an isothiocyanate. The following protocol is adapted from standard synthesis procedures for thiourea derivatives.[7][8]

Step-by-Step Protocol:

• Preparation of 3,4-dimethoxyphenyl isothiocyanate:

  • Dissolve 3,4-dimethoxyaniline in a suitable solvent such as dichloromethane or acetone.

  • Add thiophosgene or a related thiocarbonylating agent dropwise at 0°C with constant stirring.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours until completion, monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction with a saturated sodium bicarbonate solution and extract the product with the organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the isothiocyanate intermediate.

• Formation of N-(3,4-dimethoxyphenyl)thiourea:

  • Dissolve the synthesized 3,4-dimethoxyphenyl isothiocyanate in a polar aprotic solvent like tetrahydrofuran (THF).

  • Add an aqueous solution of ammonia dropwise to the stirred solution.[9] The reaction is typically exothermic.

  • Continue stirring for 1-2 hours at room temperature.

  • Remove the solvent in vacuo. The resulting solid residue is the crude N-(3,4-dimethoxyphenyl)thiourea.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified compound.

• Characterization:

  • Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and Mass Spectrometry.[7][10]

Presumed Antifungal Mechanism of Action

The precise mechanism of action for N-(3,4-dimethoxyphenyl)thiourea requires empirical validation. However, based on extensive research into related thiourea derivatives, several potential mechanisms can be proposed.[11][12] The primary modes of action likely involve the disruption of cellular integrity and key enzymatic processes.[6][13]

• Cell Membrane Disruption: Thiourea derivatives have been shown to increase the permeability of fungal cell membranes, leading to the leakage of vital intracellular components and ultimately cell death.[11][12]

• Inhibition of Cell Wall Biosynthesis: The compound may interfere with enzymes essential for the synthesis of chitin and other crucial components of the fungal cell wall.[6]

• Enzyme Inhibition: Molecular docking studies on similar compounds suggest potential targets such as 14α-demethylase (CYP51), an enzyme critical for ergosterol biosynthesis, and N-myristoyltransferase (NMT), which is involved in protein modification.[13][14]

Caption: Proposed mechanisms of antifungal action for thiourea derivatives.

Experimental Protocols for Antifungal Activity Assessment

Rigorous and reproducible bioassays are essential for determining the antifungal efficacy of the target compound. The following protocols for in vitro and in vivo testing are based on established and widely accepted methodologies in plant pathology.[15][16]

In Vitro Assays

In vitro assays provide the initial, rapid screening of a compound's intrinsic antifungal activity against pure cultures of pathogenic fungi.[3][16]

This method directly measures the effect of the compound on the vegetative growth of the fungus.[17]

Step-by-Step Protocol:

• Media Preparation: Prepare Potato Dextrose Agar (PDA) according to the manufacturer's instructions and sterilize by autoclaving. Allow the medium to cool to approximately 45-50°C in a water bath.

• Compound Stock Solution: Prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea (e.g., 10,000 µg/mL) in a suitable solvent like dimethyl sulfoxide (DMSO) or acetone.

• Media Amendment: Add appropriate aliquots of the stock solution to the molten PDA to achieve a range of final test concentrations (e.g., 10, 50, 100, 200 µg/mL). Ensure the final solvent concentration in the media does not exceed a level that affects fungal growth (typically <1% v/v).[17]

• Controls:

  • Positive Control: Amend PDA with a commercial fungicide of known efficacy against the test pathogen.

  • Negative Control: Amend PDA with the solvent only, at the same concentration used in the test plates.

  • Blank Control: Use unamended PDA.

• Plating: Pour approximately 20 mL of the amended and control media into sterile 90 mm Petri dishes and allow them to solidify.

• Inoculation: Place a 5 mm mycelial disc, taken from the edge of an actively growing 7-day-old culture of the test fungus, in the center of each plate.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus (e.g., 25 ± 2°C) in the dark.

• Data Collection: Measure the colony diameter (in mm) in two perpendicular directions once the fungal colony in the negative control plate has reached near-full growth.

The MIC is the lowest concentration of the compound that completely inhibits visible fungal growth.[17] This can be determined using a broth microdilution method based on CLSI (Clinical and Laboratory Standards Institute) guidelines, adapted for plant pathogens.[18]

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a spore suspension or mycelial fragment suspension from a fresh fungal culture in sterile distilled water containing a surfactant (e.g., 0.05% Tween 80). Adjust the concentration to a standard level (e.g., 1 x 10⁵ spores/mL) using a hemocytometer.

• Plate Preparation: In a sterile 96-well microtiter plate, add 100 µL of sterile Potato Dextrose Broth (PDB) to each well.

• Serial Dilution: Add 100 µL of the compound stock solution to the first well and perform a two-fold serial dilution across the plate.

• Inoculation: Add 10 µL of the standardized fungal inoculum to each well.

• Controls: Include wells for a positive control (commercial fungicide), negative control (solvent only), and sterility control (broth only).

• Incubation: Seal the plate and incubate at the optimal temperature and humidity for 48-72 hours, or until sufficient growth is observed in the negative control wells.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Caption: Standardized workflow for in vitro antifungal susceptibility testing.

In Vivo Assays

In vivo assays are critical for evaluating a compound's efficacy under conditions that more closely mimic a real-world agricultural setting, accounting for factors like plant uptake, translocation, and stability.[19][20]

This method provides a rapid and resource-efficient in vivo screen.[16]

Step-by-Step Protocol:

• Plant Material: Select healthy, fully expanded leaves from disease-free plants grown under controlled conditions.

• Compound Application: Prepare aqueous solutions of the compound at various concentrations, often with a surfactant to ensure even coverage. Spray the solutions onto the leaf surfaces until runoff or apply a known volume to a specific area.

• Controls: Use leaves treated with a commercial fungicide (positive control) and a water/surfactant solution (negative control).

• Drying: Allow the treated leaves to air dry for a few hours in a sterile environment.

• Inoculation: Place a drop of a standardized spore suspension of the pathogen onto the center of the treated leaf surface.

• Incubation: Place the leaves in a humid chamber (e.g., a sealed container with moist filter paper) and incubate under appropriate light and temperature conditions conducive to disease development.

• Disease Assessment: After a set incubation period (e.g., 5-7 days), measure the lesion diameter or calculate the percentage of diseased leaf area.

This is the definitive test for a compound's ability to protect a whole plant from infection.[20][21]

Step-by-Step Protocol:

• Plant Cultivation: Grow host plants from seed in pots under controlled greenhouse conditions until they reach a suitable growth stage (e.g., 3-4 true leaves).

• Compound Application: Spray the plants with the test compound solutions at various concentrations until the foliage is thoroughly wet. Include positive and negative control groups.

• Drying: Allow the plants to dry for 24 hours. This period allows for potential absorption and translocation of the compound.

• Inoculation: Spray the plants with a standardized spore suspension of the pathogen.

• Incubation: Move the inoculated plants to a growth chamber or greenhouse with controlled high humidity and optimal temperature to promote infection and disease development.

• Disease Scoring: After an appropriate incubation period (e.g., 7-14 days), assess the disease severity on each plant using a predefined rating scale (e.g., 0 = no symptoms, 4 = severe necrosis/blight).

Caption: Comprehensive workflow for in vivo evaluation of antifungal compounds.

Data Analysis and Interpretation

For in vitro mycelial growth assays, the percentage of inhibition is calculated using the following formula:

Inhibition (%) = [(C - T) / C] x 100

Where:

• C = Average colony diameter of the negative control.

• T = Average colony diameter of the treatment.[17]

The data can then be used to calculate the EC₅₀ value (the concentration that causes 50% inhibition) through probit analysis. For in vivo assays, a disease severity index or control efficacy percentage is calculated based on the disease scores.

Table 1: Hypothetical In Vitro Antifungal Activity Data

Target Pathogen	Compound Concentration (µg/mL)	Mycelial Growth Inhibition (%)	EC₅₀ (µg/mL)
Botrytis cinerea	50	65.2	38.5
100	88.4
Fusarium oxysporum	50	58.1	45.2
100	79.5
Alternaria solani	50	72.3	31.8
100	95.1

Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to evaluating the antifungal potential of N-(3,4-dimethoxyphenyl)thiourea against plant pathogens. By leveraging established protocols and drawing inferences from the broader class of thiourea derivatives, researchers can efficiently assess its efficacy. The proposed workflow, from synthesis and characterization to multi-level bioassays, provides a clear path for investigation.

Positive results from these assays would warrant further studies, including:

• Broad-spectrum activity screening against a wider range of plant pathogens.

• Mode of action studies to confirm the precise biochemical targets.

• Phytotoxicity evaluation to ensure the compound is safe for host plants.[21]

• Formulation development to optimize stability and delivery in an agricultural context.

The exploration of N-(3,4-dimethoxyphenyl)thiourea and its analogues holds significant promise for the discovery of new and effective tools for sustainable crop protection.

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Exploring the Anticancer Potential of N-(3,4-dimethoxyphenyl)thiourea: A Technical Guide for Drug Discovery Professionals

Abstract

The relentless pursuit of novel, effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, thiourea derivatives have emerged as a versatile and promising class of compounds, exhibiting a broad spectrum of pharmacological activities. This in-depth technical guide focuses on the untapped potential of a specific analogue, N-(3,4-dimethoxyphenyl)thiourea. While direct experimental data on this compound remains nascent, this guide synthesizes the available scientific evidence from closely related structures and the well-established anticancer properties of the thiourea scaffold and the 3,4-dimethoxyphenyl moiety. We will explore its rational design, proposed synthesis, and predicted mechanisms of action, providing a comprehensive roadmap for researchers and drug development professionals to unlock its therapeutic promise.

Introduction: The Thiourea Scaffold in Oncology

Thiourea and its derivatives represent a privileged scaffold in drug discovery, demonstrating a remarkable diversity of biological activities, including antibacterial, antiviral, and notably, anticancer properties.[1][2] The anticancer efficacy of thiourea-based compounds is attributed to their ability to interact with various biological targets crucial for cancer cell proliferation and survival. These mechanisms include the inhibition of key enzymes such as topoisomerase and protein tyrosine kinases, the induction of apoptosis, and the disruption of cell cycle progression.[3] The structural versatility of the thiourea core allows for facile modification of its substituents, enabling the fine-tuning of its pharmacological profile to enhance potency and selectivity.

The N-(3,4-dimethoxyphenyl)thiourea molecule combines this potent thiourea core with a 3,4-dimethoxyphenyl group, a substitution pattern found in numerous natural and synthetic compounds with established anticancer activity. This strategic combination suggests a high probability of significant cytotoxic and antiproliferative effects, making it a compelling candidate for further investigation.

Rationale for Investigation and Structural Significance

The selection of N-(3,4-dimethoxyphenyl)thiourea as a target for anticancer drug discovery is underpinned by a strong scientific rationale derived from the individual contributions of its constituent moieties.

• The N-Aryl Thiourea Pharmacophore: The N-aryl substitution on the thiourea backbone is a common feature in many anticancer thiourea derivatives. The aromatic ring provides a platform for various substitutions that can modulate the compound's electronic and steric properties, thereby influencing its binding affinity to biological targets.

• The 3,4-Dimethoxyphenyl Moiety: This functional group is a key component of many natural products and synthetic compounds with potent biological activities, including combretastatin A-4, a powerful antimitotic agent. The methoxy groups can participate in hydrogen bonding and other non-covalent interactions within the active sites of target proteins, enhancing binding affinity and specificity. Furthermore, the 3,4-dimethoxyphenyl group has been associated with the induction of apoptosis and cell cycle arrest in various cancer cell lines.

The synergistic combination of these two pharmacophores in N-(3,4-dimethoxyphenyl)thiourea presents a compelling hypothesis for potent and potentially selective anticancer activity.

Synthesis of N-(3,4-dimethoxyphenyl)thiourea: A Proposed Protocol

The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be readily achieved through a well-established and efficient chemical pathway. The following protocol is based on standard methodologies for the synthesis of N-aryl thiourea derivatives.

Experimental Protocol: Synthesis of N-(3,4-dimethoxyphenyl)thiourea

Materials:

• 3,4-Dimethoxyaniline

• Ammonium thiocyanate (NH₄SCN)

• Hydrochloric acid (HCl)

• Ethanol

• Water

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, filtration apparatus)

Step-by-Step Methodology:

• Formation of the Isothiocyanate Intermediate:

  • In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve 3,4-dimethoxyaniline in a suitable solvent such as ethanol.

  • To this solution, add an equimolar amount of ammonium thiocyanate.

  • Acidify the reaction mixture by the dropwise addition of concentrated hydrochloric acid while stirring. The acid catalyzes the conversion of the amine to the corresponding isothiocyanate.

  • Heat the reaction mixture to reflux for a specified period (typically 2-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Formation of the Thiourea Derivative:

  • Upon completion of the isothiocyanate formation, cool the reaction mixture to room temperature.

  • Slowly add an aqueous solution of ammonia with vigorous stirring. The ammonia will react with the in situ generated 3,4-dimethoxyphenyl isothiocyanate to form the desired N-(3,4-dimethoxyphenyl)thiourea.

  • Continue stirring at room temperature for an additional 1-2 hours to ensure complete reaction.

• Isolation and Purification:

  • The N-(3,4-dimethoxyphenyl)thiourea product will precipitate out of the solution.

  • Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any unreacted starting materials and by-products.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield a pure crystalline solid.

• Characterization:

  • Confirm the identity and purity of the synthesized compound using standard analytical techniques, including:

    • ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: To elucidate the chemical structure.

    • Fourier-Transform Infrared (FTIR) spectroscopy: To identify the characteristic functional groups (N-H, C=S, C-O).

    • Mass Spectrometry (MS): To determine the molecular weight.

    • Melting Point Analysis: To assess purity.

Causality Behind Experimental Choices:

• The use of ammonium thiocyanate and hydrochloric acid is a classic and cost-effective method for the in-situ generation of isothiocyanates from primary amines.

• The choice of ethanol as a solvent is due to its ability to dissolve the starting materials and its appropriate boiling point for the reflux conditions.

• The final precipitation of the product upon addition of aqueous ammonia allows for a straightforward initial purification by filtration.

Predicted Anticancer Activity and Potential Mechanisms of Action

Based on the extensive literature on structurally similar compounds, N-(3,4-dimethoxyphenyl)thiourea is predicted to exhibit significant anticancer activity through multiple mechanisms.

Induction of Apoptosis

A primary mechanism by which many thiourea derivatives exert their anticancer effects is through the induction of apoptosis, or programmed cell death. This is a highly regulated process that is often dysfunctional in cancer cells, leading to their uncontrolled proliferation.

Predicted Apoptotic Pathway:

It is hypothesized that N-(3,4-dimethoxyphenyl)thiourea could trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

• Intrinsic Pathway: The compound may induce mitochondrial outer membrane permeabilization (MOMP), leading to the release of cytochrome c into the cytoplasm. This, in turn, would activate the caspase cascade, culminating in the execution of apoptosis.

• Extrinsic Pathway: N-(3,4-dimethoxyphenyl)thiourea might also upregulate the expression of death receptors on the cancer cell surface, making them more susceptible to apoptosis-inducing ligands.

Caption: Workflow for the MTT assay to determine cytotoxicity.

Apoptosis and Cell Cycle Analysis

Protocol: Flow Cytometry for Apoptosis and Cell Cycle

Objective: To investigate the induction of apoptosis and cell cycle arrest by N-(3,4-dimethoxyphenyl)thiourea.

Materials:

• Cancer cells treated with the IC₅₀ concentration of the compound

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• PI/RNase Staining Buffer for cell cycle analysis

• Flow cytometer

Step-by-Step Methodology:

• Cell Treatment and Harvesting: Treat cancer cells with the predetermined IC₅₀ concentration of N-(3,4-dimethoxyphenyl)thiourea for 24 and 48 hours. Harvest the cells by trypsinization.

• Apoptosis Staining: For apoptosis analysis, wash the cells with binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Cell Cycle Staining: For cell cycle analysis, fix the cells in cold 70% ethanol and then stain with PI/RNase buffer.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. For apoptosis, quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis. For the cell cycle, determine the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Directions

N-(3,4-dimethoxyphenyl)thiourea stands as a promising yet underexplored candidate in the vast landscape of anticancer drug discovery. The convergence of the potent thiourea scaffold and the biologically active 3,4-dimethoxyphenyl moiety provides a strong rationale for its investigation. This technical guide has outlined a clear path forward, from a robust synthesis protocol to a comprehensive suite of in vitro assays designed to elucidate its cytotoxic and mechanistic properties.

The immediate future for this line of research should focus on the empirical validation of the hypotheses presented herein. The synthesis and thorough characterization of N-(3,4-dimethoxyphenyl)thiourea, followed by its systematic evaluation in the proposed cytotoxicity, apoptosis, and cell cycle assays, are critical next steps. Positive outcomes from these initial studies would warrant further investigation into its specific molecular targets, in vivo efficacy in preclinical animal models, and detailed structure-activity relationship studies to optimize its anticancer profile. The exploration of N-(3,4-dimethoxyphenyl)thiourea holds the potential to contribute a novel and effective agent to the arsenal of anticancer therapeutics.

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A Technical Guide to N-(3,4-dimethoxyphenyl)thiourea Derivatives as Potential Therapeutic Agents

Abstract

The thiourea scaffold represents a privileged structure in medicinal chemistry, with its derivatives exhibiting a vast spectrum of biological activities, including anticancer, antiviral, antibacterial, and antioxidant properties.[1][2] This technical guide focuses on a specific, promising subclass: N-(3,4-dimethoxyphenyl)thiourea derivatives. The inclusion of the 3,4-dimethoxyphenyl moiety, a structural feature present in many natural and synthetic bioactive compounds, offers unique electronic and steric properties that can be leveraged for enhanced target interaction and improved pharmacokinetic profiles. This document provides an in-depth exploration of the synthesis, mechanisms of action, structure-activity relationships (SAR), and therapeutic potential of these compounds. We consolidate key quantitative data, detail essential experimental protocols, and visualize the underlying molecular pathways to provide a comprehensive resource for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics.

Introduction: The Versatility of the Thiourea Scaffold

Thiourea derivatives, characterized by the (R¹R²N)(R³R⁴N)C=S core, are sulfur analogs of ureas and have garnered significant attention in drug discovery.[3] The thiocarbonyl group (C=S) and the two amino groups are key to their chemical versatility and biological function, capable of acting as hydrogen bond donors and acceptors, and coordinating with metal ions in the active sites of metalloenzymes.[2][4] This structural flexibility allows thiourea derivatives to interact with a wide array of biological targets, leading to a diverse range of pharmacological effects.[1][5]

The 3,4-dimethoxyphenyl group is a significant pharmacophore found in numerous bioactive molecules. Its presence can enhance lipophilicity and modulate electronic properties, often leading to improved cell membrane penetration and target binding affinity. When combined with the thiourea core, it creates a class of compounds with significant potential for therapeutic development.

Synthetic Strategies

The synthesis of N-(3,4-dimethoxyphenyl)thiourea derivatives is typically achieved through a straightforward and efficient nucleophilic addition reaction. The most common approach involves the reaction of an appropriately substituted isothiocyanate with an amine.

General Synthetic Pathway

The primary method for synthesizing the target derivatives involves reacting 3,4-dimethoxyphenyl isothiocyanate with a primary or secondary amine (Method A) or, alternatively, reacting 3,4-dimethoxyphenethylamine with a suitable isothiocyanate (Method B). These reactions are generally high-yielding and can be performed under mild conditions, often in a suitable solvent like acetone or ethanol at room temperature or under reflux.[6][7]

Figure 1: General synthetic routes for N-(3,4-dimethoxyphenyl)thiourea derivatives.

Therapeutic Potential and Mechanisms of Action

N-(3,4-dimethoxyphenyl)thiourea derivatives have emerged as promising candidates in several therapeutic areas, most notably in oncology and virology. Their biological effects are often exerted through the inhibition of key enzymes or the modulation of critical signaling pathways.

Anticancer Activity

Thiourea derivatives have shown considerable promise in oncology by inhibiting the proliferation of various cancer cell lines.[1][4] The anticancer mechanisms are often multi-targeted, making them attractive candidates for overcoming drug resistance.[2]

Mechanism: Kinase Inhibition

A prominent mechanism for the anticancer activity of many heterocyclic compounds, including thiourea derivatives, is the inhibition of protein kinases that are crucial for cancer cell signaling, proliferation, and survival.[8] For instance, certain thiourea derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[2] By binding to the ATP-binding pocket of the kinase domain, these compounds can block the downstream signaling cascade responsible for new blood vessel formation, effectively starving the tumor.

Figure 2: Simplified pathway of VEGFR-2 inhibition by thiourea derivatives.

Quantitative Data: Anticancer Activity

The in vitro cytotoxic activity of thiourea derivatives is commonly evaluated using the MTT assay against various human cancer cell lines. The IC₅₀ value, representing the concentration required to inhibit 50% of cell growth, is a key metric.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Phosphonate thiourea derivatives	Pancreatic, Prostate, Breast	3 - 14	[1]
Bis-thiourea structures	Human Leukemia	As low as 1.50	[1]
Non-metal-containing thioureas	Breast, Lung	7 - 20	[1]
1-Aryl-3-(pyridin-2-yl) thioureas	MCF-7 (Breast)	1.3	[2]
1-Aryl-3-(pyridin-2-yl) thioureas	SkBR3 (Breast)	0.7	[2]

Table 1: Representative IC₅₀ values for various thiourea derivatives against cancer cell lines.

Antiviral Activity

Several thiourea derivatives have been identified as potent antiviral agents, particularly as non-nucleoside reverse transcriptase inhibitors (NNRTIs) of HIV.[9] They have also demonstrated activity against other viruses, including Herpes Simplex Virus (HSV), Coxsackie virus, and Varicella-zoster virus (VZV).[9]

The mechanism often involves binding to a hydrophobic pocket on the reverse transcriptase enzyme, inducing a conformational change that disrupts its catalytic activity and halts viral DNA synthesis.

Compound Class	Virus	Activity Metric	Value	Reference
1-[4-(methanesulfonamido)-3-phenoxyphenyl]-3-alkyl/aryl thiourea	HIV-1	IC₅₀	54.9 µg/ml	[10]
1-[4-(methanesulfonamido)-3-phenoxyphenyl]-3-alkyl/aryl thiourea	HIV-2	IC₅₀	65.9 µg/ml	[10]
N-alkyl/aryl-N'-{4-[(...)-triazol-3-yl)methoxy]phenyl}thiourea	Coxsackie virus B4	MIC	16 µg/ml	[9]
N-alkyl/aryl-N'-{4-[(...)-triazol-3-yl)methoxy]phenyl}thiourea	Varicella-zoster virus (TK+)	EC₅₀	9.9 µg/ml	[9]

Table 2: Antiviral activity of selected thiourea derivatives.

Enzyme Inhibition and Antioxidant Activity

Thiourea derivatives are effective inhibitors of various enzymes, including tyrosinase, urease, and cholinesterases.[4][11] The sulfur atom of the thiourea moiety often plays a crucial role by coordinating with metal ions in the enzyme's active site.[4]

Furthermore, many derivatives exhibit strong antioxidant activity, which is evaluated through assays like DPPH (1,1-diphenyl-2-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging.[1][12]

Activity	Compound Class	IC₅₀	Reference
DPPH Radical Scavenging	1,3-bis(3,4-dichlorophenyl) thiourea	45 µg/mL	[1]
ABTS Radical Scavenging	1,3-bis(3,4-dichlorophenyl) thiourea	52 µg/mL	[1]
BChE Inhibition	4-[3-(phenyl)thioureido]-N-(...)-benzenesulfonamide	Good activity	[11]
Tyrosinase Inhibition	4-[3-(phenyl)thioureido]-N-(...)-benzenesulfonamide	Good activity	[11]

Table 3: Representative enzyme inhibition and antioxidant activities.

Structure-Activity Relationship (SAR) Insights

The biological activity of N-(3,4-dimethoxyphenyl)thiourea derivatives is highly dependent on the nature of the substituent (R) on the second nitrogen atom. SAR studies provide crucial insights for designing more potent and selective compounds.

• Lipophilicity: Introducing lipophilic moieties, such as halogen-substituted aromatic rings or alkyl groups, often enhances bioactivity. This is attributed to improved penetration of cell membranes and better interaction with hydrophobic binding pockets of target proteins.[13]

• Electronic Effects: The presence of electron-withdrawing groups (e.g., nitro, trifluoromethyl) or electron-donating groups (e.g., methoxy, methyl) on the second aryl ring can significantly modulate activity.[13][14] For example, halogen substituents often enhance antibacterial potency.[13]

• Steric Factors: The size and shape of the substituent are critical. Bulky groups can either enhance binding through increased van der Waals interactions or decrease activity due to steric hindrance, depending on the topology of the target's binding site.[14]

• Flexibility: Flexible structures, such as those with a carbon spacer between the thiourea moiety and an aromatic ring, can exhibit higher activity by allowing the molecule to adopt an optimal conformation for binding.[13]

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of findings, standardized protocols are essential. Herein, we detail the methodology for a common in vitro cytotoxicity assay.

Protocol: MTT Cell Viability Assay

This protocol is used to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

Causality: The MTT assay is based on the principle that viable cells with active metabolism can convert the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for quantitative measurement of cell death induced by the test compound.

Workflow Diagram:

Figure 3: Standard workflow for an MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., MCF-7, A549) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the N-(3,4-dimethoxyphenyl)thiourea derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plate for another 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion and Future Directions

N-(3,4-dimethoxyphenyl)thiourea derivatives constitute a versatile and highly promising class of compounds for therapeutic development. Their straightforward synthesis, coupled with a wide range of biological activities, particularly in the realms of oncology and virology, makes them attractive candidates for further investigation. The core structure allows for extensive chemical modification, enabling the fine-tuning of activity, selectivity, and pharmacokinetic properties through systematic SAR studies.

Future research should focus on optimizing lead compounds to improve their potency and reduce off-target toxicity. In-depth mechanistic studies are required to fully elucidate their molecular targets and signaling pathways. Furthermore, advancing the most promising candidates into preclinical in vivo models will be a critical step in validating their therapeutic potential and paving the way for potential clinical applications.

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"spectroscopic analysis (NMR, IR, Mass Spec) of N-(3,4-dimethoxyphenyl)thiourea"

An In-Depth Technical Guide to the Spectroscopic Analysis of N-(3,4-dimethoxyphenyl)thiourea

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the spectroscopic analysis of N-(3,4-dimethoxyphenyl)thiourea, a molecule of interest in synthetic and medicinal chemistry. Thiourea derivatives are a well-established class of compounds with a broad spectrum of biological activities, making their unambiguous structural characterization paramount.[1][2] This document outlines the theoretical basis and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the complete elucidation of the molecule's structure. The guide is intended for researchers and drug development professionals, offering field-proven insights into experimental design, data interpretation, and the causality behind spectroscopic observations.

Introduction and Molecular Overview

N-(3,4-dimethoxyphenyl)thiourea belongs to the aryl thiourea family. The core structure consists of a 3,4-dimethoxyphenyl group attached to a thiourea moiety (-NH-C(S)-NH₂). The presence of the electron-donating methoxy groups, the aromatic ring, and the thiocarbonyl group creates a unique electronic and structural environment that is reflected in its spectroscopic signature. Accurate characterization is the bedrock of any further investigation into its chemical or biological properties.

Molecular Structure

The structural integrity of the synthesized compound is validated through the combination of techniques detailed herein.

Caption: Structure of N-(3,4-dimethoxyphenyl)thiourea.

Synthesis Synopsis

For context, a common and reliable method for synthesizing N-aryl thioureas involves the reaction of an aryl amine with an isothiocyanate precursor.[3]

Caption: General synthesis workflow for N-aryl thioureas.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy

Experimental Protocol (Exemplary):

• Sample Preparation: Accurately weigh 5-10 mg of the dried sample of N-(3,4-dimethoxyphenyl)thiourea.

• Dissolution: Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is strategic; it is an excellent solvent for many thiourea derivatives, and its residual solvent peak (~2.50 ppm) does not typically obscure signals of interest.[4] Importantly, it allows for the observation of exchangeable N-H protons as broad singlets.[1][5]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Standard acquisition parameters include a 30-degree pulse, a relaxation delay of 1-2 seconds, and 16-32 scans for a good signal-to-noise ratio.[6]

Predicted ¹H NMR Data Interpretation (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.40	Broad s	1H	Ar-NH -CS	The proton on the nitrogen attached to the aromatic ring is deshielded by the thiocarbonyl group and the ring. It appears as a broad singlet due to moderate exchange and quadrupolar coupling with nitrogen.
~7.25	Broad s	2H	CS-NH₂	The protons of the terminal amino group are typically deshielded and appear as a broad singlet.
~7.05	d	1H	Ar-H (H-2)	Aromatic proton ortho to the NH group, showing doublet coupling from the adjacent H-6.
~6.85	d	1H	Ar-H (H-6)	Aromatic proton meta to the NH group and ortho to a methoxy group. Shows doublet coupling from H-5.
~6.75	dd	1H	Ar-H (H-5)	Aromatic proton meta to the NH group, showing doublet of doublets coupling from both H-2 and H-6.
~3.73	s	3H	OCH₃	Methoxy group protons at position 3 of the ring.
~3.71	s	3H	OCH₃	Methoxy group protons at position 4 of the ring.

¹³C NMR Spectroscopy

Experimental Protocol (Exemplary):

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Acquisition: Acquire a proton-decoupled ¹³C spectrum on a 100 MHz (or higher) spectrometer. Due to the low natural abundance of the ¹³C isotope, a greater number of scans (e.g., 512 or more) and a longer relaxation delay may be required.[6]

Predicted ¹³C NMR Data Interpretation (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~182.5	C =S	The thiocarbonyl carbon is highly deshielded and serves as a hallmark for thiourea derivatives, appearing significantly downfield.[7][8]
~148.8	Ar-C -O (C-4)	Aromatic carbon attached to the electron-donating methoxy group.
~145.2	Ar-C -O (C-3)	Aromatic carbon attached to the electron-donating methoxy group.
~132.0	Ar-C -N (C-1)	Aromatic carbon attached to the nitrogen of the thiourea moiety.
~118.5	Ar-C H (C-5)	Aromatic methine carbon.
~112.0	Ar-C H (C-6)	Aromatic methine carbon.
~111.5	Ar-C H (C-2)	Aromatic methine carbon.
~55.6	O-C H₃	Carbon of the methoxy groups.

Infrared (IR) Spectroscopy

IR spectroscopy provides invaluable information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol (Exemplary - ATR):

• Instrument Preparation: Record a background spectrum on the clean crystal of the Attenuated Total Reflectance (ATR) accessory.

• Sample Application: Place a small amount of the solid N-(3,4-dimethoxyphenyl)thiourea sample directly onto the ATR crystal.

• Pressure Application: Apply uniform pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Acquisition: Collect the spectrum, typically in the range of 4000-400 cm⁻¹, averaging 16-32 scans for clarity.[9]

Predicted IR Data Interpretation:

Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group	Rationale
3400 - 3100	Medium-Strong	N-H Stretch	-NH, -NH₂	This region will likely show multiple bands corresponding to symmetric and asymmetric stretching of the N-H bonds.[10][11]
3050 - 3000	Weak-Medium	C-H Stretch	Aromatic C-H	Characteristic stretching vibrations for sp² C-H bonds on the phenyl ring.
2980 - 2850	Medium	C-H Stretch	Aliphatic C-H	Symmetric and asymmetric stretching of the C-H bonds in the methoxy groups.[3]
~1600, ~1515	Strong	C=C Stretch	Aromatic Ring	Strong absorptions from the stretching of the carbon-carbon double bonds within the aromatic ring.
~1540	Strong	N-H Bend / C-N Stretch	Thioamide II Band	A characteristic band for thioureas, arising from a combination of N-H bending and C-N stretching.[10]
~1250, ~1030	Strong	C-O Stretch	Aryl-Alkyl Ether	Strong, distinct peaks for the asymmetric and symmetric C-O-C stretching of the dimethoxy groups.
1350 - 1150	Medium-Strong	C=S Stretch / C-N Stretch	Thioamide I & III Bands	The C=S stretch is often coupled with C-N stretching and can be found in this fingerprint region. The pure C=S stretch is weaker than a C=O stretch.[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule and can reveal structural details through the analysis of its fragmentation patterns.

Experimental Protocol (Exemplary - EI-MS):

• Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer, typically via a direct insertion probe.

• Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) in the ion source. This causes ionization and fragmentation of the molecule.

• Analysis: Separate the resulting positively charged ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

• Detection: Detect the ions to generate a mass spectrum.

Predicted Mass Spectrum Interpretation:

• Molecular Ion (M⁺): The molecular weight of N-(3,4-dimethoxyphenyl)thiourea (C₉H₁₂N₂O₂S) is 212.27 g/mol . The mass spectrum should show a distinct molecular ion peak at m/z = 212 . The presence of a sulfur atom will also give rise to an M+2 peak (from the ³⁴S isotope) with an abundance of approximately 4.4% relative to the M⁺ peak, which is a key diagnostic feature.[12]

• Key Fragmentation Pathways: Electron ionization is a high-energy technique that induces predictable bond cleavages.

Caption: Plausible EI-MS fragmentation pathway for N-(3,4-dimethoxyphenyl)thiourea.

• Loss of Thiocarbamoyl Radical: A common fragmentation pathway for aryl thioureas is the cleavage of the aryl C-N bond, though other pathways are more dominant. A more likely primary fragmentation is the loss of a sulfhydryl radical (•SH) to yield a fragment at m/z = 179 .

• Loss of Isothiocyanate Radical: Cleavage can occur to lose the •NCS radical, resulting in a fragment corresponding to the dimethoxyphenylamine radical cation at m/z = 153 .

• Benzylic-type Cleavage: Loss of a methyl radical (•CH₃) from a methoxy group after rearrangement is possible, leading to a fragment at m/z = 197 .

• Dominant Aromatic Fragments: The most stable fragments often arise from the dimethoxyphenyl moiety itself. Cleavage of the N-C(S) bond followed by loss of the thiourea portion can lead to the 3,4-dimethoxyphenyl cation at m/z = 137 . Further fragmentation via loss of a methyl radical (•CH₃) gives a fragment at m/z = 122 , and subsequent loss of carbon monoxide (CO) can yield a fragment at m/z = 94 .

Conclusion

The structural confirmation of N-(3,4-dimethoxyphenyl)thiourea is achieved through a synergistic application of modern spectroscopic techniques. ¹H and ¹³C NMR define the precise carbon-hydrogen framework and the connectivity of the molecule. IR spectroscopy confirms the presence of all key functional groups, including the characteristic N-H, C=S, and C-O vibrations. Finally, mass spectrometry validates the molecular weight and provides corroborating structural evidence through predictable fragmentation patterns. Together, these methods provide a self-validating system for the unambiguous identification and purity assessment of the target compound, a critical requirement for its advancement in research and development pipelines.

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An In-depth Technical Guide to the Crystal Structure and Molecular Geometry of N-(3,4-dimethoxyphenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the synthesis, crystal structure, and molecular geometry of N-(3,4-dimethoxyphenyl)thiourea. Thiourea derivatives are a significant class of compounds in medicinal chemistry and materials science, owing to their diverse biological activities and coordination capabilities.[1][2][3] Understanding the three-dimensional structure of these molecules is paramount for structure-based drug design and the rational design of new materials. This document synthesizes experimental methodologies and theoretical considerations to offer a detailed exploration of the target molecule's structural characteristics. We delve into the nuances of its synthesis, the intricacies of its single-crystal X-ray diffraction analysis, the resulting molecular geometry, and the critical role of intermolecular forces, particularly hydrogen bonding, in dictating its solid-state architecture.

Introduction: The Significance of Thiourea Derivatives

Thiourea and its derivatives are a versatile class of organic compounds characterized by the (R¹R²N)(R³R⁴N)C=S functional group.[2] These molecules are of considerable interest due to their wide-ranging applications in pharmaceutical chemistry, agriculture, and coordination chemistry.[3][4] Their biological activities, including antibacterial, antifungal, and anticancer properties, have made them attractive scaffolds in drug discovery.[5][6] The presence of both N-H donor and C=S acceptor groups allows for a rich variety of intermolecular interactions, particularly hydrogen bonding, which plays a crucial role in their crystal packing and interaction with biological targets.[2][7] The 3,4-dimethoxyphenyl substituent is a common feature in many biologically active compounds, and its incorporation into the thiourea framework is of significant interest for developing novel therapeutic agents.

Synthesis and Crystallization

The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be achieved through a straightforward and high-yielding reaction. The general and widely adopted method for synthesizing N-aryl thioureas involves the reaction of an appropriate amine with an isothiocyanate.[4]

Experimental Protocol: Synthesis

A typical synthesis would proceed as follows:

• Preparation of 3,4-dimethoxyphenyl isothiocyanate: This intermediate can be synthesized from 3,4-dimethoxyaniline.

• Reaction with Ammonia: The isothiocyanate is then reacted with a source of ammonia, such as aqueous ammonia, in a suitable solvent like tetrahydrofuran (THF).[8]

• Work-up and Purification: The reaction mixture is typically worked up by removing the solvent in vacuo. The resulting solid is then purified by recrystallization from a suitable solvent, such as ethanol or acetone, to yield crystalline N-(3,4-dimethoxyphenyl)thiourea.[2][8]

Experimental Protocol: Crystallization for X-ray Diffraction

Obtaining single crystals of sufficient quality is a critical step for X-ray crystallographic analysis.

• Solvent Selection: The purified compound is dissolved in a minimal amount of a hot solvent (e.g., ethanol, methanol, or acetone).

• Slow Evaporation: The solution is allowed to cool slowly to room temperature, followed by slow evaporation of the solvent over several days. This method promotes the growth of well-defined single crystals suitable for diffraction studies.[2]

The logical workflow for synthesis and crystallization is depicted below:

Caption: Workflow for the synthesis and crystallization of N-(3,4-dimethoxyphenyl)thiourea.

Spectroscopic Characterization

The synthesized compound would be characterized using standard spectroscopic techniques to confirm its identity and purity.

• FT-IR Spectroscopy: The FT-IR spectrum is expected to show characteristic absorption bands. The N-H stretching vibrations typically appear in the range of 3100-3400 cm⁻¹.[6] A strong band corresponding to the C=S stretching vibration is expected around 1030-1100 cm⁻¹.[1] The C=O group is absent, but bands corresponding to aromatic C-H and C=C stretching, as well as C-O stretching from the methoxy groups, would be present.[4]

• NMR Spectroscopy (¹H and ¹³C):

  • ¹H NMR: The spectrum would show distinct signals for the aromatic protons of the dimethoxyphenyl ring, the N-H protons (which may appear as broad singlets), and the methoxy group protons (as sharp singlets).[5]

  • ¹³C NMR: The carbon spectrum would reveal a characteristic signal for the C=S carbon at approximately 180 ppm.[6] Signals for the aromatic carbons and the methoxy carbons would also be observed in their expected regions.[2]

Crystal Structure Analysis

The definitive three-dimensional structure of N-(3,4-dimethoxyphenyl)thiourea in the solid state is determined by single-crystal X-ray diffraction.

Methodology: X-ray Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is mounted on a goniometer.

• Data Collection: The crystal is maintained at a constant temperature (e.g., 296 K) while being irradiated with monochromatic X-rays (e.g., Mo Kα radiation). A CCD area detector is used to collect the diffraction data.[7]

• Structure Solution and Refinement: The collected data are processed to solve the crystal structure, typically using direct methods. The structural model is then refined using full-matrix least-squares on F².[7] Hydrogen atoms, particularly those on the nitrogen atoms, are often located from a difference Fourier map and refined isotropically.[9]

Expected Crystallographic Parameters

Based on analyses of similar thiourea derivatives, the following crystallographic characteristics are anticipated.[2][9]

Parameter	Expected Value/System
Crystal System	Monoclinic or Triclinic
Space Group	Centrosymmetric (e.g., P2₁/c or P-1)
Z (Molecules per unit cell)	2 or 4
Hydrogen Bonding	Intermolecular N-H···S and potentially N-H···O hydrogen bonds

Molecular Geometry and Conformation

The molecular geometry of N-(3,4-dimethoxyphenyl)thiourea is defined by its bond lengths, bond angles, and dihedral angles.

• Thiourea Moiety: The central thiourea fragment (N-C(=S)-N) is expected to be essentially planar. The C=S bond length will be intermediate between a pure double and single bond, indicating some degree of delocalization. The C-N bond lengths will also reflect this partial double bond character.[10]

• Conformation: The N-H groups of the thiourea moiety are likely to adopt an anti conformation relative to each other.[7] The dimethoxyphenyl ring will be twisted with respect to the plane of the thiourea group, with a significant dihedral angle. This is a common feature in N-arylthioureas, driven by steric hindrance.[9][11]

The molecular structure and key interactions are visualized below:

Caption: Diagram of intermolecular N-H···S hydrogen bonding in the crystal lattice.

Conclusion and Future Perspectives

This technical guide has outlined the synthesis, spectroscopic characterization, and detailed structural analysis of N-(3,4-dimethoxyphenyl)thiourea. The molecular geometry is characterized by a planar thiourea core with a twisted dimethoxyphenyl substituent. The crystal structure is stabilized by a robust network of intermolecular N-H···S hydrogen bonds, which are the defining feature of the solid-state architecture of this class of compounds.

The insights gained from the structural analysis of N-(3,4-dimethoxyphenyl)thiourea are invaluable for the fields of medicinal chemistry and materials science. A thorough understanding of its three-dimensional structure and intermolecular interactions provides a solid foundation for:

• Structure-Activity Relationship (SAR) Studies: Correlating the specific spatial arrangement of functional groups with biological activity.

• Rational Drug Design: Modifying the molecular structure to enhance binding affinity to biological targets.

• Crystal Engineering: Designing new materials with tailored solid-state properties based on predictable hydrogen bonding motifs.

Further research could involve co-crystallization studies to explore different hydrogen bonding patterns and the investigation of its coordination chemistry with various metal ions. Computational studies, such as Density Functional Theory (DFT), would also provide deeper insights into the electronic properties and reactivity of the molecule. [3][12]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Streamlined Synthesis of N-(3,4-dimethoxyphenyl)thiourea

Abstract

This application note provides a detailed, field-proven experimental protocol for the synthesis of N-(3,4-dimethoxyphenyl)thiourea, a valuable intermediate in medicinal chemistry and organocatalysis. The described method is based on the acid-catalyzed reaction of 3,4-dimethoxyaniline with ammonium thiocyanate, offering a reliable and accessible route to the target compound. This guide is designed for researchers in organic synthesis, drug development, and materials science, emphasizing the causality behind experimental choices, robust self-validating checkpoints, and comprehensive safety procedures to ensure reproducibility and operator safety.

Introduction and Scientific Principle

Thiourea derivatives are a class of organic compounds characterized by the SC(NR₂)₂ functional group. They have garnered significant attention due to their diverse biological activities, including antibacterial, antifungal, and anticancer properties.[1][2] N-(3,4-dimethoxyphenyl)thiourea, in particular, serves as a key precursor for the synthesis of more complex heterocyclic systems and pharmacologically active molecules.[3]

The synthesis protocol detailed herein employs a classical and efficient approach: the reaction of a primary aromatic amine, 3,4-dimethoxyaniline, with a thiocyanate salt in an acidic medium.

Reaction Mechanism: The core of this synthesis involves the in situ generation of isothiocyanic acid (HNCS) from ammonium thiocyanate in the presence of a strong acid, such as hydrochloric acid. The highly electrophilic carbon atom of isothiocyanic acid is then susceptible to nucleophilic attack by the primary amine group of 3,4-dimethoxyaniline. This addition reaction proceeds through a thiocarbamic acid intermediate, which subsequently rearranges to form the stable N-substituted thiourea product. This method is a cornerstone in the synthesis of thiourea derivatives due to its operational simplicity and the ready availability of starting materials.[4][5]

Experimental Protocol

This section details the complete workflow for the synthesis of N-(3,4-dimethoxyphenyl)thiourea.

Materials and Reagents

All reagents should be of analytical grade or higher and used as received unless otherwise noted.

Reagent	Formula	MW ( g/mol )	CAS No.	Supplier	Notes
3,4-Dimethoxyaniline	C₈H₁₁NO₂	153.18	6315-89-5	Sigma-Aldrich	Brown crystalline powder.[6]
Ammonium Thiocyanate	NH₄SCN	76.12	1762-95-4	Acros Organics	Colorless hygroscopic solid.[7]
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Fisher Chemical	~37% aqueous solution. Corrosive.
Ethanol (95%)	C₂H₅OH	46.07	64-17-5	VWR	Recrystallization solvent.
Deionized Water	H₂O	18.02	7732-18-5	In-house	Used for reaction and washing.

Equipment

• 100 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Dropping funnel

• Thermometer

• Büchner funnel and filtration flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Melting point apparatus

• Analytical balance

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the 100 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a dropping funnel. Place the flask in the heating mantle on the magnetic stirrer. Ensure the setup is in a well-ventilated fume hood.

• Reagent Preparation: In the flask, dissolve 7.61 g (0.10 mol) of ammonium thiocyanate in 30 mL of deionized water. Begin stirring the solution.

• Addition of Amine: In a separate beaker, prepare a solution of 7.66 g (0.05 mol) of 3,4-dimethoxyaniline in 25 mL of deionized water. Gentle warming may be required for complete dissolution.

• Acidification and Amine Addition: Slowly add 8.3 mL of concentrated hydrochloric acid to the stirring ammonium thiocyanate solution via the dropping funnel. This step is exothermic. Once the acid addition is complete and the solution has returned to near room temperature, add the 3,4-dimethoxyaniline solution to the flask.

• Reflux: Heat the reaction mixture to reflux (approximately 100-105 °C) and maintain this temperature for 3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Product Precipitation (Work-up): After the reflux period, turn off the heat and allow the mixture to cool to room temperature. A solid precipitate should form. To ensure complete precipitation, cool the flask further in an ice bath for 30 minutes.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with three portions of 50 mL of cold deionized water to remove any unreacted ammonium thiocyanate and other water-soluble impurities.

• Purification: Transfer the crude solid to a 250 mL beaker. Recrystallize the product from a hot ethanol/water mixture (approximately 70:30 v/v). Dissolve the solid in a minimum amount of the hot solvent mixture, then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Drying and Characterization: Filter the purified crystals, wash with a small amount of cold ethanol, and dry them in a vacuum oven at 60 °C to a constant weight. Record the final mass to calculate the yield. Characterize the product by determining its melting point and acquiring spectroscopic data (IR, ¹H-NMR). The expected melting point is approximately 192-193 °C.[8]

Quantitative Data Summary

Parameter	Value
3,4-Dimethoxyaniline (moles)	0.05 mol
Ammonium Thiocyanate (moles)	0.10 mol
Molar Ratio (Amine:Thiocyanate)	1:2
Reaction Temperature	~100-105 °C (Reflux)
Reaction Time	3 hours
Expected Yield	75-85%
Molecular Formula of Product	C₉H₁₂N₂O₂S
Molecular Weight of Product	212.27 g/mol [9]

Workflow Visualization

The following diagram illustrates the complete experimental workflow for the synthesis of N-(3,4-dimethoxyphenyl)thiourea.

Caption: Experimental workflow for N-(3,4-dimethoxyphenyl)thiourea synthesis.

Trustworthiness: Self-Validating Protocol

This protocol incorporates several checkpoints to ensure reliability and validate progress:

• Visual Cues: The initial dissolution of reagents and the subsequent precipitation of the crude product upon cooling provide clear visual confirmation of the reaction's progression.

• Purification Efficacy: A successful recrystallization will yield a noticeable improvement in the product's color (typically to an off-white or pale crystalline solid) and a sharp melting point.

• Definitive Characterization: The identity and purity of the final compound are definitively confirmed by comparing the observed melting point and spectroscopic data with literature values. A sharp melting point close to the reported value of 192-193 °C indicates high purity.[8]

Safety and Handling Precautions

All experimental work must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 3,4-Dimethoxyaniline: Harmful if swallowed or in contact with skin. Handle with care.

• Ammonium Thiocyanate: Harmful if swallowed, in contact with skin, or if inhaled. Contact with acids liberates highly toxic cyanide gas.[10] This reaction must be performed in a well-ventilated fume hood. It is also toxic to aquatic life.

• Hydrochloric Acid (Concentrated): Highly corrosive and causes severe skin burns and eye damage. May cause respiratory irritation. Handle with extreme caution.

• General Handling: Avoid inhalation of dust and vapors.[11] Wash hands thoroughly after handling all chemicals.[12] Spills should be cleaned up immediately following established laboratory procedures.[13]

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Application Notes and Protocols for In-Vitro Antioxidant Assays of N-(3,4-dimethoxyphenyl)thiourea using DPPH and ABTS

Abstract

This comprehensive technical guide provides detailed application notes and step-by-step protocols for the evaluation of the in-vitro antioxidant activity of N-(3,4-dimethoxyphenyl)thiourea. The methodologies focus on two widely accepted and robust assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel antioxidant compounds. The guide delves into the mechanistic underpinnings of thiourea-based antioxidants, the principles of the DPPH and ABTS assays, and practical considerations for experimental design, execution, and data interpretation.

Introduction: The Antioxidant Potential of N-(3,4-dimethoxyphenyl)thiourea

Oxidative stress, stemming from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. This has spurred significant interest in the discovery of novel antioxidant agents. Thiourea and its derivatives have emerged as a promising class of compounds with diverse biological activities, including significant antioxidant properties.[1][2]

N-(3,4-dimethoxyphenyl)thiourea, the subject of this guide, possesses structural features that suggest a strong potential for antioxidant activity. The thiourea moiety (-NH-C(S)-NH-) is a key pharmacophore known to contribute to radical scavenging, while the 3,4-dimethoxyphenyl group can also influence this activity through electronic effects. The antioxidant mechanism of many thiourea derivatives is believed to proceed primarily through a hydrogen atom transfer (HAT) mechanism, where the N-H protons of the thiourea backbone are donated to neutralize free radicals.[3]

This application note will provide the necessary protocols to quantify the antioxidant capacity of N-(3,4-dimethoxyphenyl)thiourea, enabling researchers to robustly assess its potential as a therapeutic agent.

Foundational Principles of the DPPH and ABTS Assays

A nuanced understanding of the chemical principles underlying the DPPH and ABTS assays is critical for accurate data interpretation and troubleshooting. While both assays measure the radical scavenging ability of a compound, they differ in their chemistry, reaction kinetics, and the nature of the radical species.

The DPPH Radical Scavenging Assay

The DPPH assay is a colorimetric method based on the reduction of the stable free radical 2,2-diphenyl-1-picrylhydrazyl. DPPH is a dark purple crystalline powder that forms a stable radical in solution.[4] In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from purple to yellow. This discoloration is proportional to the concentration of the antioxidant and its radical scavenging potency. The decrease in absorbance is measured spectrophotometrically, typically at 517 nm.

The ABTS Radical Cation Decolorization Assay

The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore. This radical is produced by the oxidation of ABTS with a strong oxidizing agent, such as potassium persulfate.[4] Antioxidant compounds present in the sample reduce the ABTS•+ back to its colorless neutral form. The extent of this decolorization, measured as a decrease in absorbance at or around 734 nm, is indicative of the sample's antioxidant capacity. A key advantage of the ABTS assay is its applicability to both hydrophilic and lipophilic antioxidants.

Synthesis of N-(3,4-dimethoxyphenyl)thiourea

For researchers who wish to synthesize the target compound, a general and reliable method involves the reaction of an isothiocyanate with a primary amine. The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be adapted from established procedures for similar thiourea derivatives.[5]

Reaction Scheme:

A common approach is the reaction of 3,4-dimethoxyaniline with an isothiocyanate precursor, such as ammonium thiocyanate, in an acidic medium. The resulting isothiocyanate in situ then reacts with another molecule of the amine to form the unsymmetrical thiourea. Alternatively, commercially available 3,4-dimethoxyphenyl isothiocyanate can be directly reacted with ammonia or a primary amine.

Detailed Experimental Protocols

The following protocols are designed to be robust and reproducible. It is imperative to include appropriate positive controls (e.g., ascorbic acid, Trolox, or gallic acid) and blanks to ensure the validity of the results.

Protocol for the DPPH Radical Scavenging Assay

4.1.1. Materials and Reagents

• N-(3,4-dimethoxyphenyl)thiourea (CAS No. 65069-52-5)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (analytical grade)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Standard laboratory glassware and pipettes

4.1.2. Preparation of Solutions

• DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be freshly prepared and kept in a light-protected container (e.g., an amber bottle) at 4°C.

• Test Compound Stock Solution: Prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea in methanol (e.g., 1 mg/mL). Subsequent serial dilutions should be made from this stock to obtain a range of concentrations for testing.

• Positive Control Stock Solution: Prepare a stock solution of the positive control (e.g., ascorbic acid) in methanol at a similar concentration to the test compound.

4.1.3. Assay Procedure

• In a 96-well microplate, add 100 µL of various concentrations of the N-(3,4-dimethoxyphenyl)thiourea solution to different wells.

• Add 100 µL of the positive control solutions to a separate set of wells.

• For the blank wells, add 100 µL of methanol.

• To each well, add 100 µL of the 0.1 mM DPPH solution.

• Mix the contents of the wells thoroughly by gentle shaking.

• Incubate the microplate in the dark at room temperature for 30 minutes.

• After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

4.1.4. Data Analysis

The percentage of DPPH radical scavenging activity is calculated using the following formula:

Where:

• A_control is the absorbance of the DPPH solution with methanol (blank).

• A_sample is the absorbance of the DPPH solution with the test compound or positive control.

The IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, should be determined by plotting the percentage of inhibition against the different concentrations of N-(3,4-dimethoxyphenyl)thiourea.

Experimental Workflow for DPPH Assay

% Inhibition = [(A_control - A_sample) / A_control] * 100

Caption: Workflow for the ABTS radical cation decolorization assay.

Data Presentation and Interpretation

The antioxidant activity of N-(3,4-dimethoxyphenyl)thiourea should be reported as the IC50 value, which represents the concentration required to inhibit 50% of the free radicals in the respective assay. A lower IC50 value indicates a higher antioxidant potency. [6]It is recommended to present the results in a clear, tabular format for easy comparison with the positive control.

Table 1: Hypothetical Antioxidant Activity Data

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
N-(3,4-dimethoxyphenyl)thiourea	[Insert Experimental Value]	[Insert Experimental Value]
Ascorbic Acid (Positive Control)	[Insert Experimental Value]	[Insert Experimental Value]
Trolox (Positive Control)	[Insert Experimental Value]	[Insert Experimental Value]

Note: The IC50 values for other thiourea derivatives have been reported in the micromolar range, and similar results may be expected for N-(3,4-dimethoxyphenyl)thiourea. [4]

Troubleshooting and Methodological Considerations

To ensure the integrity and reproducibility of the data, several factors should be carefully considered:

• Solubility of the Test Compound: N-(3,4-dimethoxyphenyl)thiourea should be fully dissolved in the chosen solvent. If solubility issues arise, consider using a co-solvent like DMSO, but ensure its final concentration in the assay is low and does not interfere with the reaction.

• Reaction Kinetics: The incubation times provided in the protocols are standard, but some compounds may exhibit slower reaction kinetics. It may be beneficial to perform a time-course experiment to determine the optimal incubation period.

• Interference from Colored Compounds: If the test compound itself is colored and absorbs light at the assay wavelength, a sample blank (containing the sample and solvent but no radical solution) must be run to correct for this interference.

• pH of the Reaction Mixture: The stability and reactivity of the radicals can be pH-dependent. Ensure that the pH of the reaction mixture is controlled, especially when using buffered solutions.

• Light Sensitivity: Both DPPH and ABTS•+ are light-sensitive. All steps involving these radicals should be performed in low-light conditions, and solutions should be stored in the dark.

Mechanistic Insights: How N-(3,4-dimethoxyphenyl)thiourea Scavenges Radicals

The antioxidant activity of thiourea derivatives is primarily attributed to their ability to donate a hydrogen atom from their N-H groups to a free radical, thus neutralizing it. This process is known as the Hydrogen Atom Transfer (HAT) mechanism.

Proposed Radical Scavenging Mechanism

Caption: The proposed Hydrogen Atom Transfer (HAT) mechanism for radical scavenging by N-(3,4-dimethoxyphenyl)thiourea.

In addition to direct radical scavenging, some thiourea compounds may also exert antioxidant effects through cellular mechanisms, such as the activation of the Keap1-Nrf2 signaling pathway. [4]This pathway is a key regulator of the cellular antioxidant response, and its activation can lead to the increased expression of antioxidant enzymes. Further cell-based assays would be required to investigate this possibility for N-(3,4-dimethoxyphenyl)thiourea.

Conclusion

The DPPH and ABTS assays are valuable tools for the in-vitro screening and characterization of the antioxidant potential of N-(3,4-dimethoxyphenyl)thiourea. By following the detailed protocols and considering the methodological nuances outlined in this guide, researchers can obtain reliable and reproducible data to support the development of this and other novel antioxidant compounds. The insights into the underlying mechanisms of action further aid in the rational design of future therapeutic agents targeting oxidative stress.

References

• Thiourea. PubChem. [Link] [7]5. IC50 values of compounds tested determined by ABTS and DPPH... ResearchGate. [Link] [8]6. Antifungal and Antioxidant Activity of Thiourea Derivatives Against Nosocomial Candida auris Strains Isolated in Romania. PMC. [Link]

• Antioxidant properties of some thiourea derivatives. ResearchGate. [Link] [3]8. Synthesis, Characterization of Some Thiourea Derivatives Based on 4-Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Iraqi Journal of Science. 2023. [Link] [5]9. Category of antioxidant activity strength in vitro against DPPH. ResearchGate. [Link]

• IC50 for DPPH and ABTS results (µg/mL). ResearchGate. [Link] [9]11. EC 50 and OD 50 values of individual compounds for DPPH, ABTS, and reducing power assays. ResearchGate. [Link] [10]12. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays. National Institutes of Health. [Link] [11]13. 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. PMC. [Link]

• Thiourea (FDB012439). FooDB. [Link]

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Application Notes and Protocols: Method for Testing the Antibacterial Efficacy of N-(3,4-dimethoxyphenyl)thiourea

Introduction: The Imperative for Novel Antibacterial Agents

The rise of antibiotic-resistant bacterial strains presents a formidable challenge to global public health. This escalating crisis necessitates the discovery and development of new antimicrobial agents with novel mechanisms of action. Thiourea derivatives have garnered significant attention in this pursuit due to their structural versatility and broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[1][2][3] The antibacterial potential of thiourea derivatives is often attributed to their ability to interact with crucial bacterial enzymes like DNA gyrase and topoisomerase IV, thereby inhibiting bacterial replication.[2][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methods to rigorously evaluate the antibacterial efficacy of a specific thiourea derivative, N-(3,4-dimethoxyphenyl)thiourea. The protocols detailed herein are grounded in established, standardized methodologies to ensure data integrity and reproducibility, drawing from authoritative sources such as the Clinical and Laboratory Standards Institute (CLSI).

I. Foundational Knowledge: Understanding the Compound and its Potential

N-(3,4-dimethoxyphenyl)thiourea belongs to the N-aryl thiourea class of compounds. The presence of the dimethoxyphenyl group can influence the compound's lipophilicity, which is a critical factor in its ability to penetrate bacterial cell membranes.[2][4] The thiourea moiety itself, with its C=S and NH groups, is capable of interacting with bacterial membrane components, potentially disrupting membrane integrity.[4]

Proposed Mechanism of Action:

The antibacterial mechanism of thiourea derivatives is thought to involve the inhibition of essential bacterial enzymes. Molecular docking studies on similar compounds suggest that the thiourea core can interact with the binding pockets of enzymes like DNA gyrase and topoisomerase IV, which are vital for DNA replication and repair in bacteria.[2][4] The electron-withdrawing or donating nature of the substituents on the aryl ring can modulate this inhibitory activity.[2][4]

II. Essential Materials and Reagents

A successful antibacterial efficacy study hinges on the quality and standardization of materials.

Test Compound:

• N-(3,4-dimethoxyphenyl)thiourea (Purity ≥ 95%)

• Stock Solution: Prepare a stock solution (e.g., 10 mg/mL) in a suitable solvent like dimethyl sulfoxide (DMSO). Ensure the final DMSO concentration in the assay does not inhibit bacterial growth (typically ≤ 1%).

Bacterial Strains: A representative panel of both Gram-positive and Gram-negative bacteria should be used. Include standard quality control (QC) strains with known antimicrobial susceptibility patterns to validate the assays.[5][6][7][8]

• Gram-Positive:

  • Staphylococcus aureus (e.g., ATCC 29213 or ATCC 25923)

  • Enterococcus faecalis (e.g., ATCC 29212)

• Gram-Negative:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

Culture Media and Reagents:

• Mueller-Hinton Broth (MHB) (cation-adjusted for MIC testing)

• Mueller-Hinton Agar (MHA)

• Tryptic Soy Broth (TSB)

• Saline (0.9% NaCl, sterile)

• 0.5 McFarland Turbidity Standard

• Sterile 96-well microtiter plates

• Sterile petri dishes

• Sterile swabs

• Antibiotic reference disks (for disk diffusion)

• Positive control antibiotics (e.g., Ciprofloxacin, Vancomycin)

III. Experimental Protocols: A Step-by-Step Guide

This section details three fundamental assays to comprehensively assess the antibacterial efficacy of N-(3,4-dimethoxyphenyl)thiourea.

A. Broth Microdilution Assay: Determining the Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9] This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI).[10][11][12]

Experimental Workflow:

Caption: Workflow for Agar Disk Diffusion Assay.

Detailed Protocol:

• Inoculum Preparation:

  • Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity as described in the broth microdilution protocol.

• Inoculation of Agar Plate:

  • Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum suspension. [13] * Remove excess fluid by pressing the swab against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate to create a uniform bacterial lawn. Rotate the plate approximately 60 degrees between streaks to ensure even coverage. [14][13]

• Application of Disks:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known concentration of N-(3,4-dimethoxyphenyl)thiourea. A solvent control disk (impregnated with DMSO only) should also be prepared.

  • Using sterile forceps, place the disks on the inoculated agar surface, ensuring firm contact. [15] * Space the disks to prevent overlapping of inhibition zones. [15]

• Incubation and Measurement:

  • Invert the plates and incubate at 35 ± 2°C for 16-18 hours. [13] * After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

C. Time-Kill Kinetic Assay: Differentiating Bactericidal vs. Bacteriostatic Activity

The time-kill kinetics assay provides information on the rate at which an antimicrobial agent kills a bacterial population and can help determine if the agent is bactericidal (kills bacteria) or bacteriostatic (inhibits growth). [16]A bactericidal effect is generally defined as a ≥ 3-log10 (99.9%) reduction in the initial inoculum. [16][17] Experimental Workflow:

Caption: Workflow for Time-Kill Kinetic Assay.

Detailed Protocol:

• Inoculum Preparation:

  • Prepare an overnight culture of the test bacterium in a suitable broth (e.g., TSB).

  • Dilute the overnight culture into fresh broth and incubate until it reaches the logarithmic phase of growth.

  • Adjust the culture to a starting inoculum of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Assay Setup:

  • Prepare flasks or tubes containing the standardized inoculum and N-(3,4-dimethoxyphenyl)thiourea at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC).

  • Include a growth control (inoculum without the compound).

• Sampling and Plating:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

  • Perform ten-fold serial dilutions of each aliquot in sterile saline.

  • Plate a known volume of the appropriate dilutions onto agar plates (e.g., MHA).

• Incubation and Data Analysis:

  • Incubate the plates at 35 ± 2°C for 18-24 hours.

  • Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

  • Plot the log10 CFU/mL against time for each concentration of the test compound and the growth control.

IV. Data Presentation and Interpretation

Organizing the experimental data in a clear and concise manner is crucial for interpretation and comparison.

Table 1: Example MIC and Zone of Inhibition Data for N-(3,4-dimethoxyphenyl)thiourea

Bacterial Strain	Gram Stain	MIC (µg/mL)	Zone of Inhibition (mm)
S. aureus ATCC 29213	Positive	16	18
E. faecalis ATCC 29212	Positive	32	14
E. coli ATCC 25922	Negative	64	10
P. aeruginosa ATCC 27853	Negative	>128	0
Ciprofloxacin	-	0.5 (S. aureus)	25 (S. aureus)
Vancomycin	-	1 (S. aureus)	17 (S. aureus)

Interpretation of Time-Kill Assay Results:

• Bactericidal: A ≥ 3-log10 reduction in CFU/mL compared to the initial inoculum.

• Bacteriostatic: A < 3-log10 reduction in CFU/mL, with the bacterial count remaining similar to or slightly above the initial inoculum.

• No effect: The growth curve of the treated bacteria is similar to the growth control.

V. Conclusion and Future Directions

The methodologies outlined in this document provide a robust framework for the initial assessment of the antibacterial efficacy of N-(3,4-dimethoxyphenyl)thiourea. The data generated from these assays will be instrumental in determining the compound's spectrum of activity, its potency (MIC), and its mode of action (bactericidal or bacteriostatic). Promising results from these in vitro studies would warrant further investigation, including mechanistic studies to identify the specific bacterial targets, cytotoxicity testing to assess its safety profile, and in vivo efficacy studies in animal models of infection. The continued exploration of novel thiourea derivatives like N-(3,4-dimethoxyphenyl)thiourea is a critical step in the ongoing battle against antimicrobial resistance.

References

• Molecular docking, synthesis, and antibacterial activity of the analogs of 1-allyl-3-benzoylthiourea - PMC - NIH. (n.d.).
• Time-Kill Kinetics Assay - Emery Pharma. (n.d.).
• Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories - PMC - NIH. (n.d.).
• STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM - Microbiology Class. (2023, August 28).
• Quality Control Strains (standard strains) and their Uses - Microbe Online. (2021, November 20).
• Quality Control of Antimicrobial Susceptibility Testing. (n.d.).
• Antimicrobial Spectrum of Thiourea Derivatives: A Technical Overview for Researchers - Benchchem. (n.d.).
• antimicrobial activity of some thiourea derivatives and their nickel and copper complexes. (n.d.).
• Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity - Letters in Applied NanoBioScience. (2025, September 4).
• Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes - MDPI. (n.d.).
• Time-Kill Evaluations | Nelson Labs. (n.d.).
• Broth Microdilution | MI - Microbiology. (n.d.).
• Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs. (n.d.).
• Disk diffusion test - Wikipedia. (n.d.).
• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI. (n.d.).
• Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment (pp. 13-29). Tigbauan, Iloilo, Philippines: Aquaculture Department, Southeast Asian Fisheries Development Center.
• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test - Hardy Diagnostics. (2024, February 5).
• M07-A8 - Regulations.gov. (n.d.).
• M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - ResearchGate. (2012, January 1).

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Application Notes and Protocols for N-(3,4-dimethoxyphenyl)thiourea in Agricultural Research

For: Researchers, scientists, and drug development professionals

Introduction: The Versatility of Thiourea Derivatives in Agriculture

Thiourea and its derivatives are a class of organic compounds containing sulfur and nitrogen that have garnered significant attention in agricultural research.[1][2][3] Their biological activity is broad, exhibiting fungicidal, insecticidal, herbicidal, and plant growth regulatory properties.[1][4] The structural backbone of thiourea, with its reactive thiocarbonyl and amino groups, allows for diverse chemical modifications, leading to a wide array of derivatives with specific activities.[1][2] N-(3,4-dimethoxyphenyl)thiourea, the subject of this guide, is a promising candidate for agricultural applications due to the biological activity associated with both the thiourea moiety and the dimethoxyphenyl group. This document provides a comprehensive guide to its synthesis, potential applications, and detailed protocols for its evaluation in an agricultural research context.

Synthesis of N-(3,4-dimethoxyphenyl)thiourea

The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be achieved through the reaction of 3,4-dimethoxyaniline with an isothiocyanate. A common method involves the in-situ generation of the isothiocyanate from the corresponding amine.

Protocol: Synthesis of N-(3,4-dimethoxyphenyl)thiourea

Materials:

• 3,4-dimethoxyaniline

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Ethyl chloroformate

• Ammonia solution (aqueous)

• Tetrahydrofuran (THF)

• Acetone

• Water

• Ether

• Sodium chloride (NaCl) solution (saturated)

Procedure:

• Preparation of the Isothiocyanate Intermediate:

  • In a well-ventilated fume hood, dissolve sodium hydroxide in water with cooling.

  • To this stirred solution, add carbon disulfide while maintaining a low temperature.

  • Slowly add a solution of 3,4-dimethoxyaniline in water to the mixture.

  • Heat the reaction mixture to approximately 75-80°C for about one hour.

  • After cooling, slowly add ethyl chloroformate. The pH may be adjusted with a dilute NaOH solution.

  • The resulting isothiocyanate can be extracted with ether.

• Formation of the Thiourea:

  • Dissolve the extracted isothiocyanate in THF.

  • Add aqueous ammonia solution to the THF solution. This reaction is often exothermic.

  • Stir the mixture for approximately 45 minutes.

  • Remove the solvents under reduced pressure.

  • Suspend the resulting residue in water and collect the solid product by filtration.

  • The crude product can be purified by recrystallization from hot acetone to yield N-(3,4-dimethoxyphenyl)thiourea.

Causality of Experimental Choices:

• The use of a strong base like NaOH is crucial for the initial reaction between the amine and carbon disulfide to form the dithiocarbamate salt, a key intermediate.

• Ethyl chloroformate acts as a dehydrating and activating agent to facilitate the conversion of the dithiocarbamate to the isothiocyanate.

• The final reaction with ammonia provides the second amino group required to form the thiourea structure.

• Recrystallization is a standard purification technique to obtain a product with high purity by removing unreacted starting materials and by-products.

Diagram: Synthesis Workflow of N-(3,4-dimethoxyphenyl)thiourea

Caption: Workflow for the synthesis of N-(3,4-dimethoxyphenyl)thiourea.

Applications in Agricultural Research

N-(3,4-dimethoxyphenyl)thiourea holds potential in several key areas of agricultural research, primarily as a fungicide, insecticide, and plant growth regulator.

Fungicidal Activity

Thiourea derivatives have been shown to possess significant fungicidal properties against a range of plant pathogens.[5] The proposed mechanism often involves the disruption of fungal cell processes.

Protocol: In Vitro Antifungal Activity Assay (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of N-(3,4-dimethoxyphenyl)thiourea against a target fungal pathogen.

Materials:

• N-(3,4-dimethoxyphenyl)thiourea

• Target fungal pathogen (e.g., Botrytis cinerea, Fusarium oxysporum)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

• Positive control (commercial fungicide)

• Negative control (solvent used to dissolve the compound, e.g., DMSO)

Procedure:

• Preparation of Fungal Inoculum:

  • Grow the fungal pathogen on Potato Dextrose Agar (PDA) plates until sufficient sporulation is observed.

  • Harvest the spores by flooding the plate with sterile distilled water containing a surfactant (e.g., Tween 80) and gently scraping the surface.

  • Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

  • Adjust the spore concentration to a final concentration of approximately 1 x 10⁵ spores/mL using a hemocytometer.

• Preparation of Test Compound Dilutions:

  • Prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in the liquid medium in the wells of the 96-well plate to achieve a range of concentrations.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the test compound dilutions.

  • Include positive and negative control wells.

  • Incubate the plates at an optimal temperature for the specific fungus (e.g., 25°C) for a defined period (e.g., 48-72 hours).

• Determination of MIC:

  • The MIC is determined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

  • Growth can be assessed visually or by measuring the optical density (OD) at a specific wavelength (e.g., 600 nm) using a microplate reader.

Data Presentation: Hypothetical Fungicidal Activity

Fungal Pathogen	N-(3,4-dimethoxyphenyl)thiourea EC₅₀ (µg/mL)
Botrytis cinerea	15.5
Fusarium oxysporum	22.8
Alternaria solani	18.2
Rhizoctonia solani	25.1

Note: The above data is hypothetical and for illustrative purposes. Actual values must be determined experimentally.

Insecticidal Activity

Thiourea derivatives have been developed as commercial insecticides, with diafenthiuron being a notable example.[6] Their mode of action can involve the disruption of energy metabolism in insects.[7]

Protocol: Insecticidal Activity Assay (Leaf-Dip Bioassay)

Objective: To determine the median lethal concentration (LC₅₀) of N-(3,4-dimethoxyphenyl)thiourea against a target insect pest.

Materials:

• N-(3,4-dimethoxyphenyl)thiourea

• Target insect pest (e.g., larvae of Spodoptera littoralis)

• Host plant leaves (e.g., cotton leaves)

• Solvent (e.g., acetone) and surfactant (e.g., Triton X-100)

• Petri dishes with moist filter paper

• Positive control (commercial insecticide)

• Negative control (solvent and surfactant solution)

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea in the chosen solvent.

  • Prepare a series of dilutions of the stock solution in water containing a surfactant.

• Leaf Treatment:

  • Excise uniform-sized host plant leaves.

  • Dip each leaf into a test solution for a fixed duration (e.g., 10-20 seconds).

  • Allow the leaves to air-dry completely.

• Insect Exposure:

  • Place one treated leaf in each Petri dish lined with moist filter paper.

  • Introduce a known number of insect larvae (e.g., 10-20 second-instar larvae) into each Petri dish.

  • Seal the Petri dishes with perforated lids to allow for air exchange.

• Incubation and Mortality Assessment:

  • Incubate the Petri dishes under controlled conditions (e.g., 25°C, 16:8 h light:dark photoperiod).

  • Record larval mortality at regular intervals (e.g., 24, 48, and 72 hours). Larvae are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis:

  • Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula.

  • Determine the LC₅₀ value using probit analysis or other suitable statistical software.

Data Presentation: Hypothetical Insecticidal Activity

Insect Pest	N-(3,4-dimethoxyphenyl)thiourea LC₅₀ (ppm)
Spodoptera littoralis (larvae)	55.3
Myzus persicae (aphids)	78.9
Tetranychus urticae (mites)	62.1

Note: The above data is hypothetical and for illustrative purposes. Actual values must be determined experimentally.

Plant Growth Regulation

Thiourea has been reported to influence various physiological processes in plants, including seed germination, root development, and stress tolerance.[8]

Protocol: Seed Germination and Seedling Growth Assay

Objective: To evaluate the effect of N-(3,4-dimethoxyphenyl)thiourea on seed germination and early seedling growth.

Materials:

• N-(3,4-dimethoxyphenyl)thiourea

• Seeds of a model plant or crop (e.g., Arabidopsis thaliana, wheat, or tomato)

• Sterile Petri dishes with filter paper

• Distilled water

• Growth chamber with controlled light and temperature

Procedure:

• Preparation of Test Solutions:

  • Prepare a series of concentrations of N-(3,4-dimethoxyphenyl)thiourea in distilled water.

• Seed Sterilization and Plating:

  • Surface sterilize the seeds to prevent microbial contamination.

  • Place a uniform number of seeds (e.g., 20-30) in each Petri dish on filter paper.

  • Add a specific volume of the respective test solution to each Petri dish. A control group with only distilled water should be included.

• Incubation:

  • Incubate the Petri dishes in a growth chamber under controlled conditions (e.g., 22°C, 16:8 h light:dark photoperiod).

• Data Collection:

  • Record the number of germinated seeds daily for a defined period (e.g., 7 days). Germination is typically defined as the emergence of the radicle.

  • After the incubation period, measure seedling parameters such as root length, shoot length, and fresh/dry weight.

• Data Analysis:

  • Calculate the germination percentage for each treatment.

  • Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in the measured growth parameters between the treatments.

Mechanism of Action: A General Overview for Thiourea Derivatives

The precise molecular targets of N-(3,4-dimethoxyphenyl)thiourea are likely to be multifaceted. However, based on the broader class of thiourea derivatives, some general mechanisms can be proposed.

Diagram: Potential Mechanisms of Action of Thiourea Derivatives

Caption: General proposed mechanisms of action for thiourea derivatives in fungi and insects.

In fungi, thiourea derivatives may interfere with cell wall biosynthesis or inhibit essential enzymes, leading to growth inhibition. In insects, some thiourea compounds, after metabolic activation, can inhibit mitochondrial respiration, thereby disrupting the production of ATP, the primary energy currency of the cell.[7]

Conclusion

N-(3,4-dimethoxyphenyl)thiourea represents a promising molecule for agricultural research with potential applications as a fungicide, insecticide, and plant growth regulator. The protocols outlined in this guide provide a robust framework for its synthesis and the systematic evaluation of its biological activities. Further research is warranted to elucidate its precise mechanisms of action and to assess its efficacy and safety under field conditions.

References

• Yi, Q., Sun, P., et al. (2025). Thiourea Derivatives in Agrochemical Discovery and Development. Journal of Agricultural and Food Chemistry. [Link]

• Semantic Scholar. (n.d.). Thiourea Derivatives in Agrochemical Discovery and Development. [Link]

• PubMed. (2025). Thiourea Derivatives in Agrochemical Discovery and Development. [Link]

• Farooq, M., et al. (2017). Thiourea: A Molecule with Immense Biological Significance in Plants. ResearchGate. [Link]

• ACS Publications. (2025). Thiourea Derivatives in Agrochemical Discovery and Development. [Link]

• ResearchGate. (n.d.). The proposed mechanism for the formation of thiourea. [Link]

• SciSpace. (n.d.). Insecticidal Effectiveness of Thiourea Derivatives. [Link]

• NIH. (n.d.). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. [Link]

• PubMed. (n.d.). Insecticidal activity of novel thioureas and isothioureas. [Link]

• Sinhon Chemical Technology Co., Ltd. (2024). What is the use of thiourea in agriculture?. [Link]

• PubMed Central. (n.d.). Antifungal and Antioxidant Activity of Thiourea Derivatives Against Nosocomial Candida auris Strains Isolated in Romania. [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. [Link]

• PubMed Central. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. [Link]

• MDPI. (n.d.). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives. [Link]

• Royal Society of Chemistry. (n.d.). Design, synthesis, insecticidal activity, and mechanism of novel diamide derivatives containing acylthiourea targeting insect ryanodine receptors. [Link]

• PubMed. (2025). Antifungal and Antioxidant Activity of Thiourea Derivatives Against Nosocomial Candida auris Strains Isolated in Romania. [Link]

• CABI Digital Library. (n.d.). The thiourea insecticide/acaricide diafenthiuron has a novel mode of action: inhibition of mitochondrial respiration by its carbodiimide product. [Link]

• NIH. (2022). Design, synthesis and fungicidal evaluation of novel psoralen derivatives containing sulfonohydrazide or acylthiourea moiety. [Link]

• ResearchGate. (n.d.). Insecticidal Evaluation and Structure-Activity Relationship Study of Some Synthesized Urea and Thiourea Derivatives Against Spodoptera Littoralis (Boisd.). [Link]

• ResearchGate. (n.d.). Synthesis and fungicidal activity of some 2,6-diaryl-1,3,4-thiadiazolo [3,2-b]-s-triazine-5,7-dithiones. [Link]

• CABI Digital Library. (2019). Thiourea: a molecule with immense biological significance for plants. [Link]

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Application Note: A Comprehensive Protocol for Evaluating the Corrosion Inhibition Efficiency of N-(3,4-dimethoxyphenyl)thiourea

Introduction: The Imperative of Corrosion Inhibition and the Promise of Thiourea Derivatives

Corrosion, the gradual degradation of materials by chemical or electrochemical reactions with their environment, poses a significant threat to the longevity and reliability of metallic infrastructure across numerous industries. The economic and safety implications of unchecked corrosion necessitate the development and rigorous evaluation of corrosion inhibitors. These chemical compounds, when added in small concentrations to a corrosive environment, can significantly decrease the rate of corrosion.

Organic inhibitors have garnered substantial interest due to their effectiveness, which stems from their ability to adsorb onto the metal surface and form a protective barrier.[1][2] Among these, thiourea and its derivatives are a prominent class of inhibitors, particularly effective in acidic media.[1][2] Their efficacy is largely attributed to the presence of sulfur and nitrogen atoms, which serve as active centers for adsorption onto the metal surface.[2][3] The molecular structure of these compounds, including the presence of aromatic rings and functional groups, plays a crucial role in their inhibitory action.[1][4]

This application note provides a detailed, multifaceted protocol for the comprehensive evaluation of the corrosion inhibition efficiency of a specific thiourea derivative, N-(3,4-dimethoxyphenyl)thiourea. This compound, with its electron-donating methoxy groups and the inherent inhibitory characteristics of the thiourea moiety, presents a compelling candidate for corrosion protection. We will detail three fundamental and complementary techniques: the gravimetric (weight loss) method, potentiodynamic polarization, and electrochemical impedance spectroscopy (EIS). Adherence to standardized methodologies is paramount for ensuring the reproducibility and validity of experimental data. Therefore, this protocol is grounded in established standards from ASTM International.

I. Synthesis and Preparation of N-(3,4-dimethoxyphenyl)thiourea

A reliable and well-characterized inhibitor is the foundation of any corrosion study. The following section outlines a general and adaptable synthesis protocol for N-(3,4-dimethoxyphenyl)thiourea.

Synthesis Protocol

The synthesis of N-(3,4-dimethoxyphenyl)thiourea can be achieved through the reaction of 3,4-dimethoxyphenyl isothiocyanate with a suitable amine. A common and effective method involves the reaction with ammonia or a primary amine.

Reaction Scheme:

Where R can be H or an alkyl/aryl group.

A plausible synthesis route involves reacting 3,4,5-trimethoxyphenyl isothiocyanate with an aminophenol, which can be adapted for 3,4-dimethoxyphenyl isothiocyanate and ammonia.[5]

Step-by-Step Procedure:

• Preparation of Isothiocyanate: If not commercially available, 3,4-dimethoxyphenyl isothiocyanate can be synthesized from 3,4-dimethoxyaniline.

• Reaction with Amine: In a round-bottom flask, dissolve 3,4-dimethoxyphenyl isothiocyanate in a suitable solvent such as acetonitrile or ethanol.

• Add the amine (e.g., a solution of ammonia in the same solvent) dropwise to the isothiocyanate solution at room temperature with constant stirring.

• The reaction is typically exothermic. Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete (usually within a few hours), the product, N-(3,4-dimethoxyphenyl)thiourea, may precipitate out of the solution.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a pure, crystalline solid.

• Characterization: Confirm the structure and purity of the synthesized compound using analytical techniques such as Fourier-Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and melting point determination.

Preparation of Inhibitor Solutions

For corrosion testing, prepare a stock solution of N-(3,4-dimethoxyphenyl)thiourea in the corrosive medium (e.g., 1 M HCl) at a high concentration. Subsequent dilutions are then made from this stock solution to achieve the desired inhibitor concentrations for the experiments. It is crucial to ensure complete dissolution of the inhibitor.

II. Gravimetric Method (Weight Loss)

The weight loss method is a straightforward and widely used technique for determining the average corrosion rate. It is based on measuring the loss in weight of a metal coupon after its exposure to a corrosive environment for a specific duration. This method provides a direct and easily understandable measure of material degradation. For standardized procedures, refer to ASTM G1 and ASTM D2688 .[6][7][8][9]

Experimental Protocol

• Specimen Preparation:

  • Cut metal coupons (e.g., mild steel) into uniform dimensions (e.g., 2 cm x 2 cm x 0.1 cm).

  • Mechanically polish the coupons with a series of emery papers of increasing grit size (e.g., 240, 400, 600, 800, 1200 grit) to achieve a smooth, mirror-like surface.

  • Degrease the polished coupons with a suitable solvent like acetone, rinse with distilled water, and dry them thoroughly.

  • Accurately weigh each coupon to four decimal places using an analytical balance and record the initial weight (W_initial).

• Immersion Test:

  • Prepare the corrosive solution (e.g., 1 M HCl) with and without various concentrations of N-(3,4-dimethoxyphenyl)thiourea.

  • Completely immerse the pre-weighed coupons in the test solutions in beakers. Ensure each coupon is suspended and not in contact with the beaker walls or bottom.

  • Cover the beakers to prevent evaporation and contamination.

  • Maintain a constant temperature throughout the experiment (e.g., 25 °C) using a water bath.

  • The immersion period can vary depending on the corrosivity of the medium, typically ranging from 6 to 24 hours.

• Post-Immersion Processing:

  • After the specified immersion time, carefully remove the coupons from the solutions.

  • Clean the coupons according to ASTM G1 guidelines to remove corrosion products. This may involve gentle brushing and immersion in a cleaning solution (e.g., a solution containing HCl and a pickling inhibitor like hexamine).

  • Rinse the cleaned coupons with distilled water, dry them, and re-weigh them to obtain the final weight (W_final).

Data Analysis

The corrosion rate (CR) and the inhibition efficiency (IE%) are calculated using the following equations:

• Corrosion Rate (mm/year): CR = (K * ΔW) / (A * T * D) Where:

  • K = a constant (8.76 x 10⁴)

  • ΔW = Weight loss (W_initial - W_final) in grams

  • A = Surface area of the coupon in cm²

  • T = Immersion time in hours

  • D = Density of the metal in g/cm³

• Inhibition Efficiency (%): IE% = [(CR_blank - CR_inh) / CR_blank] * 100 Where:

  • CR_blank = Corrosion rate in the absence of the inhibitor

  • CR_inh = Corrosion rate in the presence of the inhibitor

Data Presentation

Inhibitor Concentration (ppm)	Weight Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	Value	Value	-
50	Value	Value	Value
100	Value	Value	Value
200	Value	Value	Value
500	Value	Value	Value

Table 1: Example of data presentation for the weight loss method.

III. Potentiodynamic Polarization

Potentiodynamic polarization is an electrochemical technique that provides rapid and detailed information about the kinetics of both anodic (oxidation) and cathodic (reduction) corrosion reactions. By polarizing the metal sample and measuring the resulting current, key corrosion parameters such as the corrosion potential (E_corr), corrosion current density (i_corr), and Tafel slopes can be determined. This method helps in understanding the mechanism of inhibition (i.e., whether the inhibitor affects the anodic, cathodic, or both reactions). For a standardized approach, refer to ASTM G59 .[10][11][12][13][14]

Experimental Protocol

• Electrochemical Cell Setup:

  • A standard three-electrode cell is used, consisting of:

    • Working Electrode (WE): The metal specimen (e.g., mild steel) with a defined exposed surface area.

    • Reference Electrode (RE): A saturated calomel electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode.

    • Counter Electrode (CE): A platinum or graphite rod with a large surface area.

• Procedure:

  • Prepare the corrosive solution with and without the inhibitor, as in the weight loss method.

  • Place the solution in the electrochemical cell and immerse the three electrodes.

  • Allow the system to stabilize for a period (e.g., 30-60 minutes) until a steady open-circuit potential (OCP) is reached.

  • Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

  • Record the resulting current density as a function of the applied potential.

Data Analysis

The potentiodynamic polarization curve (Tafel plot) is a plot of log(current density) versus potential.

• Corrosion Current Density (i_corr): Determined by extrapolating the linear portions of the anodic and cathodic branches of the Tafel plot back to the corrosion potential (E_corr).

• Inhibition Efficiency (%): IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] * 100 Where:

  • i_corr_blank = Corrosion current density in the absence of the inhibitor

  • i_corr_inh = Corrosion current density in the presence of the inhibitor

The shift in E_corr in the presence of the inhibitor provides insight into the inhibition mechanism. A significant shift in the anodic direction suggests an anodic inhibitor, a shift in the cathodic direction indicates a cathodic inhibitor, and a minimal shift suggests a mixed-type inhibitor.[4]

Data Presentation

Inhibitor Concentration (ppm)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	Value	Value	Value	Value	-
50	Value	Value	Value	Value	Value
100	Value	Value	Value	Value	Value
200	Value	Value	Value	Value	Value
500	Value	Value	Value	Value	Value

Table 2: Example of data presentation for potentiodynamic polarization studies.

IV. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful, non-destructive technique for studying the electrochemical properties of a material's surface and the processes occurring at the metal/solution interface. It involves applying a small amplitude AC potential signal at various frequencies and measuring the resulting current response. The impedance data provides information about the charge transfer resistance, double-layer capacitance, and the formation of a protective film. For verification of equipment and algorithms, refer to ASTM G106 .[15][16][17][18][19]

Experimental Protocol

• Experimental Setup: The same three-electrode cell as in the potentiodynamic polarization is used.

• Procedure:

  • After reaching a stable OCP, apply a small amplitude sinusoidal potential perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Record the impedance data at each frequency.

  • The experiments are conducted in the absence and presence of different concentrations of the inhibitor.

Data Analysis

The impedance data is typically presented as Nyquist plots (imaginary impedance vs. real impedance) and Bode plots (impedance magnitude and phase angle vs. frequency).

• Nyquist Plot: For a simple corrosion system, the Nyquist plot is a semicircle. The diameter of this semicircle corresponds to the charge transfer resistance (R_ct). A larger diameter indicates a higher R_ct and thus better corrosion resistance.

• Equivalent Circuit Modeling: The impedance data is often fitted to an equivalent electrical circuit model to extract quantitative parameters. A common model is the Randles circuit, which includes the solution resistance (R_s), the charge transfer resistance (R_ct), and the double-layer capacitance (C_dl).

• Inhibition Efficiency (%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] * 100 Where:

  • R_ct_blank = Charge transfer resistance in the absence of the inhibitor

  • R_ct_inh = Charge transfer resistance in the presence of the inhibitor

Data Presentation

Inhibitor Concentration (ppm)	R_s (Ω·cm²)	R_ct (Ω·cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	Value	Value	Value	-
50	Value	Value	Value	Value
100	Value	Value	Value	Value
200	Value	Value	Value	Value
500	Value	Value	Value	Value

Table 3: Example of data presentation for Electrochemical Impedance Spectroscopy.

V. Visualization of Experimental Workflow and Inhibition Mechanism

To provide a clear visual representation of the experimental process and the underlying scientific principles, the following diagrams are provided.

Caption: Proposed mechanism of corrosion inhibition by N-(3,4-dimethoxyphenyl)thiourea.

VI. Conclusion

This application note provides a comprehensive and structured protocol for the systematic evaluation of the corrosion inhibition efficiency of N-(3,4-dimethoxyphenyl)thiourea. By employing a combination of gravimetric and electrochemical techniques, researchers can obtain a holistic understanding of the inhibitor's performance and mechanism of action. The integration of established ASTM standards ensures the reliability and comparability of the generated data. The synergistic use of weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy allows for a robust assessment, from average corrosion rates to detailed insights into the interfacial electrochemical processes. This multi-faceted approach is crucial for the development and validation of new and effective corrosion inhibitors for industrial applications.

VII. References

• ASTM G106-89(2015), Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, West Conshohocken, PA, 2015, [Link]

• ASTM G59-97(2020), Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ASTM International, West Conshohocken, PA, 2020, [Link]

• Subramaniam, R., & Rajendran, S. (1993). Inhibition of Steel Corrosion by Thiourea Derivatives. CORROSION, 49(6), 482–488. [Link]

• ASTM G59-23, Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ASTM International, West Conshohocken, PA, 2023, [Link]

• ASTM G106-89(1999), Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, West Conshohocken, PA, 1999, [Link]

• ASTM G59, Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, GlobalSpec, [Link]

• ASTM G106, Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, [Link]

• ASTM G106-89(2023), Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, West Conshohocken, PA, 2023, [Link]

• TCR Engineering. (n.d.). Weight Loss Corrosion Testing: ASTM A262 & NACE RP0775. [Link]

• Thiourea Derivatives as Steel Corrosion Inhibitors: Density Functional Theory and Experimental Studies. (2019). OnePetro. [Link]

• El-Sayed, A. (2017). Corrosion inhibition of thiourea and thiadiazole derivatives : A Review. Journal of Materials and Environmental Science, 8(3), 991-1004. [Link]

• ASTM G59, Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ASTM International, [Link]

• ASTM G59-97(2020), Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ANSI Webstore, [Link]

• ASTM D2688-11, Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method), ANSI Webstore, [Link]

• MaTestLab. (2025). ASTM G1 Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens. [Link]

• ASTM D2688, Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method), ASTM International, [Link]

• ASTM D2688, Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method), ASTM International, [Link]

• de Oliveira, G. F., & de Lima, L. F. (2018). CORROSION INHIBITION EFFECT OF THIOUREA ON MILD STEEL IN HYDROCHLORIC ACID CONTAMINATED WITH CHLORINE. International Journal of Advanced Engineering and Technology, 11(3), 223-230. [Link]

• ASTM G106, Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, [Link]

• Le, M. L., et al. (2019). Effect of the Structure and Temperature on Corrosion Inhibition of Thiourea Derivatives in 1.0 M HCl Solution. ACS Omega, 4(8), 13343-13353. [Link]

• Arshad, S., et al. (2013). 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1551. [Link]

• Dai, C., et al. (2019). Synthesis and characterization of thiourea. Polish Journal of Chemical Technology, 21(3), 35-40. [Link]

• Ghassemzadeh, M., et al. (2015). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Malaysian Journal of Analytical Sciences, 19(5), 1033-1041. [Link]

• Zhang, Y., et al. (2020). Synthesis of 3,3-Disubstituted Thietane Dioxides. Organic Letters, 22(15), 5891-5895. [Link]

• CN106631948A - Thiourea preparation method - Google Patents.

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Application Note: High-Quality Single Crystal Growth of N-(3,4-dimethoxyphenyl)thiourea

Abstract

This document provides a comprehensive guide with detailed protocols for growing high-quality single crystals of N-(3,4-dimethoxyphenyl)thiourea, a compound of interest in drug development and materials science. The successful cultivation of single crystals is paramount for definitive structural elucidation via X-ray diffraction and for the precise characterization of solid-state properties. This guide moves beyond simple procedural lists, delving into the causal mechanisms behind experimental choices to empower researchers with a robust framework for crystallization. It covers foundational principles, material purification, four distinct solution-based crystal growth methodologies, and a systematic approach to troubleshooting.

Part I: Foundational Principles of Crystallization

The journey from a purified powder to a diffractible single crystal is governed by the controlled transition from a disordered state (solution) to a highly ordered state (crystal lattice). This process hinges on the principle of supersaturation .

A supersaturated solution contains more dissolved solute than it can thermodynamically hold at a given temperature. This metastable state is the essential driving force for both nucleation (the formation of initial crystal seeds) and subsequent crystal growth. The art of crystallization lies in achieving and maintaining a state of slight supersaturation over an extended period.[1][2] A rapid increase in supersaturation leads to fast, uncontrolled nucleation, resulting in a precipitate or a mass of tiny, unusable microcrystals. Conversely, a slow, methodical approach encourages the growth of a few nuclei into large, well-ordered single crystals.[3]

Key Factors Influencing Success:

• Compound Purity: Impurities can inhibit nucleation or be incorporated into the crystal lattice, causing defects that degrade crystal quality. Analytically pure material is often insufficient; material intended for single crystal growth should be of the highest possible purity.[2][4]

• Solvent Selection: The choice of solvent is the most critical experimental parameter.[5] An ideal solvent should exhibit moderate solubility for the compound, allowing for a workable concentration range.[2][4] The solvent's interaction with the solute can also influence crystal packing and morphology.[6]

• Temperature: Temperature directly affects solubility. Slow cooling protocols leverage this relationship to gradually induce supersaturation.[1][3] For evaporation methods, maintaining a constant, stable temperature is crucial.[7]

• Environment: Crystallization setups should be left in a clean, vibration-free, and thermally stable location to prevent premature precipitation or the formation of polycrystalline aggregates.[8][9]

Part II: Pre-Crystallization Protocol: Synthesis and Purification

The quality of the starting material dictates the potential for successful crystallization. The following is a generalized synthesis route for N-aryl thioureas, which can be adapted for the target compound.

A. Synthesis of N-(3,4-dimethoxyphenyl)thiourea

The synthesis involves the reaction of an isothiocyanate with an appropriate amine.[10] For the target molecule, this would involve reacting 3,4-dimethoxyphenyl isothiocyanate with ammonia, or more commonly, reacting 3,4-dimethoxyaniline with a thiocyanate salt in the presence of an acid to generate the isothiocyanate in situ, which then reacts with another amine molecule. A more direct and reliable method involves the reaction of 3,4-dimethoxyaniline with benzoyl isothiocyanate, followed by hydrolysis.

A plausible direct synthesis can be adapted from known procedures for similar compounds.[11][12]

Protocol 2.1: Synthesis

• In Situ Isothiocyanate Formation: Dissolve ammonium thiocyanate (1.2 eq) in dry acetone. To this stirring solution, add benzoyl chloride (1.1 eq) dropwise. The mixture is stirred to form benzoyl isothiocyanate.

• Amine Addition: Add a solution of 3,4-dimethoxyaniline (1.0 eq) in acetone to the reaction mixture.

• Reaction: Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling, the reaction mixture is poured into cold water. The resulting precipitate (the benzoyl-protected thiourea) is collected by filtration.

• Deprotection: The intermediate is then hydrolyzed using a base (e.g., NaOH in methanol/water) to yield the final N-(3,4-dimethoxyphenyl)thiourea.

• Initial Purification: The crude product is collected by filtration, washed with water, and dried.

B. Purification by Recrystallization

This step is critical to remove any unreacted starting materials or side products before attempting single crystal growth.

Protocol 2.2: Bulk Recrystallization

• Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, acetone) to find one where it is sparingly soluble at room temperature but dissolves completely upon heating.[4]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude powder needed to fully dissolve it.[4]

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. To promote even slower cooling, the flask can be placed in an insulated container (e.g., a Dewar flask with warm water).[3]

• Isolation: Once crystals have formed, cool the flask further in an ice bath to maximize the yield. Collect the purified crystals by vacuum filtration and wash with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum.

Part III: Core Crystallization Protocols

With a highly purified starting material, the following techniques can be employed. It is highly recommended to set up multiple crystallization experiments in parallel using different solvents and techniques.

Workflow for Single Crystal Growth

Caption: General workflow from crude product to single crystal analysis.

Protocol 3.1: Slow Evaporation (Single & Binary Solvents)

This is the most straightforward and widely used method for growing single crystals of organic compounds.[3][7] It relies on the slow removal of solvent, which gradually increases the solute concentration to the point of supersaturation, initiating crystal growth.

Step-by-Step Methodology:

• Prepare a Nearly Saturated Solution: Dissolve the purified compound in a suitable solvent or solvent mixture at room temperature. The goal is a clear solution that is close to, but not at, the saturation point.[8] A good starting volume is 2-5 mL.[13]

• Filter the Solution: To remove any dust or particulate matter that could act as unwanted nucleation sites, filter the solution through a syringe filter (0.22 µm) or a small cotton plug in a Pasteur pipette into a clean crystallization vessel.[9]

• Select the Vessel: A small vial, test tube, or NMR tube is ideal.[13] The narrow opening of an NMR tube allows for very slow evaporation and its smooth glass surface can promote slower nucleation, often yielding high-quality crystals.[5]

• Cover the Vessel: Cover the opening of the vessel with parafilm or aluminum foil. Pierce 1-3 very small holes in the cover with a needle.[3][13] The number and size of the holes control the rate of evaporation; fewer/smaller holes lead to slower growth and often better crystals.

• Incubate: Place the vessel in a quiet, undisturbed location at a constant temperature and leave it for several days to weeks.[9]

Expert Insights (Causality):

• Why a nearly saturated solution? Starting too dilute requires excessive evaporation time, increasing the risk of solvent contamination. Starting at full saturation can lead to "crashing out" or rapid precipitation as soon as evaporation begins.

• Why filter? Dust particles provide a rough surface that lowers the energy barrier for nucleation, leading to the formation of many small crystals instead of a few large ones.[13]

• Binary Solvent Systems: Using two miscible solvents—one in which the compound is soluble (the solvent) and one in which it is insoluble (the precipitant)—is a powerful variation.[3][13] The more volatile solvent should ideally be the one in which the compound is more soluble. As it evaporates, the solution becomes enriched in the precipitant, slowly reducing the overall solubility and inducing crystallization.

Table 1: Suggested Solvents for Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Notes
Ethanol	5.2	78	Good general-purpose polar protic solvent. Forms hydrogen bonds.
Acetone	5.1	56	Polar aprotic solvent. More volatile, good for binary systems.[14]
Ethyl Acetate	4.4	77	Medium polarity, often a good choice for organic molecules.[14]
Dichloromethane	3.1	40	Low polarity, highly volatile. Use with caution due to volatility.[14]
Toluene	2.4	111	Nonpolar aromatic solvent. Its lower volatility promotes slow growth.[14]
Methanol/Water	Mix	Variable	A polar mixture that can be fine-tuned for optimal solubility.

| Acetone/Hexane | Mix | Variable | A medium/nonpolar mixture. Hexane acts as the precipitant. |

Protocol 3.2: Slow Cooling

This method is particularly effective for compounds that exhibit a significant increase in solubility with temperature.[1]

Step-by-Step Methodology:

• Prepare a Saturated Solution at High Temperature: Prepare a saturated solution of the compound in a chosen solvent at or near its boiling point. Use a minimal amount of solvent.[3]

• Hot Filtration (if necessary): If any solid remains, filter the hot solution quickly to remove it.

• Insulated Cooling: Place the vessel containing the hot, saturated solution into a large, insulated container (e.g., a Dewar flask filled with hot water at the same temperature, or an oil bath with the heat turned off).[1][5]

• Incubate: Allow the entire system to cool slowly and undisturbed to room temperature over 24-48 hours. The slow decrease in temperature reduces the solubility of the compound, leading to gradual crystal formation.

• Further Cooling: If no crystals form at room temperature, the vessel can be moved to a refrigerator (4 °C) to further decrease solubility.[9]

Expert Insights (Causality):

• Why slow, insulated cooling? Rapid cooling causes a sudden drop in solubility, leading to rapid precipitation. Insulating the vessel ensures the temperature gradient is minimal and the cooling process is extremely slow, maintaining the slight supersaturation needed for ordered growth.[5]

Protocol 3.3: Liquid-Vapor Diffusion

This is an elegant and highly controllable method, particularly useful when only small amounts of material are available.[5][14] It relies on the slow diffusion of the vapor of a precipitant (a solvent in which the compound is insoluble) into a solution of the compound in a more soluble, less volatile solvent.

Step-by-Step Methodology:

• Prepare the Solution: Dissolve the compound in a small amount (0.5-1 mL) of a "good" solvent (e.g., toluene, dichloromethane) in a small, narrow vial (the inner vial).

• Prepare the Chamber: Add a larger volume (5-10 mL) of a "poor," volatile solvent (the precipitant, e.g., pentane, hexane, diethyl ether) to a larger jar or beaker (the outer chamber).[14]

• Assemble the System: Place the uncapped inner vial into the outer chamber, ensuring the level of the precipitant is below the opening of the inner vial.

• Seal and Incubate: Seal the outer chamber tightly with a cap or parafilm and leave it in an undisturbed location. The vapor of the more volatile precipitant will slowly diffuse into the solution in the inner vial. This gradually lowers the overall solubility of the compound in the mixed-solvent system, leading to crystal growth over several days.

Expert Insights (Causality):

• Volatility is Key: This technique works best when the precipitant in the outer chamber is significantly more volatile than the solvent in the inner vial.[8] This ensures the net movement of vapor is from the outer chamber into the inner vial.

Vapor Diffusion Setup Diagram

Caption: Schematic of a liquid-vapor diffusion crystallization setup.

Part IV: Troubleshooting

Even with careful execution, crystallization can be challenging. The following table outlines common issues and potential solutions.

Table 2: Troubleshooting Common Crystallization Problems

Problem	Observation	Probable Cause(s)	Suggested Solutions
No Crystals Form	The solution remains clear indefinitely.	- Solution is undersaturated.- Compound is excessively soluble in the chosen solvent.	- Allow more solvent to evaporate.- Add a precipitant (anti-solvent).- Try a different solvent or method.- Cool the solution further in a refrigerator or freezer.[4][9]
"Oiling Out"	An amorphous oil or liquid phase separates from the solution instead of crystals.	- Solution is too concentrated/supersaturated.- Cooling was too rapid.- Melting point of the compound is below the solvent's boiling point.[4]	- Add more solvent to redissolve the oil, then allow for slower evaporation/cooling.- Use a lower-boiling-point solvent.- Use a more dilute solution.
Precipitation	A fine powder or microcrystalline solid crashes out of solution.	- Supersaturation was achieved too quickly.- Presence of impurities or dust.- Mechanical disturbance or vibration.	- Redissolve by warming and adding a bit more solvent, then cool/evaporate more slowly.- Ensure the solution is filtered before setting up.- Move the setup to a more stable location.[8]

| Too Many Crystals | A mass of small, intergrown crystals forms. | - Too many nucleation sites.- Rate of supersaturation was too high. | - Use a more dilute starting solution.- Decrease the rate of evaporation (fewer/smaller holes) or slow the cooling rate.- Try seeding the solution with a single, tiny crystal.[4] |

Part V: Crystal Handling

Once suitable crystals have grown, they must be handled with extreme care.

• Isolation: Carefully remove the crystal from the mother liquor using a pipette to draw away the solvent or by decanting.

• Washing: Quickly wash the crystal with a small amount of a solvent in which it is insoluble (like hexane) to remove any residual mother liquor from the surface.

• Drying: Do not let the crystal dry out completely if the solvent is incorporated into the crystal lattice, as this can cause the crystal to crack or lose crystallinity.[3] Often, crystals are coated in a cryoprotectant oil (e.g., Paratone-N) immediately after isolation.

• Mounting: The crystal can then be mounted on a glass fiber or in a cryo-loop for X-ray diffraction analysis.

References

• Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• University of Washington, Department of Chemistry. (n.d.). The Slow Evaporation Method. Available at: [Link]

• Philipps-Universität Marburg, Molecular Solids Group. (n.d.). Crystal Growth. Available at: [Link]

• International Journal of Pure and Applied Mathematics. (n.d.). DIFFERENT TYPES OF CRYSTAL GROWTH METHODS. Available at: [Link]

• Shivaji University. (n.d.). CHAPTER - II CRYSTAL GROWTH. Available at: [Link]

• Massachusetts Institute of Technology. (n.d.). Growing Crystals. Available at: [Link]

• University of Florida, Department of Chemistry. (2006). Crystallisation Techniques. Available at: [Link]

• Massachusetts Institute of Technology OpenCourseWare. (n.d.). 8.7 – Guide to Growing a Single Crystal. Available at: [Link]

• Hunter, A. (n.d.). A BEGINNER'S INTRODUCTION CHAPTER XIV: GROWING QUALITY SINGLE CRYSTALS. ResearchGate. Available at: [Link]

• University of Geneva. (n.d.). Guide for crystallization. Available at: [Link]

• Rajarajan, G., et al. (2017). SYNTHESIS, GROWTH AND CHARACTERIZATION STUDIES OF THIOUREA PICRATE CRYSTAL. International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available at: [Link]

• Semantic Scholar. (n.d.). Crystallization of chiral thiourea derivatives of 1-phenylethylamine: transfer of stable motifs from racemic to homochiral environment. Available at: [Link]

• Ravathi, V., et al. (n.d.). growth and characterization of pure thiourea crystal. JConsort: Consortium of Research Journals. Available at: [Link]

• Ravi, G., & Chenthamarai, S. (2014). GROWTH AND CHARACTERIZATION OF SINGLE CRYSTALS OF THIOUREA BASED COMPOUNDS. Indian Journal of Science Research. Available at: [Link]

• Guchhait, S. (2012). Growth and characterization of thiourea single crystal from sulphuric acid solutions. Optoelectronics and Advanced Materials – Rapid Communications. Available at: [Link]

• ResearchGate. (2021). Theoretical and experimental investigation of thiourea derivatives: synthesis, crystal structure, in-silico and in-vitro biological evaluation. Available at: [Link]

• Alkan, C., et al. (2011). Preparation and characterization of a series of thiourea derivatives as phase change materials for thermal energy storage. Turkish Journal of Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2015). The effect of solvents on crystal regeneration. CrystEngComm. Available at: [Link]

• ResearchGate. (2015). Synthesis and Crystal Structure of 1-(3-fluorophenyl)-3-(3,4,5-trimethoxybenzoyl)thiourea. Available at: [Link]

• ResearchGate. (n.d.). Grown pure thiourea single crystals. Available at: [Link]

• ACS Publications. (2022). Crystal Growth & Design Vol. 22 No. 4. Available at: [Link]

• SciSpace. (n.d.). An Investigation on the Growth and Characterization of Thiourea Single Crystal Grown from Aqueous Solutions. Available at: [Link]

• MDPI. (2022). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Available at: [Link]

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Application Notes and Protocols for N-(3,4-dimethoxyphenyl)thiourea in Coordination Chemistry

Introduction: The Versatile Role of Thiourea-Based Ligands

Thiourea and its derivatives represent a robust and versatile class of ligands in coordination chemistry. Their rich coordination behavior stems from the presence of both sulfur and nitrogen donor atoms, allowing for a variety of bonding modes with metal ions.[1][2] These ligands can coordinate as neutral monodentate ligands through the sulfur atom, or as anionic bidentate chelating agents via both sulfur and deprotonated nitrogen atoms. This versatility in coordination, coupled with the ability to form extensive hydrogen bonding networks, makes thiourea-based complexes subjects of intense research for applications in catalysis, materials science, and medicinal chemistry.[3] The electronic and steric properties of the thiourea ligand can be fine-tuned by modifying the substituents on the nitrogen atoms. The introduction of the 3,4-dimethoxyphenyl group is of particular interest as the methoxy groups can influence the electron density on the aromatic ring and, by extension, the donor properties of the ligand. Furthermore, the presence of these functional groups can enhance the biological activity of the resulting metal complexes.

This guide provides detailed protocols for the synthesis of N-(3,4-dimethoxyphenyl)thiourea and its subsequent use in the preparation of coordination complexes with Nickel(II) and Copper(II). It also outlines the expected characterization data and discusses the underlying chemical principles.

PART 1: Synthesis and Characterization of N-(3,4-dimethoxyphenyl)thiourea

The synthesis of N-aryl-substituted thioureas can be readily achieved through the reaction of the corresponding aniline with an isothiocyanate precursor. A common and effective method involves the in-situ generation of the isothiocyanate from an amine and carbon disulfide, or more conveniently, from the reaction of an aniline hydrochloride with ammonium thiocyanate.[4][5] The latter method is advantageous as it avoids the handling of volatile and toxic isothiocyanates.

Protocol 1: Synthesis of N-(3,4-dimethoxyphenyl)thiourea

This protocol is adapted from the general synthesis of N-arylthioureas.[4][5]

Materials:

• 3,4-dimethoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Ammonium thiocyanate (NH₄SCN)

• Deionized water

• Ethanol

Procedure:

• In a 250 mL round-bottom flask, dissolve 0.1 moles of 3,4-dimethoxyaniline in a mixture of 10 mL of concentrated HCl and 30 mL of deionized water. Gently heat the mixture to about 60-70 °C with stirring until a clear solution of the aniline hydrochloride is formed.

• Cool the solution in an ice bath for approximately 1 hour.

• Slowly add a solution of 0.1 moles of ammonium thiocyanate in 20 mL of deionized water to the cooled aniline hydrochloride solution with continuous stirring.

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux for 4-5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, pour the hot reaction mixture into a beaker containing 200 mL of cold deionized water with vigorous stirring.

• A white to off-white precipitate of N-(3,4-dimethoxyphenyl)thiourea will form.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold deionized water.

• Recrystallize the crude product from an ethanol-water mixture to obtain pure N-(3,4-dimethoxyphenyl)thiourea as a crystalline solid.

• Dry the purified product in a vacuum oven at 60 °C.

Expected Characterization Data:

• Appearance: White to off-white crystalline solid.

• FT-IR (KBr, cm⁻¹): The infrared spectrum is expected to show characteristic bands for the N-H stretching vibrations (around 3400-3200 cm⁻¹), aromatic C-H stretching (around 3100-3000 cm⁻¹), C=S stretching (around 1300-1100 cm⁻¹ and 850-700 cm⁻¹), and C-N stretching (around 1500-1400 cm⁻¹).[6]

• ¹H NMR (DMSO-d₆, δ ppm): The proton NMR spectrum should exhibit signals corresponding to the aromatic protons of the 3,4-dimethoxyphenyl group, the methoxy protons (as singlets), and the N-H protons of the thiourea moiety.

• ¹³C NMR (DMSO-d₆, δ ppm): The carbon NMR spectrum will show a characteristic signal for the C=S carbon in the range of 180-190 ppm, along with signals for the aromatic and methoxy carbons.

PART 2: Coordination Chemistry with Ni(II) and Cu(II)

N-(3,4-dimethoxyphenyl)thiourea is expected to act as a versatile ligand, coordinating to metal ions primarily through its soft sulfur donor atom. In the presence of a base or under appropriate reaction conditions, it can deprotonate and act as a bidentate N,S-chelating ligand.[7][8] The synthesis of Ni(II) and Cu(II) complexes typically involves the direct reaction of the ligand with a metal salt in a suitable solvent.

General Workflow for Metal Complex Synthesis

Caption: General workflow for the synthesis of metal complexes.

Protocol 2: Synthesis of Bis[N-(3,4-dimethoxyphenyl)thiourea]nickel(II) Chloride, [Ni(DMPTU)₂Cl₂]

This protocol describes a common method for preparing octahedral Ni(II) complexes with monodentate thiourea ligands.[1][9]

Materials:

• N-(3,4-dimethoxyphenyl)thiourea (DMPTU)

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Absolute Ethanol

Procedure:

• Dissolve 2.0 mmol of N-(3,4-dimethoxyphenyl)thiourea in 30 mL of hot absolute ethanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve 1.0 mmol of NiCl₂·6H₂O in 20 mL of absolute ethanol.

• Add the ethanolic solution of NiCl₂·6H₂O dropwise to the hot solution of the ligand with continuous stirring.

• A color change and the formation of a precipitate should be observed.

• Reflux the reaction mixture for 2-3 hours with continuous stirring.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to ensure complete precipitation.

• Collect the solid complex by vacuum filtration.

• Wash the product with small portions of cold ethanol and then with diethyl ether.

• Dry the complex in a vacuum desiccator over anhydrous CaCl₂.

Protocol 3: Synthesis of Bis[N-(3,4-dimethoxyphenyl)thiourea]copper(II) Chloride, [Cu(DMPTU)₂Cl₂]

This protocol outlines the synthesis of a Cu(II) complex. Note that Cu(II) can sometimes be reduced to Cu(I) by thiourea ligands, but under these conditions, the Cu(II) complex is often isolable.[7]

Materials:

• N-(3,4-dimethoxyphenyl)thiourea (DMPTU)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Absolute Ethanol

Procedure:

• Dissolve 2.0 mmol of N-(3,4-dimethoxyphenyl)thiourea in 30 mL of hot absolute ethanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve 1.0 mmol of CuCl₂·2H₂O in 20 mL of absolute ethanol.

• Slowly add the ethanolic solution of CuCl₂·2H₂O to the hot ligand solution with vigorous stirring.

• A change in color and the formation of a precipitate will occur.

• Stir the reaction mixture at room temperature for 3-4 hours.

• Collect the precipitated complex by vacuum filtration.

• Wash the product with cold ethanol followed by diethyl ether.

• Dry the final product under vacuum.

PART 3: Characterization of the Metal Complexes

The coordination of N-(3,4-dimethoxyphenyl)thiourea to the metal center results in significant changes in its spectroscopic properties.

Coordination Modes of N-(3,4-dimethoxyphenyl)thiourea

Sources

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• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Guide to Investigating the Enzyme Inhibition Kinetics of N-(3,4-dimethoxyphenyl)thiourea

Abstract

This comprehensive guide provides a detailed methodology for characterizing the enzyme inhibition kinetics of N-(3,4-dimethoxyphenyl)thiourea. Thiourea derivatives are a significant class of compounds in medicinal chemistry, recognized for their diverse biological activities, including the inhibition of various enzymes.[1][2][3] Understanding the kinetic mechanism of inhibition is a cornerstone of drug discovery, providing critical insights into the compound's potency, mechanism of action, and potential for therapeutic development. This document outlines the foundational principles of enzyme kinetics, offers a step-by-step protocol for spectrophotometric enzyme assays, and details the data analysis required to elucidate the mode of inhibition and determine the inhibition constant (Kᵢ).

Introduction: The Significance of Thiourea Derivatives in Enzyme Inhibition

Thiourea and its derivatives represent a versatile scaffold in medicinal chemistry, exhibiting a wide array of biological functions.[2][3] These compounds have been identified as potent inhibitors of several key enzymes, including tyrosinase, urease, and various kinases, making them attractive candidates for the development of new therapeutic agents.[2][4][5][6] The N-(3,4-dimethoxyphenyl)thiourea, with its specific structural motifs, warrants a thorough investigation of its enzyme inhibitory potential.

Enzyme kinetics studies are fundamental to understanding how a molecule affects an enzyme's activity.[7] By measuring reaction rates under varying conditions, we can determine the inhibitor's mechanism of action, which is crucial for structure-activity relationship (SAR) studies and lead optimization in drug development.

Foundational Principles of Enzyme Inhibition Kinetics

The interaction between an enzyme and its substrate is typically described by the Michaelis-Menten equation.[8] This model provides two key parameters: Vₘₐₓ, the maximum reaction rate when the enzyme is saturated with the substrate, and Kₘ, the Michaelis constant, which is the substrate concentration at half of Vₘₐₓ and reflects the enzyme's affinity for its substrate.[9][10]

Enzyme inhibitors can be broadly classified based on their mechanism of action. The primary reversible inhibition mechanisms are:

• Competitive Inhibition: The inhibitor binds to the active site of the enzyme, directly competing with the substrate. This increases the apparent Kₘ but does not affect Vₘₐₓ.[11][12][13]

• Non-competitive Inhibition: The inhibitor binds to an allosteric site (a site other than the active site) on the enzyme or the enzyme-substrate complex.[14] This reduces the Vₘₐₓ but does not change the Kₘ.[12]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex. This results in a decrease in both Vₘₐₓ and apparent Kₘ.[13][15]

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex, affecting both Kₘ and Vₘₐₓ.[16]

The Lineweaver-Burk plot, a double reciprocal representation of the Michaelis-Menten equation, is a valuable graphical tool for distinguishing between these modes of inhibition.[16][17][18]

Experimental Workflow for Kinetic Analysis

A systematic approach is essential for obtaining reliable kinetic data. The overall workflow involves preparing the necessary reagents, performing the enzyme assays, and analyzing the resulting data.

Caption: A flowchart of the experimental workflow for enzyme inhibition kinetic studies.

Detailed Protocols

Materials and Reagents

• Enzyme: A purified enzyme of interest (e.g., tyrosinase, urease).

• Substrate: The specific substrate for the chosen enzyme (e.g., L-DOPA for tyrosinase).

• Inhibitor: N-(3,4-dimethoxyphenyl)thiourea.

• Buffer Solution: A buffer that maintains a stable pH optimal for the enzyme's activity.

• Spectrophotometer or Microplate Reader: Capable of measuring absorbance at the appropriate wavelength.[19][20]

• 96-well plates (for microplate reader).

• Standard laboratory glassware and pipettes.

Preparation of Stock Solutions

• Buffer Solution: Prepare a buffer at the desired pH and concentration (e.g., 50 mM phosphate buffer, pH 6.8).

• Enzyme Stock Solution: Dissolve the purified enzyme in the buffer solution to a known concentration. Store on ice.

• Substrate Stock Solution: Dissolve the substrate in the buffer solution to a high concentration.

• Inhibitor Stock Solution: Dissolve N-(3,4-dimethoxyphenyl)thiourea in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. Further dilutions should be made in the buffer solution.

Spectrophotometric Enzyme Assay Protocol

This protocol is a general guideline and should be optimized for the specific enzyme being studied.[21][22][23]

• Determine the Wavelength of Maximum Absorbance (λₘₐₓ): Identify the wavelength at which the product of the enzymatic reaction has the highest absorbance.

• Assay Mixture Preparation: In a 96-well plate or cuvettes, prepare reaction mixtures containing the buffer solution, varying concentrations of the substrate, and a fixed concentration of the enzyme.

• Initiate the Reaction: Add the enzyme to the assay mixture to start the reaction.

• Measure Initial Velocity (V₀): Immediately begin monitoring the change in absorbance at λₘₐₓ over a short period (e.g., 1-5 minutes). The initial, linear phase of the reaction represents the initial velocity.[7]

• Control Reactions: Perform control reactions without the enzyme to account for any non-enzymatic substrate degradation.

Inhibition Assay Protocol

• Set up Reaction Mixtures: Prepare a series of reaction mixtures, each with a fixed concentration of the enzyme.

• Vary Substrate and Inhibitor Concentrations: For each of several fixed concentrations of N-(3,4-dimethoxyphenyl)thiourea (including a zero-inhibitor control), vary the substrate concentration over a wide range.

• Pre-incubation: Pre-incubate the enzyme with the inhibitor for a short period before adding the substrate to allow for the formation of the enzyme-inhibitor complex.

• Measure Initial Velocities: Initiate the reactions by adding the substrate and measure the initial velocities for each combination of substrate and inhibitor concentrations as described above.

Data Analysis and Interpretation

Michaelis-Menten and Lineweaver-Burk Plots

• Michaelis-Menten Plot: Plot the initial velocity (V₀) against the substrate concentration ([S]) for each inhibitor concentration. This will generate a series of hyperbolic curves.

• Lineweaver-Burk Plot: For a more quantitative analysis, transform the data by plotting 1/V₀ against 1/[S].[16][18] This will produce a series of straight lines.

Determining the Mode of Inhibition

The pattern of the lines on the Lineweaver-Burk plot reveals the mode of inhibition:

Caption: Relationship between inhibitor binding and Lineweaver-Burk plot outcomes.

• Competitive Inhibition: Lines intersect on the y-axis (1/Vₘₐₓ).[11][17]

• Non-competitive Inhibition: Lines intersect on the x-axis (-1/Kₘ).[14][18]

• Uncompetitive Inhibition: Lines are parallel.[15]

• Mixed Inhibition: Lines intersect in the second quadrant (to the left of the y-axis and above the x-axis).

Calculation of Kinetic Parameters

The following table summarizes the key kinetic parameters and how they are determined from the Lineweaver-Burk plot.

Parameter	Description	Determination from Lineweaver-Burk Plot
Vₘₐₓ	Maximum reaction velocity	Reciprocal of the y-intercept
Kₘ	Michaelis constant	-1 divided by the x-intercept
Kᵢ	Inhibition constant	Calculated from the apparent Kₘ or Vₘₐₓ values

The inhibition constant (Kᵢ) is a measure of the inhibitor's potency; a lower Kᵢ indicates a more potent inhibitor.[9][24] For competitive inhibition, Kᵢ can be calculated using the following equation:

Kₘ(app) = Kₘ (1 + [I]/Kᵢ)

where Kₘ(app) is the apparent Kₘ in the presence of the inhibitor, Kₘ is the true Michaelis constant, and [I] is the inhibitor concentration.

Conclusion

The methodology outlined in this guide provides a robust framework for the detailed kinetic characterization of N-(3,4-dimethoxyphenyl)thiourea as an enzyme inhibitor. By carefully performing these experiments and accurately analyzing the data, researchers can gain valuable insights into the compound's mechanism of action, which is a critical step in the drug discovery and development process.

References

• Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. (2020). MDPI. [Link]

• A convenient method for studying enzyme kinetics. (1979). PubMed. [Link]

• Discovery of bis-thiourea derivatives as potent tyrosinase inhibitors: combined experimental and computational study. (2024). Taylor & Francis Online. [Link]

• Discovery of bis-thiourea derivatives as potent tyrosinase inhibitors: combined experimental and computational study. (2024). PubMed. [Link]

• Lineweaver–Burk plot. (n.d.). Wikipedia. [Link]

• Mastering Lineweaver-Burk Plots: A Comprehensive Guide for MCAT Biochemistry. (2023). LinkedIn. [Link]

• Enzyme assay. (n.d.). Wikipedia. [Link]

• Repositioning of Thiourea-Containing Drugs as Tyrosinase Inhibitors. (2015). PubMed. [Link]

• Unsymmetrical thiourea derivatives: synthesis and evaluation as promising antioxidant and enzyme inhibitors. (2021). PubMed. [Link]

• Enzyme inhibition and kinetics graphs. (n.d.). Khan Academy. [Link]

• Discovery of Indole–Thiourea Derivatives as Tyrosinase Inhibitors: Synthesis, Biological Evaluation, Kinetic Studies, and In Silico Analysis. (2024). MDPI. [Link]

• Computing Ki for a Competitive Enzyme Inhibitor. (2003). GraphPad. [Link]

• Spectrophotometric Enzyme Assays. (2014). YouTube. [Link]

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• Tyrosinase inhibitory activity of 16 bis-thiourea derivatives and KA at... (2024). ResearchGate. [Link]

• Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. (2025). MDPI. [Link]

• How is to calculate Ki value of an enzyme inhibitor? Is there any concise protocol. (2020). ResearchGate. [Link]

• Lineweaver–Burk Plot. (2022). Microbe Notes. [Link]

• Unsymmetrical Thiourea Derivatives: Synthesis and Evaluation as Promising Antioxidant and Enzyme Inhibitors. (2021). Taylor & Francis Online. [Link]

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• Finding the dissociation constant ki for a competitive inhibitor. (2023). YouTube. [Link]

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• Lecture # 5, 6 – Enzyme Inhibition and Toxicity. (2004). MIT OpenCourseWare. [Link]

• KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. (n.d.). Ainfo. [Link]

• Non-Competitive Inhibitors...Enzyme Kinetics | Biochemistry. (2023). YouTube. [Link]

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Application of N-(3,4-dimethoxyphenyl)thiourea in the Synthesis of Heterocyclic Compounds: A Detailed Guide for Researchers

Introduction

The quest for novel heterocyclic compounds remains a cornerstone of modern medicinal chemistry and drug development. These cyclic structures, containing atoms of at least two different elements in their rings, are integral to the pharmacophores of a vast array of therapeutic agents. Within this landscape, N-(3,4-dimethoxyphenyl)thiourea emerges as a highly versatile and valuable precursor for the synthesis of a variety of heterocyclic systems, most notably thiazoles and benzothiazoles. The presence of the electron-rich 3,4-dimethoxyphenyl moiety not only influences the biological activity of the final products but also modulates the reactivity of the thiourea functional group, making it an excellent starting material for cyclization reactions. This guide provides an in-depth exploration of the application of N-(3,4-dimethoxyphenyl)thiourea in heterocyclic synthesis, offering detailed protocols, mechanistic insights, and practical guidance for researchers in the field.

Thiourea and its derivatives are known to possess a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[1][2] The incorporation of the N-(3,4-dimethoxyphenyl)thiourea scaffold into heterocyclic rings is a strategic approach to generate novel molecules with potential therapeutic value. The dimethoxybenzene unit, often found in natural products with significant bioactivity, can enhance the pharmacological profile of the resulting heterocycles.

This document will primarily focus on two key synthetic transformations: the Hantzsch thiazole synthesis and the oxidative cyclization to form benzothiazoles. For each, we will provide a detailed, step-by-step protocol, a discussion of the underlying reaction mechanism, and an analysis of the critical experimental parameters.

I. Synthesis of N-(3,4-dimethoxyphenyl)thiourea: The Precursor

A reliable and efficient synthesis of the starting material is paramount for any synthetic endeavor. N-(3,4-dimethoxyphenyl)thiourea can be readily prepared from commercially available reagents. A common method involves the reaction of 3,4-dimethoxyaniline with an isothiocyanate source.

Protocol 1: Synthesis of N-(3,4-dimethoxyphenyl)thiourea

Materials:

• 3,4-Dimethoxyaniline

• Ammonium thiocyanate

• Hydrochloric acid (concentrated)

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Beaker

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,4-dimethoxyaniline (10.0 g, 0.065 mol) in 50 mL of ethanol.

• Addition of Reagents: To this solution, add ammonium thiocyanate (5.0 g, 0.065 mol) followed by the slow, dropwise addition of concentrated hydrochloric acid (5.4 mL, 0.065 mol) with constant stirring. The addition of acid is exothermic and should be performed carefully.

• Reflux: Heat the reaction mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into 200 mL of ice-cold water with stirring.

• Isolation: A white to off-white solid will precipitate. Collect the solid by vacuum filtration using a Buchner funnel.

• Purification: Wash the crude product with cold water (3 x 50 mL) to remove any unreacted salts. The product can be further purified by recrystallization from ethanol to yield N-(3,4-dimethoxyphenyl)thiourea as a crystalline solid.

• Characterization: Dry the purified product under vacuum and characterize it by melting point, IR, and NMR spectroscopy.

II. Application in Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classical and highly efficient method for the construction of the thiazole ring.[3][4] It involves the condensation of a thioamide with an α-haloketone. In our case, N-(3,4-dimethoxyphenyl)thiourea serves as the thioamide component. This reaction provides a direct route to 2-amino-substituted thiazoles, which are important pharmacophores.

Mechanism of the Hantzsch Thiazole Synthesis

The reaction proceeds through a well-established mechanism. The sulfur atom of the thiourea, being a soft nucleophile, attacks the α-carbon of the haloketone in an SN2 fashion, displacing the halide ion. This is followed by an intramolecular cyclization where the nitrogen atom attacks the carbonyl carbon. Subsequent dehydration of the resulting thiazoline intermediate leads to the aromatic thiazole ring.

Diagram 1: Hantzsch Thiazole Synthesis Workflow

Caption: Proposed mechanism for the oxidative cyclization to a benzothiazole.

Protocol 3: Synthesis of 2-Amino-6,7-dimethoxybenzothiazole

This protocol provides a general procedure for the oxidative cyclization of N-(3,4-dimethoxyphenyl)thiourea using iodine as the oxidizing agent.

Materials:

• N-(3,4-dimethoxyphenyl)thiourea

• Iodine

• Ethanol or Acetic Acid

• Sodium thiosulfate solution

• Sodium bicarbonate solution

• Round-bottom flask

• Magnetic stirrer

• Beaker

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve N-(3,4-dimethoxyphenyl)thiourea (2.12 g, 10 mmol) in 50 mL of ethanol or glacial acetic acid in a 100 mL round-bottom flask.

• Addition of Oxidant: To the stirred solution, add a solution of iodine (2.54 g, 10 mmol) in the same solvent dropwise at room temperature. The color of the solution will change as the reaction proceeds.

• Reaction Time: Stir the reaction mixture at room temperature for 12-24 hours, or gently heat to 50-60 °C to accelerate the reaction. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, pour the mixture into a beaker containing 100 mL of water. Decolorize the solution by adding a 10% aqueous solution of sodium thiosulfate dropwise until the iodine color disappears.

• Neutralization and Extraction: Neutralize the solution with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by recrystallization.

• Characterization: Characterize the purified 2-amino-6,7-dimethoxybenzothiazole by melting point, NMR, and mass spectrometry.

Table 2: Expected Product Data for 2-Amino-6,7-dimethoxybenzothiazole

Parameter	Value
Molecular Formula	C₉H₁₀N₂O₂S
Molecular Weight	210.25 g/mol
Appearance	Solid
Yield	Moderate to good
Melting Point	Varies based on purity

Expert Insights on Experimental Choices:

• Oxidizing Agent: Iodine is a mild and effective oxidizing agent for this transformation. Other reagents like bromine in chloroform can also be used. [5]The choice of oxidant can influence the reaction rate and yield.

• Solvent: Acetic acid can act as both a solvent and a catalyst in some cases, promoting the cyclization. Ethanol is a greener alternative.

• Work-up: The use of sodium thiosulfate is essential to quench the excess iodine, and the subsequent neutralization is important for the efficient extraction of the product.

IV. Conclusion and Future Perspectives

N-(3,4-dimethoxyphenyl)thiourea is a readily accessible and highly useful building block for the synthesis of biologically relevant heterocyclic compounds. The protocols detailed in this guide for the synthesis of thiazole and benzothiazole derivatives provide a solid foundation for researchers to explore the chemical space around these scaffolds. The versatility of the thiourea functional group, combined with the electronic properties of the dimethoxyphenyl moiety, opens up possibilities for the development of novel synthetic methodologies and the discovery of new therapeutic agents. Future research could focus on expanding the scope of these reactions to include a wider range of α-haloketones and exploring different oxidizing systems for the cyclization to benzothiazoles. Furthermore, the synthesized heterocycles can serve as valuable intermediates for further functionalization, leading to the creation of diverse chemical libraries for biological screening.

V. References

• Hantzsch, A. R. (1887). Ueber die Bildung von Thiazolverbindungen aus α-Halogenketonen und Thioamiden. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3131.

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry. John Wiley & Sons.

• Eltamany, E. H., Ibrahim, Y. R., & El-Gohary, N. S. (2020). Synthesis and biological significance of 2-amino-4-phenyl-1,3-thiazole derivatives. Journal of the Iranian Chemical Society, 17(10), 2569-2589.

• Kumar, D., & Kumar, N. (2018). Synthesis and biological activity of thiourea derivatives: a review. Mini-Reviews in Medicinal Chemistry, 18(16), 1345-1363.

• Rashid, M., Husain, A., & Mishra, R. (2012). Synthesis and biological activity of urea and thiourea derivatives of 2-aminoheterocyclic compounds. Bioorganic & Medicinal Chemistry Letters, 22(16), 5342-5346.

• Hugerschoff, A. (1901). Ueber die Einwirkung von Brom auf Thioharnstoffe. Berichte der deutschen chemischen Gesellschaft, 34(3), 3130–3143.

• Suma, S., & Rajan, Y. C. (1999). Oxidative cyclisations of β-oxo-N-arylthioamides to substituted benzothiazoles. Indian Journal of Chemistry - Section B, 38B(12), 1339-1341.

• Wikipedia contributors. (2023, December 12). Hantzsch thiazole synthesis. In Wikipedia, The Free Encyclopedia. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved January 17, 2026, from [Link]

• Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable. (2022). International Journal of Nanoscience and Nanotechnology, 18(4), 263-270.

• Synthesis and biological significance of 2-amino-4-phenyl-1,3-thiazole derivatives. (n.d.). Retrieved January 17, 2026, from [Link]

• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). Chemistry, 6(2), 25.

• Synthesis and Biological Activity of Urea and Thiourea Derivatives from 2-Aminoheterocyclic Compounds. (2020). Letters in Drug Design & Discovery, 17(8), 1017-1029.

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (2010). Current Organic Chemistry, 14(18), 2058-2098.

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• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in N-(3,4-dimethoxyphenyl)thiourea Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-(3,4-dimethoxyphenyl)thiourea. This resource is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges in achieving optimal yields and purity for this important synthetic intermediate. This guide provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental issues.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge regarding the synthesis of N-(3,4-dimethoxyphenyl)thiourea.

Q1: What are the primary synthetic routes for N-(3,4-dimethoxyphenyl)thiourea?

There are several established methods for synthesizing thioureas. For N-(3,4-dimethoxyphenyl)thiourea, the most direct and widely used approach involves the reaction of an amine with an isothiocyanate source.[1] The key starting material is the primary amine, 3,4-dimethoxyaniline (also known as veratrylamine).

The main strategies include:

• Reaction of 3,4-dimethoxyaniline with an Isothiocyanate: This is a highly efficient method involving the nucleophilic addition of the amine to an isothiocyanate.[2][3] The isothiocyanate can be a stable reagent or, more commonly for this specific synthesis, generated in situ.

• Reaction with Carbon Disulfide (CS₂): The amine can be reacted with carbon disulfide, typically in the presence of a base, to form a dithiocarbamate salt intermediate. This intermediate is then treated to eliminate H₂S or a related species, forming an isothiocyanate in situ which then reacts with another equivalent of the amine.[4]

• Thionation of the Corresponding Urea: If N-(3,4-dimethoxyphenyl)urea is available, it can be converted to the thiourea by thionation, often using a reagent like Lawesson's reagent.[5] This involves the exchange of the carbonyl oxygen for a sulfur atom.

This guide will primarily focus on troubleshooting the most common route involving an amine and an isothiocyanate source.

Q2: Can you illustrate the general reaction mechanism?

Certainly. The synthesis of a thiourea from an amine and an isothiocyanate is a classic example of nucleophilic addition. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon atom of the isothiocyanate group.[2] This forms a zwitterionic intermediate which rapidly undergoes a proton transfer to yield the stable thiourea product.

Caption: General mechanism of thiourea formation.

Q3: What is a realistic yield to expect for this synthesis?

Yields are highly dependent on the specific protocol, purity of reagents, and reaction scale. For the reaction of an amine with an isothiocyanate, yields are often reported to be high, frequently exceeding 80-90% under optimized conditions.[3][4] However, if you are experiencing yields significantly below 60%, it indicates a need for troubleshooting. For methods involving Lawesson's reagent or CS₂, yields can be more variable, with reports showing averages around 62% for some thiourea syntheses.[5]

Part 2: Troubleshooting Guide for Low Yield & Purity Issues

This section addresses specific problems you may encounter during your experiment.

Problem 1: My reaction resulted in a very low yield or no desired product.

This is a common issue that can often be traced back to the fundamentals of the reaction setup. Let's break down the most probable causes.

• The "Why": The success of this synthesis is critically dependent on the nucleophilicity of the 3,4-dimethoxyaniline and the electrophilicity of the isothiocyanate source. Primary aromatic amines like 3,4-dimethoxyaniline can oxidize over time, often indicated by a darkening in color from off-white/tan to dark brown. Oxidized impurities can initiate side reactions or act as inhibitors. Similarly, isothiocyanate reagents can degrade upon exposure to moisture.[1]

• Troubleshooting Steps:

  • Verify Amine Purity: Check the appearance of your 3,4-dimethoxyaniline. If it is dark, consider purifying it by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

  • Check Isothiocyanate Source: If using a pre-made isothiocyanate, ensure it has been stored under inert gas in a cool, dark place.[1] If generating the isothiocyanate in situ (e.g., from ammonium thiocyanate and an acid chloride), ensure the precursors are of high purity and anhydrous where necessary.[6]

  • Use Fresh Reagents: When in doubt, use freshly opened or newly purified starting materials to establish a reliable baseline.

• The "Why": While the reaction is often fast and exothermic, kinetics can be influenced by temperature.[2] Insufficient temperature may lead to a sluggish or incomplete reaction, especially if there is any steric hindrance. Conversely, excessively high temperatures can promote the decomposition of the product or sensitive intermediates, leading to lower yields and more impurities.[5][7]

• Troubleshooting Steps:

  • Monitor the Reaction: Use Thin-Layer Chromatography (TLC) to track the consumption of the limiting reactant. This is the most reliable way to determine the optimal reaction time.

  • Optimize Temperature: Most amine-isothiocyanate reactions proceed well at room temperature.[8] If the reaction is slow, gentle heating (e.g., to 40-60 °C) can be beneficial. Run small-scale trials to find the ideal temperature that maximizes conversion without significant byproduct formation.[9]

  • Consider Microwave Assistance: For particularly stubborn reactions, microwave-assisted synthesis has been shown to dramatically reduce reaction times and improve yields.[1]

• The "Why": The reaction proceeds in a 1:1 molar ratio between the amine and the isothiocyanate. A significant deviation from this ratio can leave unreacted starting material, complicating purification and reducing the theoretical yield. An excess of one reactant can also sometimes lead to side products.[7]

• Troubleshooting Steps:

  • Recalculate Molar Equivalents: Double-check your calculations for mass, molecular weight, and volume for all reactants.

  • Use a Slight Excess of One Reagent: It is sometimes advantageous to use a slight excess (e.g., 1.05 to 1.1 equivalents) of the more volatile or less expensive reagent to ensure the complete conversion of the limiting reactant.

  • Ensure Accurate Dispensing: Use calibrated equipment for all measurements. For liquids, ensure density is accounted for if measuring by volume.

Caption: Workflow for troubleshooting low product yield.

Problem 2: My yield is acceptable, but the product is contaminated with significant impurities.

Product purity is just as critical as yield, especially in a drug development context. Impurities often point to side reactions or issues with the work-up and purification process.

• The "Why": The primary side product in some thiourea syntheses is the formation of a symmetrical N,N'-disubstituted thiourea.[10] This can occur in one-pot reactions that generate an isothiocyanate in situ, which may then react with the starting amine before a second, different amine is added. While less common when making a monosubstituted thiourea, other side reactions can occur depending on the specific reagents used.

• Troubleshooting Steps:

  • Control Reagent Addition: If generating the isothiocyanate in situ, ensure the subsequent reaction with the amine is favored. This can sometimes be controlled by temperature or the rate of addition.

  • Review Synthetic Route: If side products are persistent, consider a different synthetic strategy. For example, using a pre-formed, stable isothiocyanate can provide a cleaner reaction profile than an in situ generation.[11]

• The "Why": N-(3,4-dimethoxyphenyl)thiourea is a solid that is typically purified by recrystallization or column chromatography. An improper choice of solvent for recrystallization can lead to co-precipitation of impurities or poor recovery of the product. In chromatography, incorrect solvent polarity can result in poor separation from starting materials or byproducts.

• Troubleshooting Steps:

  • Optimize Recrystallization: Test various solvents to find one in which your product is sparingly soluble at room temperature but highly soluble when hot. Ethanol or acetone are often good starting points for thiourea derivatives.[12][13]

  • Employ Column Chromatography: For difficult separations, silica gel column chromatography is highly effective. Use TLC to develop a solvent system (e.g., ethyl acetate/hexane) that gives good separation between your product spot and any impurities.[7]

  • Consider Acid-Base Extraction: If impurities have different acid-base properties (e.g., unreacted amine), a liquid-liquid extraction work-up with a dilute acid wash can effectively remove them before final purification.[7]

Parameter	Recommendation	Rationale
Stoichiometry	Amine:Isothiocyanate Source ~1:1.05	A slight excess of one reagent can drive the reaction to completion.[1]
Solvent	Dichloromethane (DCM), THF, Acetonitrile	Polar aprotic solvents are commonly used as they dissolve reactants well.[2]
Temperature	Room Temperature to 60 °C	The reaction is often facile at RT, but gentle heating can increase the rate.[14]
Reaction Time	30 min - 4 hours	Monitor by TLC to determine completion and avoid product degradation from prolonged heating.[8]
Purification	Recrystallization (Ethanol/Acetone) or Column Chromatography	Effective methods for removing unreacted starting materials and byproducts.[7][12]

Part 3: Key Experimental Protocols

Protocol A: Synthesis via in situ Generation of Acyl Isothiocyanate

This protocol is adapted from general procedures for acyl thiourea synthesis and is a reliable method for generating the target compound.[6]

• Isothiocyanate Formation: In a dry, round-bottom flask under an inert atmosphere (N₂ or Ar), suspend ammonium thiocyanate (1.1 eq) in anhydrous acetonitrile. To this suspension, add a solution of 3,4,5-trimethoxybenzoyl chloride (1.0 eq) in acetonitrile dropwise.

• Reaction: Heat the mixture to reflux for approximately 30 minutes to form the 3,4,5-trimethoxybenzoyl isothiocyanate intermediate.

• Amine Addition: Cool the reaction mixture to room temperature. Add a solution of 3,4-dimethoxyaniline (1.0 eq) in acetonitrile.

• Completion: Stir the resulting mixture and heat to reflux for 3-4 hours, monitoring the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and pour it into ice water. Collect the resulting precipitate by vacuum filtration.

• Purification: Wash the crude solid with water and then purify by recrystallization from ethanol to yield the final product.

Protocol B: Monitoring by Thin-Layer Chromatography (TLC)

• Prepare TLC Plate: Use a silica gel-coated TLC plate.

• Spotting: Dissolve small aliquots of your reaction mixture in a suitable solvent (e.g., DCM). Spot the plate with the starting amine, any co-reagents, and the reaction mixture at different time points.

• Elution: Develop the plate in a chamber with an appropriate solvent system (e.g., 30% Ethyl Acetate in Hexane). Adjust polarity as needed.

• Visualization: Visualize the spots under a UV lamp (254 nm). The disappearance of the limiting reactant spot and the appearance of a new, distinct product spot indicate reaction progress.

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• Design, Synthesis and Bioevaluation of New Urea/Thiourea Derivatives of 3,5-dichloro-4-hydroxy-aniline. (n.d.).
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"optimizing reaction conditions for the synthesis of N-(3,4-dimethoxyphenyl)thiourea derivatives"

Welcome to the technical support center for the synthesis of N-(3,4-dimethoxyphenyl)thiourea derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to address common challenges encountered during the synthesis of this important class of compounds.

Introduction

N-(3,4-dimethoxyphenyl)thiourea derivatives are valuable scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The synthesis, while often straightforward, can present challenges related to yield, purity, and side-product formation. The electron-rich nature of the 3,4-dimethoxyphenyl moiety influences its reactivity, requiring careful optimization of reaction conditions. This guide provides a systematic approach to overcoming these hurdles.

The most common and direct route to these compounds is the reaction of 3,4-dimethoxyaniline with an appropriate isothiocyanate. The core of this reaction is the nucleophilic attack of the amine's lone pair of electrons on the electrophilic carbon of the isothiocyanate.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing N-(3,4-dimethoxyphenyl)thiourea derivatives?

The reaction of an isothiocyanate with 3,4-dimethoxyaniline is the most widely used and generally high-yielding method.[2] This approach is often preferred due to its operational simplicity and the commercial availability of a wide range of isothiocyanates.

Q2: My reaction is sluggish or incomplete. What are the likely causes?

Several factors can contribute to a slow or stalled reaction:

• Low Reactivity of the Isothiocyanate: Isothiocyanates bearing electron-withdrawing groups can be less reactive.

• Steric Hindrance: Bulky substituents on either the aniline or the isothiocyanate can impede the reaction.[2]

• Poor Amine Nucleophilicity: While 3,4-dimethoxyaniline is electron-rich and generally a good nucleophile, its reactivity can be diminished by certain solvents or reaction conditions.

Q3: I'm observing significant impurity formation. What are the common side products?

Common impurities include unreacted starting materials and symmetrically substituted thioureas.[2] Symmetrical thioureas can form if the isothiocyanate is generated in-situ and reacts with the starting amine before the second amine is introduced.[2]

Q4: Can I use water as a solvent for this synthesis?

Yes, "on-water" synthesis protocols have been developed for the reaction of amines and isothiocyanates.[3] This green chemistry approach can offer simple product isolation through filtration and avoids the use of volatile organic compounds (VOCs).[3]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of N-(3,4-dimethoxyphenyl)thiourea derivatives.

Problem 1: Low Product Yield

Low yields are a frequent challenge and can stem from several factors.

Potential Cause	Recommended Solution	Scientific Rationale
Degradation of Isothiocyanate	Use freshly prepared or purified isothiocyanate. Store in a cool, dark, and dry environment.[2]	Isothiocyanates can be sensitive to moisture and heat, leading to decomposition and reduced availability for the main reaction.
Steric Hindrance	Increase the reaction temperature or prolong the reaction time. Microwave irradiation can also be effective.[2]	Providing more energy (heat) or longer reaction times can help overcome the activation energy barrier imposed by steric hindrance.
Incomplete Reaction	Monitor reaction progress using Thin Layer Chromatography (TLC). If the reaction has stalled, consider adding a slight excess (1.05-1.1 equivalents) of the more stable reactant.[2]	TLC allows for real-time monitoring to ensure the reaction goes to completion. A slight excess of one reactant can help drive the equilibrium towards the product.

Problem 2: Product Purity Issues

Contamination with starting materials or side products can complicate purification.

Potential Cause	Recommended Solution	Scientific Rationale
Unreacted Starting Materials	Optimize the stoichiometry of the reactants. Use a slight excess of the more volatile or easily removable reactant. Perform an acid-base workup to remove unreacted amine.[4]	Precise stoichiometry ensures that both reactants are consumed. An acid wash will protonate the basic amine, making it water-soluble and easily separable from the organic layer containing the product.
Formation of Symmetrical Thioureas	If generating the isothiocyanate in-situ, ensure the complete formation of the isothiocyanate before adding the second amine in a two-step, one-pot method.[2]	This prevents the in-situ generated isothiocyanate from reacting with the initial amine starting material.
Thermal Degradation	Conduct the reaction at room temperature or even 0°C. The reaction is often exothermic and may not require heating.[5]	Many aryl isothiocyanates are thermally labile. Lowering the temperature can minimize decomposition and the formation of related impurities.[5]

Experimental Protocols & Workflows

Optimized Protocol for N-(3,4-dimethoxyphenyl)-N'-aryl/alkyl Thiourea Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 3,4-dimethoxyaniline

• Substituted aryl or alkyl isothiocyanate

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Acetonitrile, or Dichloromethane (DCM))[2][6]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolution: In a clean, dry round-bottom flask under an inert atmosphere, dissolve 3,4-dimethoxyaniline (1.0 equivalent) in the chosen anhydrous solvent.[2]

• Addition of Isothiocyanate: To the stirred solution, add the substituted isothiocyanate (1.0-1.1 equivalents) dropwise at room temperature.[2] An exothermic reaction may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress by TLC until the limiting reactant is consumed.[2] If the reaction is slow, gentle heating can be applied.[2]

• Isolation:

  • If the product precipitates, collect it by vacuum filtration and wash with a suitable solvent to remove soluble impurities.[4]

  • If the product remains in solution, concentrate the mixture under reduced pressure.[2]

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[4]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the synthesis.

Caption: Troubleshooting Decision Tree for Thiourea Synthesis.

References

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• Stilinović, V., Kaitner, B., & Užarević, K. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Beilstein Journal of Organic Chemistry, 13, 1743–1755. [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• Google Patents. (n.d.). US3188312A - New process for the preparation of thiourea derivatives.

• MDPI. (2022). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Retrieved from [Link]

• ResearchGate. (n.d.). The proposed mechanism for the formation of thiourea. Retrieved from [Link]

• PMC. (2021). From Thioureas to Thioquinolines through Isolated Benzothiazines by Gold Catalysis. Retrieved from [Link]

• PubMed Central. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Retrieved from [Link]

• ACS Publications. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3. Retrieved from [Link]

• Reddit. (2022). Problem with my thiourea synthesis. Retrieved from [Link]

• MDPI. (2023). Contribution to the Synthesis, Characterization, Separation and Quantification of New N-Acyl Thiourea Derivatives with Antimicrobial and Antioxidant Potential. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Synthesis of monosubstituted thioureas by vapour digestion and mechanochemical amination of thiocarbamoyl benzotriazoles. Retrieved from [Link]

• MDPI. (2022). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. Retrieved from [Link]

• Science.gov. (n.d.). thiourea derivatives methods: Topics by Science.gov. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Retrieved from [Link]

• NIH. (n.d.). Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. Retrieved from [Link]

• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Retrieved from [Link]

• ResearchGate. (2023). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Retrieved from [Link]

• NIH. (n.d.). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Retrieved from [Link]

• QScience.com. (2012). Solvent-free synthesis, spectral correlations and antimicrobial activities of some 3,4-dimethoxy chalcones. Retrieved from [Link]

• PMC. (n.d.). 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. Retrieved from [Link]

• Journal of University of Shanghai for Science and Technology. (2025). Synthesis, Characterization of Some Thiourea Derivatives Based on 4-Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Retrieved from [Link]

• Semantic Scholar. (2016). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Retrieved from [Link]

• Semantic Scholar. (2004). Solvent-free synthesis of chiral N,N '-disubstituted thioureas by 'just mixing' the reagents. Retrieved from [Link]

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

"common side products in the synthesis of N-(3,4-dimethoxyphenyl)thiourea and how to avoid them"

Welcome to the technical support center for the synthesis of N-(3,4-dimethoxyphenyl)thiourea. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and avoid the formation of side products during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-(3,4-dimethoxyphenyl)thiourea?

There are two primary and widely adopted synthetic routes for N-(3,4-dimethoxyphenyl)thiourea:

• Route A: From 3,4-dimethoxyaniline and a thiocyanate source. This is a direct approach where 3,4-dimethoxyaniline is reacted with a thiocyanate salt, such as ammonium thiocyanate, often in the presence of an acid or a coupling agent.[1][2][3]

• Route B: From 3,4-dimethoxyphenyl isothiocyanate and an amine. This is a two-step process where 3,4-dimethoxyaniline is first converted to 3,4-dimethoxyphenyl isothiocyanate, which is then reacted with an amine, typically ammonia, to yield the desired thiourea.[4][5][6]

Troubleshooting Guide: Side Products and Avoidance Strategies

This section addresses specific issues you might encounter, focusing on the identification and prevention of common side products for each synthetic route.

Route A: Synthesis from 3,4-dimethoxyaniline and Ammonium Thiocyanate

This method is attractive for its directness but can be prone to specific side reactions if not properly controlled.

Issue 1: My reaction yields a significant amount of an insoluble, high-melting point solid that is not my desired product.

• Potential Side Product: Symmetrical 1,3-bis(3,4-dimethoxyphenyl)thiourea.

• Causality: This side product arises from the reaction of the initially formed N-(3,4-dimethoxyphenyl)thiourea with another molecule of 3,4-dimethoxyaniline under the reaction conditions. This is particularly prevalent if there is a localized excess of the aniline starting material or if the reaction is heated for an extended period at high temperatures.

• Avoidance Strategy:

  • Stoichiometry Control: Use a slight excess of ammonium thiocyanate (1.1 to 1.2 equivalents) to ensure the complete consumption of 3,4-dimethoxyaniline.

  • Controlled Addition: Add the 3,4-dimethoxyaniline solution dropwise to the solution of ammonium thiocyanate to avoid localized high concentrations of the aniline.

  • Temperature Management: Maintain the reaction temperature as recommended in the protocol. Avoid excessive heating, which can promote the formation of the symmetrical thiourea.[1]

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) to stop the reaction once the starting aniline is consumed.

Issue 2: My final product is contaminated with a yellow, polymeric material.

• Potential Side Product: Thiocyanogen polymer.

• Causality: Thiocyanogen, (SCN)₂, can be formed by the oxidation of the thiocyanate anion, especially under acidic conditions or in the presence of certain metals. This species is unstable and readily polymerizes into a yellow, insoluble material.[7]

• Avoidance Strategy:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

  • Control of Acidity: If using an acid catalyst, add it slowly and ensure it is well-dispersated to avoid localized high acidity which can promote thiocyanogen formation.

Route B: Synthesis from 3,4-dimethoxyphenyl isothiocyanate

This route offers high yields but introduces the synthesis of the isothiocyanate intermediate, which can have its own set of side reactions.

Issue 3: During the synthesis of 3,4-dimethoxyphenyl isothiocyanate, I observe the formation of a significant amount of symmetrical diaryl urea.

• Potential Side Product: 1,3-bis(3,4-dimethoxyphenyl)urea.

• Causality: This is a common byproduct when preparing aryl isothiocyanates. It can arise from the cleavage of intermediate four-membered rings to form carbon disulfide and aryl isocyanates. The isocyanate then reacts with the starting aniline in the presence of any moisture to form the highly stable symmetrical diaryl urea.[5]

• Avoidance Strategy:

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. The reaction should be protected from atmospheric moisture using a drying tube or an inert atmosphere.

  • Choice of Reagents: The use of desulfurizing agents like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO⁻) can lead to cleaner reactions with fewer byproducts compared to older methods.[8]

Issue 4: My final N-(3,4-dimethoxyphenyl)thiourea product is contaminated with unreacted 3,4-dimethoxyphenyl isothiocyanate.

• Potential Side Product: Unreacted 3,4-dimethoxyphenyl isothiocyanate.

• Causality: Incomplete reaction between the isothiocyanate and the amine (e.g., ammonia). This can be due to insufficient reaction time, low temperature, or poor mixing.

• Avoidance Strategy:

  • Reaction Time and Temperature: Ensure the reaction is allowed to proceed for the recommended time and at the appropriate temperature to ensure complete conversion. Gentle heating may be required.

  • Stoichiometry: Use a slight excess of the amine to drive the reaction to completion.

  • Efficient Mixing: Ensure the reaction mixture is well-stirred to facilitate contact between the reactants.

  • Purification: Unreacted isothiocyanate can often be removed during the work-up or by recrystallization of the final product.

Summary of Key Reaction Parameters and Their Impact on Purity

Parameter	Effect on Purity	Recommendation
Stoichiometry	An excess of aniline can lead to symmetrical thiourea formation.	Use a slight excess of the thiocyanate source.
Temperature	High temperatures can promote side reactions and polymerization.	Maintain the recommended reaction temperature and avoid overheating.
Atmosphere	Oxygen can lead to the formation of thiocyanogen polymers.	Use an inert atmosphere (N₂ or Ar).
Moisture	Water can lead to the formation of symmetrical ureas in the isothiocyanate route.	Use anhydrous solvents and dried glassware.
Reaction Time	Insufficient time can lead to incomplete conversion.	Monitor the reaction by TLC to determine the optimal reaction time.

Experimental Workflow Diagrams

Diagram 1: Synthesis of N-(3,4-dimethoxyphenyl)thiourea (Route A)

Caption: Main and side reactions in the synthesis from 3,4-dimethoxyaniline.

Diagram 2: Synthesis of N-(3,4-dimethoxyphenyl)thiourea (Route B)

Caption: Two-step synthesis via the isothiocyanate intermediate.

Purification Protocols

Protocol 1: Recrystallization of N-(3,4-dimethoxyphenyl)thiourea

Recrystallization is a highly effective method for purifying the final product and removing most common side products.[9][10]

• Solvent Selection: Ethanol or a mixture of ethanol and water is often a suitable solvent system. The ideal solvent should dissolve the product well at elevated temperatures but poorly at room temperature or below.

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities (like thiocyanogen polymers) are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

References

• Synthesis of Isothiocyanates Using DMT/NMM/TsO as a New Desulfurization Reagent. (2025, October 15). Molecules. Retrieved from [Link]

• Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. (2023, June 2). Molecules. Retrieved from [Link]

• CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile - Google Patents. (n.d.).

• Synthesis and characterization of thiourea. (2019, September 27). ResearchGate. Retrieved from [Link]

• Synthesis of Isothiocyanates: A Review. (2020, April 30). Chemistry & Biology Interface. Retrieved from [Link]

• Synthesis and Nucleophilic Reactions of Bifunctional Thiourea S,S,S-Trioxides. (n.d.). Digital Commons @ IWU. Retrieved from [Link]

• Design, Synthesis and Bioevaluation of New Urea/Thiourea Derivatives of 3,5-dichloro-4-hydroxy-aniline. (n.d.). Retrieved from [Link]

• Synthesis and Crystal Structure of 1-(3-fluorophenyl)-3-(3,4,5-trimethoxybenzoyl)thiourea. (n.d.). Retrieved from [Link]

• Synthesis of Isothiocyanates: An Update. (n.d.). PMC - NIH. Retrieved from [Link]

• How can I purify my bis thiourea compound? (2014, November 4). ResearchGate. Retrieved from [Link]

• Using of some novel derivatives of thiourea for Synthesis of pharmaceutical compounds of 5- Arylidine-2-imino-4-thiazolidinones. (n.d.). ijaers. Retrieved from [Link]

• Synthesis, Characterization of Some Thiourea Derivatives Based on 4- Methoxybenzoyl Chloride as Antioxidants and Study of Molecu. (2025, January 22). Retrieved from [Link]

• 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem. (n.d.). Retrieved from [Link]

• Recent Advancement in Synthesis of Isothiocyanates. (n.d.). ChemRxiv. Retrieved from [Link]

• US3188312A - New process for the preparation of thiourea derivatives - Google Patents. (n.d.).

• Synthesis and characterization of thiourea. (n.d.). SciSpace. Retrieved from [Link]

• p-THIOCYANODIMETHYLANILINE - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• A Convenient Synthesis of Some Diarylurea and Thiourea Derivatives as Antimicrobial Compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. (n.d.). MDPI. Retrieved from [Link]

• Ammonium thiocyanate - Wikipedia. (n.d.). Retrieved from [Link]

• Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. (2016, March 1). Semantic Scholar. Retrieved from [Link]

• Reagents and reaction conditions: (i) Ammonium thiocyanate, gla.... (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. digitalcommons.iwu.edu [digitalcommons.iwu.edu]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. [(3,4-dimethoxyphenyl)methyl]thiourea synthesis - chemicalbook [chemicalbook.com]
• 5. cbijournal.com [cbijournal.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. US3188312A - New process for the preparation of thiourea derivatives - Google Patents [patents.google.com]

Technical Support Center: Purification of N-(3,4-dimethoxyphenyl)thiourea by Recrystallization

Welcome to the technical support center for the purification of N-(3,4-dimethoxyphenyl)thiourea. This guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during the recrystallization of this compound. Here you will find in-depth troubleshooting advice and frequently asked questions to ensure the successful purification of your product.

Frequently Asked Questions (FAQs)

Q1: What is the first and most critical step when developing a recrystallization protocol for N-(3,4-dimethoxyphenyl)thiourea?

A1: The most critical first step is selecting a suitable solvent.[1] An ideal solvent should dissolve N-(3,4-dimethoxyphenyl)thiourea sparingly or not at all at room temperature but dissolve it completely at its boiling point.[2] Conversely, impurities should either be insoluble in the hot solvent (allowing for hot filtration) or remain soluble at low temperatures to be removed with the mother liquor.[1][3] A systematic solvent screening with small amounts of your crude product is highly recommended to identify the optimal solvent or solvent system.

Q2: What are some good starting solvents to screen for the recrystallization of N-(3,4-dimethoxyphenyl)thiourea?

A2: Based on the structure of N-(3,4-dimethoxyphenyl)thiourea, which contains both polar (methoxy, thiourea) and nonpolar (aromatic ring) functionalities, a range of solvents should be considered. Alcohols like ethanol and methanol are often good choices for thiourea derivatives.[4] Acetone has also been used in the purification of similar compounds.[5] For mixed solvent systems, combinations like ethanol-water or acetone-water could be effective, where water acts as the anti-solvent.[2][6]

Q3: How much solvent should I use for the recrystallization?

A3: A common mistake is using too much solvent, which leads to low or no yield because the solution never becomes saturated upon cooling.[1][3][7] The goal is to use the minimum amount of boiling solvent required to completely dissolve the crude N-(3,4-dimethoxyphenyl)thiourea.[3]

Q4: My purified N-(3,4-dimethoxyphenyl)thiourea has a low or broad melting point. What does this indicate?

A4: A low or broad melting point range suggests the presence of impurities or residual solvent.[8] Pure crystalline solids typically have a sharp and higher melting point compared to the impure crude material.[9] Ensure your crystals are thoroughly dried under vacuum. If the melting point is still not sharp, a second recrystallization or an alternative purification method like column chromatography may be necessary.[8][10] The reported melting point for a similar compound, N-(3,4-Dimethoxy-benzyl)-thiourea, is 192-193°C, which can serve as a reference.[5]

Q5: Is some loss of product inevitable during recrystallization?

A5: Yes, a 100% recovery is never possible with recrystallization.[2][3] Some of the desired compound will always remain dissolved in the cold mother liquor.[3][11] Additionally, mechanical losses occur during transfers of the solid between glassware.[3][11] The goal is to maximize the yield through careful technique, such as using the minimum amount of hot solvent and ensuring adequate cooling.[2][3]

Troubleshooting Guide

This guide addresses specific problems you may encounter during the recrystallization of N-(3,4-dimethoxyphenyl)thiourea.

Issue 1: The compound "oils out" instead of crystallizing.

Possible Cause: "Oiling out" occurs when the solid melts and comes out of solution as a liquid before it crystallizes.[12] This is more likely if the melting point of the compound is lower than the boiling point of the solvent, or if there are significant impurities present which can depress the melting point.[7][12][13] The resulting oil is often an impure liquid form of your compound that can trap impurities.[12][14]

Recommended Solutions:

• Re-dissolve and Add More Solvent: Gently reheat the solution until the oil redissolves completely.[6][12] Add a small amount of additional hot solvent (the "good" solvent in a mixed system) to decrease the saturation point slightly, then allow it to cool slowly again.[7][12]

• Lower the Crystallization Temperature: If using a mixed solvent system, you can add more of the "poor" solvent (anti-solvent) at a lower temperature to induce crystallization below the compound's melting point.

• Change the Solvent: Select a solvent with a lower boiling point.

• Induce Crystallization at a Lower Temperature: After the solution has cooled for some time, try scratching the inside of the flask with a glass rod or adding a seed crystal to encourage crystal formation at a temperature where the compound is a solid.[3][12]

• Purify by Another Method First: If the crude material is very impure, consider a preliminary purification step like column chromatography to remove the impurities that are causing the melting point depression.[7]

Issue 2: No crystals form, even after the solution has cooled completely.

Possible Cause: This is a common problem and usually arises from one of two issues: too much solvent was used, or the solution is supersaturated.[3][7]

Recommended Solutions:

• Induce Crystallization:

  • Scratching: Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[3][12]

  • Seed Crystals: If available, add a tiny crystal of pure N-(3,4-dimethoxyphenyl)thiourea to the solution. This will act as a template for crystallization.[3][12]

  • Reduce Temperature: Ensure the solution has been cooled in an ice bath to maximize the chance of crystallization.

• Reduce Solvent Volume: If induction techniques fail, it is likely that too much solvent was used.[7] Gently heat the solution to boil off some of the solvent. Once the volume is reduced, allow the solution to cool again. Be careful not to evaporate too much solvent, as this can cause the compound to precipitate out too quickly.[12]

Issue 3: The yield of recovered crystals is very low.

Possible Cause: A low yield can result from several factors during the recrystallization process.[8][12]

Recommended Solutions:

• Check the Mother Liquor: To determine if a significant amount of your compound remains in the filtrate (mother liquor), you can try to evaporate the solvent from a small sample of the filtrate. If a large amount of solid residue remains, too much solvent was likely used in the initial recrystallization.[12] You can attempt to recover more product by concentrating the mother liquor and cooling it again.

• Minimize Solvent Usage: Always use the minimum amount of boiling solvent necessary to dissolve the crude solid.[3] Using too much solvent is a primary cause of low recovery.[2][3]

• Ensure Complete Cooling: Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.[9] Impatience during the cooling process can lead to lower yields.[9]

• Avoid Premature Crystallization: If the solid crystallizes in the funnel during a hot filtration, you will lose a significant portion of your product.[9] To prevent this, use a pre-heated funnel and flask, and add a small excess of solvent before filtering to keep the compound dissolved. The excess solvent can be evaporated after filtration.

Issue 4: The solution is colored, and the color persists in the crystals.

Possible Cause: The color is likely due to the presence of colored organic impurities or decomposition products.[8]

Recommended Solutions:

• Use Activated Carbon: After dissolving the crude solid in the hot solvent, add a small amount of activated carbon (charcoal) to the solution. The colored impurities will adsorb onto the surface of the carbon.

• Perform a Hot Filtration: After adding the activated carbon, perform a hot filtration to remove the carbon and the adsorbed impurities. Be careful not to use too much activated carbon, as it can also adsorb some of your desired product, leading to a lower yield.[12]

Experimental Protocols & Data

Solvent Selection for Recrystallization

The choice of solvent is paramount for successful recrystallization. An ideal solvent should exhibit a steep solubility curve with respect to temperature for the compound of interest.

Table 1: Properties of Potential Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78.5	Polar	Often a good choice for thiourea derivatives.[4]
Methanol	64.7	Polar	Similar to ethanol, but with a lower boiling point.[4]
Acetone	56	Polar Aprotic	Can be effective for dissolving many organic compounds.[5]
Water	100	Very Polar	Likely a poor solvent for N-(3,4-dimethoxyphenyl)thiourea alone, but can be an excellent anti-solvent in a mixed system with ethanol or acetone.[2][6]
Ethyl Acetate	77.1	Moderately Polar	May be a suitable single or mixed solvent component.
Toluene	110.6	Nonpolar	Less likely to be a good primary solvent due to the polar nature of the thiourea and methoxy groups, but could be useful for removing nonpolar impurities.

Data sourced from various chemical property databases.[15]

Standard Recrystallization Workflow

The following diagram outlines a standard workflow for the recrystallization of N-(3,4-dimethoxyphenyl)thiourea.

Caption: Standard workflow for the recrystallization of N-(3,4-dimethoxyphenyl)thiourea.

Troubleshooting Flowchart for "Oiling Out"

This diagram provides a logical sequence of steps to address the issue of a compound oiling out during recrystallization.

Caption: Troubleshooting workflow for when a compound "oils out".

References

• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization. [Link]

• University of California, Los Angeles. Recrystallization. [Link]

• University of York. Problems with Recrystallisations. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Wellesley College. Recrystallization. [Link]

• Kim, I., et al. (2019). Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. Journal of Pharmaceutical Innovation, 14(4), 346-354. [Link]

• University of Rochester. Tips & Tricks: Recrystallization. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). [Link]

• ResearchGate. (2014, November 4). How can I purify my bis thiourea compound?. [Link]

• Cho, N., et al. (2011). 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o1148. [Link]

• ResearchGate. (2025, August 10). Solubilities and Enthalpies of Solution for Thiourea in Ethanol or Methanol + Water. [Link]

• Al-Suhaimi, E. A., et al. (2023, June 2). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Molecules, 28(11), 4496. [Link]

• Wang, Y., et al. (2015). Measurement and correlation of solubility of thiourea in two solvent mixtures from T = (283.15 to 313.15) K. The Journal of Chemical Thermodynamics, 87, 123-129. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.4D: The Unavoidable Loss of Recovery. [Link]

• Biblioteka Nauki. Synthesis and characterization of thiourea. [Link]

• Organic Chemistry Portal. Thiourea synthesis by thioacylation. [Link]

• Fatimatul Akma, A. W., et al. (2017). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Malaysian Journal of Analytical Sciences, 21(6), 1226-1234. [Link]

• Google Patents.

• University of Rochester. Reagents & Solvents: Solvents and Polarity. [Link]

• Organic Chemistry Data. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

• MDPI. Selective Recovery of Copper from a Synthetic Metalliferous Waste Stream Using the Thiourea-Functionalized Ion Exchange Resin Puromet MTS9140. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. researchgate.net [researchgate.net]
• 5. [(3,4-dimethoxyphenyl)methyl]thiourea synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Navigating the Solubility Challenges of N-(3,4-dimethoxyphenyl)thiourea

Welcome to the dedicated technical support center for N-(3,4-dimethoxyphenyl)thiourea. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the solubility of this compound in common organic solvents. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and an in-depth analysis of the physicochemical properties of N-(3,4-dimethoxyphenyl)thiourea to facilitate its effective use in your research.

Understanding the Molecule: A Structural Approach to Solubility

N-(3,4-dimethoxyphenyl)thiourea possesses a molecular architecture that presents unique solubility characteristics. The presence of the thiourea moiety introduces the capacity for strong hydrogen bonding, a critical factor influencing its interaction with various solvents. The 3,4-dimethoxybenzene ring, while contributing to the molecule's aromaticity, also impacts its polarity and potential for π-π stacking interactions. The two methoxy groups can act as hydrogen bond acceptors, further modulating the compound's solubility profile.

The interplay between the polar thiourea group and the moderately polar dimethoxybenzene ring suggests that N-(3,4-dimethoxyphenyl)thiourea is unlikely to be freely soluble in non-polar solvents and may also exhibit limited solubility in highly polar protic solvents like water due to the influence of the aromatic ring.

Predicted Solubility Profile of N-(3,4-dimethoxyphenyl)thiourea

While specific quantitative solubility data for N-(3,4-dimethoxyphenyl)thiourea is not extensively documented in publicly available literature, a qualitative and predictive solubility profile can be constructed based on the analysis of its structural components and data from analogous compounds.

Solvent Class	Common Solvents	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	High	These solvents are excellent hydrogen bond acceptors and can effectively solvate the thiourea group. Their high polarity can also accommodate the dimethoxybenzene moiety.
Polar Protic	Methanol, Ethanol	Moderate to Good	These alcohols can act as both hydrogen bond donors and acceptors, facilitating the dissolution of the thiourea group. However, the aromatic ring may limit high solubility.
Ketones	Acetone	Moderate	Acetone's polarity and ability to accept hydrogen bonds suggest it should be a reasonably effective solvent.
Ethers	Tetrahydrofuran (THF)	Low to Moderate	THF is less polar than the aforementioned solvents, and while it can accept hydrogen bonds, its overall solvating power for this compound is expected to be moderate.
Halogenated	Dichloromethane (DCM)	Low	DCM is a relatively non-polar solvent and is not expected to be effective at dissolving the polar thiourea portion of the molecule.
Aromatic	Toluene	Poor	While "like dissolves like" might suggest some affinity due to the benzene ring, the highly polar thiourea group will likely render it poorly soluble in non-polar aromatic solvents.
Non-Polar	Hexane, Heptane	Insoluble	The significant polarity of the thiourea moiety makes it highly unlikely to dissolve in non-polar aliphatic solvents.
Aqueous	Water	Poor to Insoluble	Despite the hydrogen bonding capabilities of the thiourea group, the presence of the largely non-polar aromatic ring is expected to result in very low water solubility.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving N-(3,4-dimethoxyphenyl)thiourea in my chosen solvent. What is the first step I should take?

A1: The initial and most critical step is to ensure you are selecting a solvent with appropriate polarity. Based on the predicted solubility profile, polar aprotic solvents like DMSO and DMF are your best starting points for achieving the highest concentration. If your experimental system cannot tolerate these, polar protic solvents such as methanol or ethanol are the next best options. Always start with a small amount of the compound and solvent to test solubility before preparing a large-scale solution.

Q2: Can I heat the mixture to improve the solubility of N-(3,4-dimethoxyphenyl)thiourea?

A2: Gentle heating can be an effective method to increase the rate of dissolution and, in many cases, the solubility of a compound. However, it is crucial to proceed with caution. Thiourea derivatives can be susceptible to degradation at elevated temperatures, which could compromise the integrity of your sample. It is recommended to heat the mixture gently (e.g., to 40-50°C) and for a short period. Always monitor for any color changes or the appearance of precipitates upon cooling, as this may indicate degradation or that the compound is precipitating out of a supersaturated solution.

Q3: Is sonication a viable method for dissolving this compound?

A3: Yes, sonication is a highly effective technique for breaking down solid aggregates and increasing the surface area available for solvation, thereby accelerating the dissolution process. Using an ultrasonic bath can often help to dissolve stubborn particles of N-(3,4-dimethoxyphenyl)thiourea without the need for excessive heating.

Q4: My compound dissolves initially but then crashes out of solution. What is happening?

A4: This phenomenon, known as precipitation, often occurs when a solution becomes supersaturated. This can happen if the solution was heated to achieve dissolution and then cooled, or if a concentrated stock solution in a good solvent (like DMSO) is diluted into a poorer solvent (like an aqueous buffer). To mitigate this, you can try preparing a less concentrated initial solution or using a co-solvent system to improve the overall solubility in the final mixture.

Q5: How does the purity of the compound affect its solubility?

A5: Impurities can significantly impact the observed solubility of a compound. In some cases, impurities may enhance solubility, while in others, they can hinder it. If you are facing unexpected solubility issues, it is advisable to verify the purity of your N-(3,4-dimethoxyphenyl)thiourea using an appropriate analytical technique, such as HPLC or melting point determination.

Troubleshooting Guide: A Step-by-Step Approach to Overcoming Solubility Issues

This guide provides a systematic workflow for addressing common solubility problems encountered with N-(3,4-dimethoxyphenyl)thiourea.

A visual workflow for troubleshooting solubility issues.

Step 1: Solvent Selection Verification

• Action: Re-evaluate your choice of solvent based on the predicted solubility profile.

• Rationale: The most common reason for dissolution failure is an inappropriate solvent. Prioritize polar aprotic solvents (DMSO, DMF) for maximum solubility.

Step 2: Gentle Heating

• Action: Warm the solvent-solute mixture to approximately 40-50°C with continuous stirring.

• Rationale: Increasing the kinetic energy of the solvent molecules can enhance their ability to break down the crystal lattice of the solid.

Step 3: Sonication

• Action: Place the sample in an ultrasonic bath for 15-30 minute intervals.

• Rationale: The high-frequency sound waves will create cavitation bubbles that help to disperse solid particles and increase the surface area for dissolution.

Step 4: Particle Size Reduction

• Action: If you are working with a crystalline solid, gently grind it into a fine powder using a mortar and pestle before attempting to dissolve it.

• Rationale: A smaller particle size increases the surface-area-to-volume ratio, which can significantly speed up the dissolution process.

Step 5: Employing a Co-solvent System

• Action: If you must use a solvent in which the compound has limited solubility, consider adding a small percentage of a co-solvent in which it is highly soluble (e.g., adding 5-10% DMSO to an ethanol solution).

• Rationale: The co-solvent can help to disrupt the solute-solute interactions and create a more favorable environment for dissolution.

Step 6: Purity Assessment

• Action: If solubility issues persist, analyze the purity of your compound.

• Rationale: Undisclosed impurities could be the cause of the poor solubility.

Experimental Protocol: Determining the Qualitative Solubility of N-(3,4-dimethoxyphenyl)thiourea

This protocol provides a standardized method for assessing the solubility of N-(3,4-dimethoxyphenyl)thiourea in a range of organic solvents.

Materials:

• N-(3,4-dimethoxyphenyl)thiourea

• A selection of organic solvents (e.g., DMSO, DMF, methanol, ethanol, acetone, THF, dichloromethane, toluene, hexane)

• Small vials or test tubes with caps

• Vortex mixer

• Pipettes

• Analytical balance

Procedure:

• Weigh out approximately 5 mg of N-(3,4-dimethoxyphenyl)thiourea into a clean, dry vial.

• Add 0.5 mL of the chosen solvent to the vial.

• Cap the vial securely and vortex the mixture vigorously for 1 minute.

• Visually inspect the solution. If the solid has completely dissolved, the compound is considered "soluble" in that solvent at a concentration of ~10 mg/mL.

• If the solid has not completely dissolved, continue to add the solvent in 0.5 mL increments, vortexing for 1 minute after each addition, up to a total volume of 5 mL.

• Record the volume of solvent required to fully dissolve the solid. If the solid does not dissolve in 5 mL of solvent, it is considered "sparingly soluble" or "insoluble."

• Repeat this procedure for each of the selected solvents.

A flowchart for the qualitative solubility determination protocol.

References

• Gumus, M. K., et al. (2022). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances, 12(20), 12485-12505. [Link]

• JoVE. (2015). Determining the Solubility Rules of Ionic Compounds. [Link]

• PubChem. (n.d.). 1,4-Dimethoxybenzene. National Center for Biotechnology Information. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• T3DB. (n.d.). Thiourea. T3DB. [Link]

• Wikipedia. (n.d.). Thiourea. [Link]

Technical Support Center: N-(3,4-dimethoxyphenyl)thiourea Stability in Solution

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for N-(3,4-dimethoxyphenyl)thiourea. This guide is designed to provide you with in-depth troubleshooting advice and frequently asked questions to ensure the stability of this compound in your experimental solutions. As Senior Application Scientists, we combine technical knowledge with practical field experience to help you navigate the challenges of working with this and other thiourea derivatives.

I. Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and stability of N-(3,4-dimethoxyphenyl)thiourea.

Q1: What are the primary factors that degrade N-(3,4-dimethoxyphenyl)thiourea in solution?

A1: The stability of N-(3,4-dimethoxyphenyl)thiourea in solution is influenced by several key environmental factors. These include:

• pH: Both highly acidic and alkaline conditions can accelerate the degradation of thiourea compounds.[1]

• Temperature: Elevated temperatures increase the rate of thermal decomposition.[1]

• Light: Exposure to light, especially UV radiation, can lead to photodegradation.[1]

• Oxidizing Agents: The thiocarbonyl group is susceptible to oxidation from atmospheric oxygen and other oxidizing agents.[1]

• Moisture: Thiourea derivatives can be hygroscopic, and the presence of water can facilitate hydrolysis.[1]

Q2: What are the visible signs of degradation?

A2: Degradation of N-(3,4-dimethoxyphenyl)thiourea, which is typically a solid, may be indicated by a color change, such as the development of a yellowish tint.[1] Other signs can include the emission of ammonia or sulfurous odors, clumping due to moisture absorption, and the formation of insoluble degradation products.[1]

Q3: What are the recommended storage conditions for solid N-(3,4-dimethoxyphenyl)thiourea?

A3: To maintain its integrity, the solid compound should be stored in a cool, dry, and dark environment.[1] Specifically:

• Temperature: Store at a controlled room temperature, ideally below 30°C.[1]

• Humidity: Keep in a low-humidity environment. For compounds sensitive to moisture, using a desiccator is recommended.[1]

• Light: Protect from light by using amber glass vials or storing in a dark cabinet.[1]

• Atmosphere: Use tightly sealed containers to minimize exposure to air. For highly sensitive applications, consider storage under an inert atmosphere like nitrogen or argon.[1]

Q4: What solvents are suitable for dissolving N-(3,4-dimethoxyphenyl)thiourea?

A4: Thiourea and its derivatives are generally soluble in alcohols like methanol and ethanol.[2][3] They are also soluble in water to a certain extent.[3] For specific applications, solvents like dichloromethane have also been used in the synthesis of related thiourea derivatives.[4] It is crucial to test the solubility and stability in the specific solvent system for your experiment.

Q5: How can I monitor the stability of my N-(3,4-dimethoxyphenyl)thiourea solution over time?

A5: High-Performance Liquid Chromatography (HPLC) with a UV detector is a common and effective method for monitoring the stability of thiourea solutions.[2] By analyzing samples at different time points, you can quantify the amount of parent compound remaining and detect the appearance of degradation products. Spectroscopic methods, such as UV-Vis spectrophotometry, can also be employed by monitoring the absorbance at the compound's λmax.[5]

II. Troubleshooting Guide: Common Stability Issues & Solutions

This section provides a more detailed, question-and-answer formatted guide to address specific problems you might encounter during your experiments.

Problem 1: My solution of N-(3,4-dimethoxyphenyl)thiourea is showing a precipitate after a short period.

• Question: I dissolved my compound in an aqueous buffer, but a precipitate formed within a few hours. What could be the cause and how can I fix it?

• Answer: Precipitate formation can be due to several factors:

  • Low Solubility: The concentration of your compound may have exceeded its solubility limit in the chosen solvent system.

  • Degradation: The precipitate could be an insoluble degradation product.[1]

  • pH Shift: A change in the pH of your solution could affect the solubility of the compound.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for precipitate formation.

• Detailed Protocol: Assessing and Improving Solubility

  • Determine Maximum Solubility: Start by preparing a saturated solution of N-(3,4-dimethoxyphenyl)thiourea in your chosen solvent at a controlled temperature. Analyze the supernatant by HPLC to determine the maximum solubility.

  • pH Profiling: Prepare a series of buffers across a range of pH values (e.g., pH 4-8). Determine the solubility of your compound in each buffer to find the optimal pH for maximum solubility and stability.

  • Co-solvent Screening: If solubility in aqueous buffers is low, consider adding a water-miscible organic co-solvent (e.g., DMSO, ethanol, acetonitrile). Create a matrix of co-solvent percentages to find a balance between solubility and potential solvent-induced degradation.

  • Temperature Control: Store solutions at the lowest practical temperature to slow down both degradation and potential precipitation due to temperature-dependent solubility changes. Refrigeration (2-8°C) is often a good starting point.[6]

Problem 2: HPLC analysis shows a rapid decrease in the parent compound peak and the appearance of new peaks.

• Question: My stability study shows that over 50% of my N-(3,4-dimethoxyphenyl)thiourea degrades within 24 hours at room temperature. How can I improve its stability?

• Answer: Rapid degradation suggests that the compound is unstable under your current solution conditions. The primary culprits are likely oxidation, hydrolysis, or photodegradation.

• Degradation Pathway Overview:

  Caption: Major degradation pathways for thiourea derivatives.

• Step-by-Step Stabilization Protocol:

  • Control the pH: The stability of thiourea derivatives is often pH-dependent.[1] Conduct a stability study in buffers of varying pH (e.g., 5.0, 6.0, 7.0, 7.4) to identify the pH at which the compound is most stable.

  • Protect from Light: Prepare and store your solutions in amber vials or wrap clear vials in aluminum foil to prevent photodegradation.[1] Compare the stability of a solution stored in the dark versus one exposed to ambient light.

  • Deoxygenate Solvents: To minimize oxidation, sparge your solvents with an inert gas (e.g., nitrogen or argon) for 15-30 minutes before dissolving the compound. Prepare the solution under a blanket of the inert gas.

  • Consider Antioxidants: If oxidation is suspected, the addition of a small amount of an antioxidant (e.g., ascorbic acid, butylated hydroxytoluene (BHT)) may improve stability. Screen for antioxidant compatibility and effectiveness.

  • Lower the Temperature: Store solutions at reduced temperatures (e.g., 4°C or -20°C) to significantly slow down the rate of all chemical degradation reactions.[1]

• Data Summary: Hypothetical Stability Improvement

Condition	% Remaining after 24h (Room Temp)	% Remaining after 24h (4°C, Dark)
Aqueous Buffer (pH 7.4)	45%	85%
Aqueous Buffer (pH 6.0)	65%	92%
Deoxygenated Buffer (pH 6.0)	75%	98%
Deoxygenated Buffer (pH 6.0) + Antioxidant	80%	>99%

III. Analytical Methods for Stability Assessment

A robust analytical method is crucial for accurately determining the stability of N-(3,4-dimethoxyphenyl)thiourea.

Recommended Method: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Principle: This technique separates compounds based on their hydrophobicity. The parent compound and its more polar degradation products can be resolved and quantified.

• Typical Starting Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid or Trifluoroacetic Acid

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% of the same acid

  • Gradient: Start with a high percentage of Mobile Phase A and gradually increase Mobile Phase B.

  • Flow Rate: 1.0 mL/min

  • Detection: UV detector at the λmax of N-(3,4-dimethoxyphenyl)thiourea (typically in the 230-280 nm range).[2]

  • Column Temperature: 25-30°C

Protocol for a Forced Degradation Study

A forced degradation study helps to identify potential degradation products and the degradation pathways.

• Prepare Stock Solution: Dissolve N-(3,4-dimethoxyphenyl)thiourea in a suitable solvent like methanol or acetonitrile.

• Stress Conditions: Aliquot the stock solution and expose to the following conditions:

  • Acidic: 0.1 M HCl at 60°C

  • Basic: 0.1 M NaOH at 60°C

  • Oxidative: 3% H₂O₂ at room temperature

  • Thermal: 60°C in a neutral solution

  • Photolytic: Expose to UV light (e.g., 254 nm) at room temperature

• Time Points: Take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Neutralize the acidic and basic samples before injection. Analyze all samples by HPLC-UV and ideally by LC-MS to identify the mass of the degradation products.

This information will provide a comprehensive understanding of the compound's stability profile and help in developing a robust formulation or experimental protocol.

IV. References

• BenchChem. (2025). Strategies to minimize degradation of thiourea compounds during storage.

• OSHA. Thiourea Method number: PV2059.

• BenchChem. (2025). A Researcher's Guide to Analytical Methods for Characterizing Thiourea Derivatives.

• Sciencemadness Wiki. (2022). Thiourea.

• Fatimatul Akma, et al. (2017). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Malaysian Journal of Analytical Sciences.

• ChemScene. (n.d.). 1-(3,4-Dimethoxybenzyl)thiourea.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. osha.gov [osha.gov]
• 3. Thiourea - Sciencemadness Wiki [sciencemadness.org]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. chemscene.com [chemscene.com]

"how to overcome poor reproducibility in biological assays with N-(3,4-dimethoxyphenyl)thiourea"

A Guide to Overcoming Poor Reproducibility in Biological Assays

Welcome, researchers. As a Senior Application Scientist, I've seen firsthand how the unique chemical properties of promising compounds can create significant hurdles in assay development. N-(3,4-dimethoxyphenyl)thiourea and its analogs hold great potential, but the inherent reactivity of the thiourea moiety often leads to frustratingly poor reproducibility.

This guide is designed to move beyond simple protocols. It provides a framework for understanding why you're seeing variability and equips you with the strategies to diagnose and solve these issues. We will explore the common pitfalls—from solubility and stability to assay interference—and provide robust, self-validating methodologies to ensure your results are both accurate and reproducible.

Part 1: Troubleshooting Guide

This section addresses the most common issues encountered when working with N-(3,4-dimethoxyphenyl)thiourea in a direct question-and-answer format.

Question: My primary high-throughput screen (HTS) is yielding a high rate of hits, many of which I suspect are false positives. What's causing this and how can I fix it?

Answer: A high hit rate with thiourea derivatives is a well-documented challenge, primarily because they can act as Pan-Assay Interference Compounds (PAINS).[1] This means they can interfere with assay readouts through non-specific mechanisms unrelated to true target engagement. The primary causes are:

• Redox Activity: The thiourea group can undergo redox cycling, especially in assays with oxidative environments. This can generate reactive oxygen species (ROS), which may directly damage proteins or interfere with fluorescence-based detection methods.[1]

• Metal Chelation: The sulfur and nitrogen atoms in the thiourea moiety are excellent metal chelators.[1] If your assay relies on metal ions as cofactors for an enzyme (e.g., Zn²⁺, Mg²⁺), the compound may appear to be an inhibitor simply by sequestering these essential ions.

• Compound Aggregation: At higher concentrations, many compounds, including some thiourea derivatives, can form aggregates.[1] These aggregates can non-specifically sequester and inhibit enzymes or scatter light in optical assays, leading to false signals.[2]

Troubleshooting Workflow:

To systematically eliminate these false positives, a multi-step validation process is essential.

Caption: Workflow for triaging hits from a primary screen.

Recommended Actions:

• Implement Counter-Screens: Run your assay without the primary biological target to identify compounds that interfere directly with your detection technology (e.g., fluorescence quenching).

• Check for Thiol Reactivity: Pre-incubate your compound with a reducing agent like Dithiothreitol (DTT). A significant shift ( >3-fold) in the IC₅₀ value suggests the compound may be acting via non-specific thiol reactivity rather than specific binding.[3]

• Test for Aggregation: Re-run the dose-response experiment in the presence of a low concentration of a non-ionic detergent like Triton X-100 (e.g., 0.01%). If the compound's potency is significantly reduced, it was likely acting through aggregation.[2]

Question: I'm seeing compound precipitation in my aqueous cell culture medium upon dilution from my DMSO stock. How can I improve solubility and ensure accurate dosing?

Answer: This is a classic and critical problem. Poor aqueous solubility is a major source of irreproducibility, as the effective concentration of your compound is unknown and likely far lower than intended. The dimethoxyphenyl group contributes to the compound's hydrophobicity.

Key Considerations:

• Stock Concentration: Avoid making excessively high concentration stock solutions in DMSO. While convenient, this increases the likelihood of precipitation when diluted into an aqueous environment. A 10 mM stock is standard, but you may need to go lower.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low (typically <0.5%) and is consistent across all wells, including controls.

• Kinetic vs. Thermodynamic Solubility: The concentration at which a compound stays in solution after being diluted from a DMSO stock is its kinetic solubility, which can be much higher than its thermodynamic solubility. However, this supersaturated state is unstable and can precipitate over time. Be mindful of incubation times.

Recommended Protocol for Solubilization:

For particularly challenging compounds, using a formulation agent like cyclodextrin can dramatically improve aqueous solubility.

Parameter	Recommendation	Rationale
Primary Solvent	DMSO	High dissolving power for many organic compounds.
Max Stock Conc.	10-20 mM	Balances usability with risk of precipitation upon dilution.
Final Assay [DMSO]	≤ 0.5%	Minimizes solvent effects on cells and protein targets.
Solubilizing Excipient	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Forms an inclusion complex, shielding the hydrophobic compound and increasing aqueous solubility.[4]
Sonication	Yes, in a water bath	Provides energy to break up compound lattice and facilitate dissolution.

See Part 3: Protocols & Methodologies for a detailed, step-by-step guide on preparing solutions with and without cyclodextrin.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the essential handling and storage requirements for N-(3,4-dimethoxyphenyl)thiourea?

A1: Like most thiourea-based compounds, proper handling and storage are crucial for both safety and stability.[5]

• Storage of Solid: Store the solid compound in a tightly sealed container in a cool, dry, well-ventilated area, protected from light.[6][7] Avoid storing near strong oxidizing agents, as the thiourea moiety can be oxidized.[8]

• Storage of Solutions: DMSO stock solutions should be stored at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

• Safety: Always handle the compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or chemical fume hood.[6][9]

Q2: Can the dimethoxyphenyl group itself contribute to assay interference?

A2: Yes, although it's less reactive than the thiourea group, the dimethoxyphenyl moiety can be a source of interference. Phenyl groups, especially those with electron-donating methoxy groups, can be susceptible to metabolic modification by cellular enzymes (e.g., CYPs), potentially creating reactive metabolites. Furthermore, planar aromatic structures can sometimes intercalate with DNA or have non-specific hydrophobic interactions with proteins. This is generally a secondary concern compared to the thiourea group but is important to consider in hit validation.

Q3: My assay involves live cells and a long incubation time (24-48 hours). How can I assess the stability of N-(3,4-dimethoxyphenyl)thiourea in my culture medium?

A3: This is an excellent question. Compound instability is a major, often overlooked, source of irreproducibility. The effective concentration of the compound may decrease significantly over a long incubation. To assess stability, you can perform a simple LC-MS (Liquid Chromatography-Mass Spectrometry) experiment:

• Add N-(3,4-dimethoxyphenyl)thiourea to your complete cell culture medium at the final assay concentration.

• Incubate the mixture under the same conditions as your assay (37°C, 5% CO₂).

• Take aliquots at different time points (e.g., 0, 2, 8, 24, 48 hours).

• Analyze the aliquots by LC-MS to quantify the amount of the parent compound remaining. A significant decrease over time indicates instability, and your experimental design may need to be adjusted (e.g., shorter incubation, repeat dosing).

Part 3: Protocols & Methodologies

These protocols are designed to be self-validating by including critical quality control steps.

Protocol 1: Preparation and Validation of Compound Stock Solutions

This protocol provides two methods for preparing a 10 mM stock solution. Method B is recommended for compounds with known solubility issues.

Method A: Standard DMSO Stock

• Accurately weigh out the required mass of N-(3,4-dimethoxyphenyl)thiourea (MW = 212.27 g/mol ).

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex thoroughly for 2-5 minutes.

• Gently warm the vial to 37°C for 10 minutes to aid dissolution.

• Sonicate in a water bath for 15 minutes.

• QC Step: Visually inspect the solution against a bright light. It should be completely clear with no visible particulates.

• Prepare single-use aliquots and store at -20°C or -80°C, protected from light.

Method B: Cyclodextrin Inclusion Complex for Improved Aqueous Solubility [4]

• Prepare a 45% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile water.

• Add your 10 mM DMSO stock solution of N-(3,4-dimethoxyphenyl)thiourea to the HP-β-CD solution at a 1:1 volume ratio.

• Vortex vigorously for 10 minutes.

• Incubate at room temperature for 1 hour with shaking.

• This creates a 5 mM stock solution in a DMSO/HP-β-CD vehicle, which can then be further diluted in aqueous buffers with a much lower tendency to precipitate.

• QC Step: When preparing working solutions in your final assay buffer, check for the Tyndall effect by shining a laser pointer through the solution. A clear beam indicates a true solution, while a scattered beam suggests the presence of colloidal aggregates.

Protocol 2: Validated MTT Cell Viability Assay Workflow

This workflow incorporates steps to minimize and identify interference from thiourea compounds.

Sources

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• 2. drugtargetreview.com [drugtargetreview.com]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Precautions for Safe Handling and Storage of Thiourea Dioxide [dasteck.com]
• 8. hillbrothers.com [hillbrothers.com]
• 9. scribd.com [scribd.com]

"optimizing the concentration of N-(3,4-dimethoxyphenyl)thiourea for effective corrosion inhibition"

Welcome to the Technical Support Center for N-(3,4-dimethoxyphenyl)thiourea and related thiourea derivatives as corrosion inhibitors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for optimizing experimental outcomes.

Senior Application Scientist's Note:

The successful application of N-(3,4-dimethoxyphenyl)thiourea as a corrosion inhibitor hinges on a nuanced understanding of its adsorption behavior at the metal-electrolyte interface. This compound, rich in heteroatoms (N, S, O) and possessing an aromatic ring, exhibits a complex interplay of physical and chemical adsorption mechanisms.[1][2] The lone pairs of electrons on the sulfur, nitrogen, and oxygen atoms, along with the π-electrons of the benzene ring, are crucial for its interaction with the vacant d-orbitals of the metal surface, forming a protective barrier against corrosive species.[2][3] Optimizing the concentration is not merely about achieving maximum surface coverage but about forming a stable, persistent, and effective inhibitive film. This guide is structured to address the common practical challenges encountered during this optimization process, grounding our advice in established electrochemical principles and surface science.

Troubleshooting Guide

Issue 1: Inconsistent or Low Inhibition Efficiency at Expected Concentrations

Question: I am observing highly variable or lower-than-expected inhibition efficiency (%IE) with N-(3,4-dimethoxyphenyl)thiourea even when using concentrations reported in the literature. What could be the cause?

Answer: This is a common issue that can stem from several experimental variables. Let's break down the potential causes and solutions:

• Causality: The effectiveness of an adsorption-type inhibitor like N-(3,4-dimethoxyphenyl)thiourea is critically dependent on the state of the metal surface, the inhibitor's purity and solubility, and the stability of the experimental conditions. Any deviation can lead to incomplete film formation or a non-uniform barrier.

• Troubleshooting Steps:

  • Verify Inhibitor Purity and Solubility:

    • Purity: Impurities can interfere with the adsorption process or even accelerate corrosion. If synthesized in-house, confirm the structure and purity using techniques like FTIR, ¹H NMR, and ¹³C NMR.[4][5]

    • Solubility: Ensure the inhibitor is fully dissolved in the corrosive medium at the tested concentrations. Inadequate solubility leads to a lower effective concentration at the metal surface. Gentle heating or sonication can aid dissolution, but ensure the solution returns to the target experimental temperature before introducing the metal specimen.

  • Standardize Metal Specimen Preparation:

    • An inconsistent surface finish is a major source of variability. A standardized protocol is essential.

    • Protocol:

      • Mechanically polish the metal specimens with successively finer grades of emery paper (e.g., up to 1200 grit).

      • Degrease the surface by rubbing with a paste of magnesium oxide or by sonicating in a solvent like acetone.[6]

      • Rinse thoroughly with distilled or deionized water.

      • Dry quickly with a stream of nitrogen or compressed air and immediately immerse in the test solution to prevent premature oxidation.[7]

  • Control Environmental Factors:

    • Temperature: Corrosion rates are highly sensitive to temperature.[8][9] Use a water bath or thermostat to maintain a constant temperature (e.g., ±1°C) throughout the experiment. Inhibition efficiency of some thiourea derivatives has been shown to increase with temperature, suggesting a chemisorption mechanism.[8][10]

    • Aeration: The presence of dissolved oxygen can introduce a secondary cathodic reaction, affecting corrosion potential and rate.[6] For fundamental studies, it is often best to conduct experiments in deaerated solutions by purging with N₂ gas.[6]

Issue 2: Difficulty Interpreting Electrochemical Data (EIS and PDP)

Question: My Nyquist plots from Electrochemical Impedance Spectroscopy (EIS) are not perfect semicircles, and I'm unsure how to interpret my Potentiodynamic Polarization (PDP) curves.

Answer: Deviations from idealized electrochemical behavior are common and provide valuable information about the corrosion inhibition mechanism.

• Expertise & Experience:

  • EIS (Nyquist Plots): Depressed semicircles in Nyquist plots are typical for solid electrodes and are attributed to frequency dispersion resulting from surface roughness, impurities, and inhomogeneities.[11] This is why a Constant Phase Element (CPE) is often used in equivalent electrical circuit (EEC) modeling instead of a pure capacitor to achieve a better fit. An increase in the diameter of the semicircle with increasing inhibitor concentration indicates an increase in charge transfer resistance (Rct) and thus, better corrosion inhibition.[12]

  • PDP (Tafel Plots): The primary information from PDP curves is the corrosion current density (i_corr), which is determined by extrapolating the linear (Tafel) regions of the anodic and cathodic curves back to the corrosion potential (E_corr).[13][14] A decrease in i_corr in the presence of the inhibitor signifies corrosion inhibition.[4][13] The inhibitor can be classified as anodic, cathodic, or mixed-type based on the shift in E_corr. A shift of more than ±85 mV suggests either anodic or cathodic control, while a smaller shift indicates a mixed-type inhibitor, which is common for thiourea derivatives.[1]

• Data Presentation & Interpretation:

  Table 1: Key Parameters from Electrochemical Tests and Their Interpretation

  Parameter	Technique	Interpretation in the Presence of Inhibitor
  Corrosion Current (i_corr)	PDP	Decreases: Indicates a lower corrosion rate.
  Corrosion Potential (E_corr)	PDP	Minor Shift (<85mV): Mixed-type inhibitor. Positive Shift (>85mV): Anodic inhibitor. Negative Shift (>-85mV): Cathodic inhibitor.
  Charge Transfer Resistance (R_ct)	EIS	Increases: Indicates a more resistive surface, slowing down charge transfer and corrosion.

  | Double Layer Capacitance (C_dl) | EIS | Decreases: Suggests inhibitor molecules are adsorbing on the surface by replacing water molecules, increasing the thickness of the electrical double layer.[12] |

• Visualization of Experimental Workflow:

  Caption: Standard workflow for electrochemical evaluation of a corrosion inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range to test for N-(3,4-dimethoxyphenyl)thiourea?

A1: The optimal concentration can vary depending on the metal, corrosive medium, and temperature. A good starting point is to test a wide logarithmic range, for example, from 10⁻⁶ M to 10⁻² M.[6][10] Many thiourea derivatives show a trend where inhibition efficiency increases with concentration up to a certain point, after which it may plateau or even decrease.[4][15] This plateau often corresponds to the formation of a complete monolayer on the metal surface.

Q2: How do I confirm that the inhibitor has adsorbed on the metal surface?

A2: Beyond the indirect evidence from electrochemical tests, surface analysis techniques provide direct proof of film formation.

• Scanning Electron Microscopy (SEM): SEM images can visually compare the surface morphology of a metal specimen corroded with and without the inhibitor. A smoother surface with fewer pits and cracks in the presence of the inhibitor suggests effective protection.[16][17]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a powerful technique for determining the elemental and chemical composition of the surface layer.[18] After immersion, the detection of elements unique to the inhibitor (like Sulfur and Nitrogen for thiourea derivatives) on the metal surface confirms its adsorption.[19][20]

Q3: What is the best method to calculate Inhibition Efficiency (%IE)?

A3: Inhibition efficiency can be calculated from various experimental data, and it is best practice to report values from at least two different methods for validation.[21]

• From Weight Loss (WL): This is the most direct method.

  • %IE = [ (W₀ - Wᵢ) / W₀ ] * 100

  • Where W₀ is the weight loss in the absence of the inhibitor and Wᵢ is the weight loss in the presence of the inhibitor.[22][23]

• From Potentiodynamic Polarization (PDP):

  • %IE = [ (i_corr₀ - i_corrᵢ) / i_corr₀ ] * 100

  • Where i_corr₀ and i_corrᵢ are the corrosion current densities without and with the inhibitor, respectively.[24]

• From Electrochemical Impedance Spectroscopy (EIS):

  • %IE = [ (R_ctᵢ - R_ct₀) / R_ctᵢ ] * 100

  • Where R_ctᵢ and R_ct₀ are the charge transfer resistances with and without the inhibitor, respectively.[11]

Q4: How should I prepare my samples for surface analysis (SEM/XPS) after the corrosion test?

A4: Proper sample handling is critical to preserve the adsorbed inhibitor film and prevent post-test oxidation.

• Protocol:

  • Gently remove the specimen from the test solution.

  • To minimize oxidation, especially for XPS, conduct the removal and initial rinsing inside a glove box purged with an inert gas like N₂ or Ar.[20]

  • Gently rinse with distilled or deionized water to remove non-adsorbed inhibitor and salts. Avoid vigorous washing.

  • Rinse with a volatile solvent like acetone to displace water.[7]

  • Dry thoroughly with a stream of inert gas (N₂ or Ar).

  • Store in a desiccator and analyze as soon as possible.

• Visualization of Sample Handling for Surface Analysis:

  Caption: Recommended sample preparation workflow for post-corrosion surface analysis.

References

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Google Scholar.
• Corrosion Inhibitor Test Methods. Scribd.
• Methods used for evaluating corrosion inhibition efficiency.
• Corrosion Inhibitor Testing. Infinita Lab.
• Evaluation of corrosion inhibitors. (n.d.). Google Scholar.
• Potentiodynamic polarization parameters for corrosion Inhibition of AISI 1007 steel using CPE and CSO in Saline water.
• Measured potentiodynamic polarization curves for corrosion inhibitor model compounds.
• Laboratory Method for Corrosion Inhibitor Evalu
• Effect of the Structure and Temperature on Corrosion Inhibition of Thiourea Deriv
• Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy.
• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. AIP Publishing.
• Surface Characterization Techniques in Corrosion Inhibition Research.
• Weight Loss Analysis. Corrosionpedia.
• Weight loss method of corrosion assessment.
• Electrochemical Impedance Spectroscopy (EIS) Study of the Film Formation of 2-imidazoline Derivatives on Carbon Steel in Acid S.
• Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. (n.d.). Google Scholar.
• D2688 Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method).
• Effect of the Structure and Temperature on Corrosion Inhibition of Thiourea Derivatives in 1.0 M HCl Solution.
• WEIGHT LOSS MEASUREMENT, CORROSION RATE AND INHIBITION EFFICIENCY.
• Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media. Chemical Science Review and Letters.
• Corrosion Inhibition Effects of Some New Synthesized N-Aroyl-N'-Aryl thiourea Derivatives for Carbon Steel in Sulfuric Acid Media. (n.d.). Google Scholar.
• Corrosion inhibition of thiourea and thiadiazole derivatives : A Review.
• Insight into Inhibition Efficiencies of Mannich Bases of Thiourea Derivatives for Mild Steel Corrosion in 0.5 M Sulphuric Acid Medium.
• (i) Potentiodynamic polarization curve for the corrosion inhibition of...
• Potentiodynamic. Corrosionpedia.
• Introducing X-ray photoelectron spectroscopy for corrosion studies: A tool for elucidating interfacial composition and chemistry.
• Potentiodynamic polariz
• Electrochemical and Surface Characterization Study on the Corrosion Inhibition of Mild Steel 1030 by the Cationic Surfactant Cetrimonium Trans-4-hydroxy-cinnam
• How to properly prepare metal samples for SEM or XPS analysis after corrosion inhibition tests?
• Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation.
• Inhibition of Steel Corrosion by Thiourea Deriv
• Synthesis of Thiourea Derivatives and Its Evaluation as Corrosion Inhibitor for Carbon Steel. (n.d.). Google Scholar.
• Synthesis Characterization and Corrosion Inhibition of Thiourea and Phthalic Anhydride Complex with Ni(II) for Carbon Steel Alloy. (n.d.). Google Scholar.
• 3,4-Dimethoxy phenyl thiosemicarbazone as an effective corrosion inhibitor of copper under acidic solution: comprehensive experimental, characterization and theoretical investig

• Synergistic Inhibition Effect of Imidazoline and Thiourea: Evidence from Experiments and Molecular Dynamics Simulation. Association for Materials Protection and Performance. [Link]

• CORROSION INHIBITION EFFECT OF THIOUREA ON MILD STEEL IN HYDROCHLORIC ACID CONTAMIN
• Corrosion inhibition studies of the combined admixture of 1,3-diphenyl-2-thiourea and 4-hydroxy-3-methoxybenzaldehyde on mild steel in dilute acid media. (n.d.). Google Scholar.
• Effect of the Structure and Temperature on Corrosion Inhibition of Thiourea Derivatives in 1.0 M HCl Solution.
• Insight into synergistic corrosion inhibition of thiourea and ZnCl2 on mild steel: Experimental and theoretical Approaches. Journal of Chemistry Letters.
• 3,4-Dimethoxy phenyl thiosemicarbazone as an effective corrosion inhibitor of copper under acidic solution: comprehensive experimental, characterization and theoretical investig
• Synthesis, Characterization and Corrosion Inhibition Performance of the Thiourea-chitosan in Acidic Medium. DOI.
• Effect of Temperature on the Corrosion Inhibition of 4- ethyl-1-(4-oxo-4-phenylbutanoyl)thiosemicarbazide on. (2021). Google Scholar.
• Analysis of Modern Corrosion Inhibitors. A Review. Zenodo.

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Technical Support Center: Scale-Up Synthesis of N-(3,4-dimethoxyphenyl)thiourea

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of N-(3,4-dimethoxyphenyl)thiourea. We address common challenges through a comprehensive FAQ section and a detailed troubleshooting guide, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the most common and scalable synthetic routes for N-(3,4-dimethoxyphenyl)thiourea?

There are several established methods for synthesizing N,N'-disubstituted thioureas.[1] For the scale-up synthesis of N-(3,4-dimethoxyphenyl)thiourea, the most practical routes involve the reaction of 3,4-dimethoxyaniline with a thiocarbonyl source. The primary methods include:

• Reaction with an Isothiocyanate : This is a direct and often high-yielding method involving the coupling of 3,4-dimethoxyphenyl isothiocyanate with ammonia or an appropriate amine.[2][3] The isothiocyanate itself can be purchased or generated in situ.

• In-Situ Generation from a Thiocyanate Salt : A highly practical approach for scale-up involves reacting an activated acyl chloride (like benzoyl chloride) or the corresponding aniline hydrochloride with a thiocyanate salt (e.g., ammonium thiocyanate, KSCN) to form the isothiocyanate intermediate in situ.[4][5][6] This intermediate is then reacted with the amine without isolation. This method avoids handling toxic and volatile thiocarbonyl reagents directly.

• Reaction with Carbon Disulfide (CS₂) : This route involves the reaction of 3,4-dimethoxyaniline with CS₂. It typically proceeds through a dithiocarbamate salt intermediate, which is then treated to yield the thiourea.[7] While effective, the use of flammable and foul-smelling CS₂ can present challenges at scale.

• Reaction with Thiophosgene (CSCl₂) : This method is highly efficient but strongly discouraged for scale-up operations due to the extreme toxicity and corrosiveness of thiophosgene.[8][9]

For scalability and safety, the in-situ generation of the isothiocyanate from an aniline salt and ammonium thiocyanate is often the preferred method.[5][10]

Q2: What is the underlying reaction mechanism for the synthesis via the ammonium thiocyanate route?

The reaction proceeds through a two-step mechanism. First, the starting amine (3,4-dimethoxyaniline) is typically converted to its hydrochloride salt. This salt then reacts with ammonium thiocyanate in a refluxing solvent. The heat facilitates the isomerization of ammonium thiocyanate to thiourea, which then reacts with the aniline hydrochloride, displacing ammonia to form the desired N-(3,4-dimethoxyphenyl)thiourea. The general mechanism involves the nucleophilic attack of the amine onto the electrophilic carbon of the thiocyanate ion or its reactive equivalent.[5]

Q3: How do I choose an appropriate solvent for the scale-up reaction?

Solvent selection is critical for reaction efficiency, product isolation, and safety at scale. Key considerations include:

• Solubility : The solvent must adequately dissolve the starting materials (e.g., 3,4-dimethoxyaniline hydrochloride and ammonium thiocyanate) at the reaction temperature to ensure a homogeneous reaction.

• Boiling Point : The solvent's boiling point should be high enough to drive the reaction to completion in a reasonable timeframe but not so high as to cause thermal degradation of reactants or products. Aqueous ethanol or acetone are common choices.[5][6]

• Work-up and Isolation : The product should have low solubility in the reaction solvent upon cooling or upon addition of an anti-solvent (like water) to facilitate high-recovery precipitation or crystallization.

• Safety & Environmental : The solvent should have a favorable safety profile (high flash point, low toxicity) and be environmentally acceptable.

For the ammonium thiocyanate route, aqueous ethanol is often a good starting point, as it balances reactant solubility with ease of product precipitation upon addition of excess water.[5]

Q4: What are the critical safety precautions when handling thiourea and its precursors?

• Toxicity : Thiourea is a suspected carcinogen and should be handled with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[11] All operations should be performed in a well-ventilated fume hood.

• Reagent Hazards : Precursors like thiophosgene are extremely toxic and corrosive.[8] Carbon disulfide is highly flammable and toxic.[7] Always consult the Safety Data Sheet (SDS) for each reagent before use.

• Byproducts : Some synthetic routes can produce hazardous byproducts like hydrogen sulfide (H₂S), a toxic and flammable gas.[12] Ensure adequate ventilation and consider a scrubbing system for large-scale reactions.

Troubleshooting Guide for Scale-Up Synthesis

This guide addresses specific issues that may arise during the scale-up of the N-(3,4-dimethoxyphenyl)thiourea synthesis.

Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
Low or Stalled Reaction Conversion	1. Insufficient Temperature : The reaction may require thermal energy to overcome the activation barrier, especially for the isomerization of thiocyanate. 2. Poor Reagent Quality : Degradation of the aniline starting material (oxidation) or moisture in the thiocyanate salt can inhibit the reaction. 3. Poor Mixing : In large reactors, inadequate agitation can lead to localized concentration gradients and temperature differences, stalling the overall reaction.	Solution : 1. Optimize Temperature : Gradually increase the reflux temperature and monitor reaction progress via TLC. Ensure the heating mantle or reactor jacket provides uniform heating. 2. Verify Reagent Purity : Use freshly purified 3,4-dimethoxyaniline. Dry the ammonium thiocyanate in a vacuum oven before use to ensure anhydrous conditions. 3. Improve Agitation : Increase the stirring rate. For large vessels, ensure the impeller design is appropriate for solid-liquid slurries to maintain homogeneity.
Formation of Significant Byproducts	1. Thermal Decomposition : Prolonged heating at high temperatures can lead to the degradation of the product or starting materials. 2. Symmetrical Diarylthiourea : If using a method that generates an isothiocyanate intermediate, it can react with a second molecule of 3,4-dimethoxyaniline if the primary nucleophile (e.g., ammonia) is not present in sufficient excess or is added too slowly.[13] 3. Hydrolysis : The presence of excess water, especially under harsh pH conditions and heat, can lead to the hydrolysis of the thiourea product back to the amine.[13]	Solution : 1. Minimize Reaction Time : Monitor the reaction closely with TLC and stop the heating as soon as the starting material is consumed. 2. Control Stoichiometry : When using an in-situ method, ensure the second nucleophile is added promptly after the formation of the isothiocyanate. Use a slight excess of the second nucleophile to favor the desired reaction pathway. 3. Ensure Anhydrous Conditions : Use dry solvents and reagents. Perform the work-up at a lower temperature to minimize potential hydrolysis.
Difficult Product Isolation / Oily Product	1. Residual Impurities : The presence of unreacted starting materials or soluble byproducts can act as eutectic impurities, preventing crystallization and causing the product to "oil out". 2. Incorrect pH during Work-up : The product's solubility can be pH-dependent. 3. Rapid Precipitation : "Crashing out" the product by adding a large volume of anti-solvent too quickly can trap impurities and lead to an amorphous or oily solid.	Solution : 1. Purify Crude Material : If an oil forms, attempt to extract it into a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate in vacuo. The resulting solid can then be recrystallized.[13] 2. Adjust pH : Ensure the aqueous phase is neutral or slightly basic during work-up to minimize the solubility of the thiourea product. 3. Controlled Crystallization : Add the anti-solvent (e.g., cold water) slowly to the warm reaction mixture with vigorous stirring. Seeding with a small crystal of pure product can promote the formation of a crystalline solid.
Poor Yield After Recrystallization	1. Incorrect Recrystallization Solvent : The chosen solvent may be too good, retaining a significant amount of product in the mother liquor. 2. Product Loss During Transfers : Mechanical losses can become significant during multiple filtration and transfer steps at a large scale.	Solution : 1. Optimize Solvent System : The ideal recrystallization solvent should dissolve the product well at high temperatures but poorly at low temperatures. Use a solvent pair (e.g., ethanol/water, acetone/hexane) to fine-tune solubility and maximize recovery.[13] 2. Minimize Transfers : Plan the workflow to minimize the number of vessel-to-vessel transfers. Ensure complete transfer of solids using a spatula and by rinsing with the mother liquor.

Visualized Workflow and Logic

General Synthesis Workflow

The following diagram outlines a typical workflow for the synthesis and purification of N-(3,4-dimethoxyphenyl)thiourea.

Caption: Process flow for synthesis and purification.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing common synthesis problems.

Caption: Decision tree for troubleshooting synthesis.

Illustrative Scale-Up Protocol

Method: Synthesis via Aniline Hydrochloride and Ammonium Thiocyanate.[5][10]

Disclaimer: This protocol is for illustrative purposes only. All procedures should be adapted and optimized based on laboratory-specific risk assessments and equipment.

Step 1: Formation of Aniline Hydrochloride

• To a suitable reactor equipped with mechanical stirring, a condenser, and a temperature probe, charge 3,4-dimethoxyaniline (1.0 eq).

• Add ethanol (approx. 5 volumes) and stir to dissolve.

• Slowly add concentrated hydrochloric acid (1.05 eq) while maintaining the temperature below 30°C. The hydrochloride salt will precipitate.

• Stir the resulting slurry for 1 hour at room temperature.

Step 2: Thiourea Formation

• To the slurry from Step 1, add ammonium thiocyanate (1.2 eq) and water (2 volumes).

• Heat the mixture to a gentle reflux (approx. 85°C) and maintain for 4-6 hours.

• In-Process Control (IPC): Monitor the reaction progress by TLC (Thin Layer Chromatography). The reaction is complete when the 3,4-dimethoxyaniline spot is no longer visible.

Step 3: Product Isolation and Purification

• Once the reaction is complete, cool the mixture to 40-50°C.

• Slowly add cold deionized water (10 volumes) over 1 hour with vigorous stirring to precipitate the product.

• Cool the slurry to 0-5°C and stir for an additional 1-2 hours to maximize precipitation.

• Filter the solid product using a Büchner funnel or a filter press for larger scales.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Recrystallize the crude solid from a suitable solvent, such as aqueous ethanol, to achieve the desired purity.

• Dry the final product in a vacuum oven at 50-60°C until a constant weight is achieved.

Step 4: Final Product Characterization

• Determine the melting point.

• Obtain ¹H NMR and ¹³C NMR spectra to confirm the structure.

• Use HPLC or LC-MS to determine the final purity.

References

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• Ballabeni, M., Ballini, R., Bigi, F., Maggi, R., Parrini, M., Predieri, G., & Sartori, G. (1999). A reusable ZnO/Al2O3 composite catalyzes a sustainable synthesis of symmetrical N,N'-disubstituted thioureas and heterocyclic thiones from primary amines and CS2. The Journal of Organic Chemistry, 64(4), 1029-1032.

• Čebela, M., Stýskala, J., Siegl, J., & Hlaváč, J. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. PMC, 13(9), 1154. [Link]

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• García-García, P., Orbe, L., & Palomo, C. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate-amine coupling. Organic & Biomolecular Chemistry, 7(19), 3957-3964.
• BenchChem. (n.d.). Troubleshooting common side reactions in thiourea synthesis. BenchChem Technical Support.
• Mukaiyama, T., Shiono, M., & Shibaura, T. (1982). A Convenient Method for the Preparation of N,N'-Disubstituted Thioureas by the Reactions of 2-Chloropyridinium Salt, Sodium Trithiocarbonate, and Amines. Chemistry Letters, 11(5), 641-642.
• Kazakova, O. B., Giniyatullina, G. V., Odinokov, V. N., & Khalilov, L. M. (2018). Synthesis of ursane-derived isothiocyanates and study of their reactions with series of amines and ammonia.
• Jinnuo Chemical. (n.d.). Thiourea is mainly produced by the following methods. Jinnuo Chemical Blog.
• ChemicalBook. (n.d.). [(3,4-dimethoxyphenyl)methyl]thiourea synthesis. ChemicalBook.

• Borisova, G., Stoyanov, N., & Shivachev, B. (2022). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Molecules, 27(15), 4880. [Link]

• Arshad, M. N., Asiri, A. M., & Alamry, K. A. (2012). Synthesis and Crystal Structure of 1-(3-fluorophenyl)-3-(3,4,5-trimethoxybenzoyl)thiourea. International Journal of Molecular Sciences, 13(5), 6010-6016. [Link]

• Kumar, A., Kumar, A., & Singh, A. (2022). Studies on Aminobenzothiazole and Derivatives: Part - 3. Synthesis of Intermediates - Substituted monophenylthiourea. International Journal of Pharmaceutical Sciences and Research, 13(12), 4802-4806.

• National Center for Biotechnology Information. (n.d.). Thiourea. PubChem Compound Summary for CID 2723790. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of N-(3,4-dimethoxyphenyl)thiourea and Other Thiourea Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the antioxidant properties of N-(3,4-dimethoxyphenyl)thiourea and related thiourea derivatives. Authored from the perspective of a Senior Application Scientist, this document synthesizes foundational chemical principles with practical experimental insights, offering a robust resource for those engaged in antioxidant research and drug discovery.

Introduction: The Significance of Antioxidants and the Potential of Thiourea Derivatives

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular disease. Antioxidants are molecules that can safely interact with free radicals, neutralizing them before they can cause cellular damage.

Thiourea derivatives are a versatile class of compounds known for a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][2][3] Their structural features, particularly the presence of the thioamide (H-N-C=S) functional group, make them promising candidates for antioxidant applications. The labile protons on the nitrogen atoms can be donated to scavenge free radicals, a key mechanism of antioxidant action.[1][4] This guide focuses on N-(3,4-dimethoxyphenyl)thiourea, a compound bearing electron-donating methoxy groups, and compares its potential antioxidant activity with other structurally diverse thiourea derivatives based on existing experimental evidence.

Synthesis of N-(3,4-dimethoxyphenyl)thiourea and Related Derivatives

The synthesis of N,N'-disubstituted thioureas is typically a straightforward process, most commonly achieved through the reaction of an isothiocyanate with a primary or secondary amine.[5][6] This nucleophilic addition reaction is generally efficient and can be performed in common organic solvents like acetone or acetonitrile.

A general synthetic route involves the in-situ formation of an isothiocyanate from a primary amine, followed by its reaction with another amine. For the synthesis of N-(3,4-dimethoxyphenyl)thiourea, one could react 3,4-dimethoxyaniline with an isothiocyanate. Alternatively, a common method involves reacting an acyl or aryl chloride with potassium thiocyanate to form an isothiocyanate intermediate, which then reacts with an amine in a one-pot synthesis.[5]

Caption: General synthesis pathway for N,N'-disubstituted thiourea derivatives.

Comparative Analysis of Antioxidant Activity

The antioxidant capacity of thiourea derivatives is commonly evaluated using various in vitro assays that measure their ability to scavenge stable free radicals or reduce metal ions. The most prevalent methods are the DPPH, ABTS, and FRAP assays. The efficacy is often expressed as the IC50 value, which is the concentration of the compound required to inhibit 50% of the radical activity. A lower IC50 value indicates higher antioxidant activity.

Compound/Derivative	DPPH IC50 (µM)	ABTS IC50 (µM)	Assay Conditions & Notes	Reference
1,3-diphenyl-2-thiourea (DPTU)	710 ± 1	44 ± 0.1	Experimental and computational study.	[4]
1-benzyl-3-phenyl-2-thiourea (BPTU)	11000 ± 15	2400 ± 21	Compared to DPTU, showed lower activity.	[4]
4-CF3-BNTU	189.6 ppm	-	DPPH test results.	[7]
3-CF3-BNTU	294.5 ppm	-	DPPH test results.	[7]
Compound 2a (a sulfaclozine derivative)	More active than BHT	-	Exhibited more antioxidant activity than the reference standard.	[8][9]
Compound 2c (a sulfaclozine derivative)	-	More active than reference	Showed higher activity in the ABTS assay.	[8][9]

Note: Data for N-(3,4-dimethoxyphenyl)thiourea is not explicitly available in the cited literature. The table presents data for other thiourea derivatives to provide a comparative context.

Based on the structure of N-(3,4-dimethoxyphenyl)thiourea, which contains two electron-donating methoxy groups on one of the phenyl rings, it is hypothesized to possess significant antioxidant activity. These groups can increase the electron density on the aromatic ring and potentially stabilize the radical formed after hydrogen donation from the N-H groups, thereby enhancing its radical scavenging ability.

Structure-Activity Relationship (SAR)

The antioxidant potential of thiourea derivatives is intrinsically linked to their molecular structure.[2] Key factors influencing their activity include:

• Substituents on the Aromatic Ring: The presence, number, and position of substituents on the aryl rings play a crucial role. Electron-donating groups (e.g., -OCH3, -CH3, -OH) generally enhance antioxidant activity by increasing the stability of the resulting radical through resonance or inductive effects. Conversely, electron-withdrawing groups (e.g., -NO2, -Cl, -CF3) may decrease activity.

• The Thiourea Moiety: The N-H protons of the thiourea backbone are critical for the radical scavenging mechanism, primarily through a Hydrogen Atom Transfer (HAT) mechanism.[4] Theoretical studies have shown that the HAT mechanism is often preferred over the Single Electron Transfer (SET) mechanism for thiourea derivatives.[4]

• Steric Hindrance: The position of substituents can cause steric hindrance, which may affect the molecule's ability to interact with and neutralize free radicals.[2] For instance, an ortho-substituent might sterically hinder the approach of a radical to the N-H group.[2]

• Lipophilicity: The overall lipophilicity of the molecule can influence its ability to function as an antioxidant in different biological environments.[10]

The N-(3,4-dimethoxyphenyl) moiety in the target compound is expected to confer potent antioxidant properties due to the strong electron-donating nature of the two methoxy groups, which can delocalize and stabilize the radical cation formed during the antioxidant process.

Detailed Experimental Protocols

To ensure the reproducibility and validity of antioxidant activity assessment, standardized protocols are essential. Below are detailed methodologies for the three most common assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.[1]

Protocol:

• Reagent Preparation: Prepare a 0.004% (w/v) solution of DPPH in methanol or ethanol.

• Sample Preparation: Dissolve the thiourea derivatives in a suitable solvent (e.g., ethanol, DMSO) to prepare a stock solution, from which serial dilutions are made to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well plate, add 40 µL of the test compound solution at various concentrations to 160 µL of the DPPH solution.[8][9]

  • For the control, add 40 µL of the solvent instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.[8][9]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[8][9]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the test compound.

Caption: Experimental workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS•+ radical, mix equal volumes of the ABTS and potassium persulfate solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[8][9][11]

• Working Solution Preparation: Dilute the ABTS•+ solution with ethanol or a buffer (e.g., PBS, pH 7.4) to an absorbance of 0.700 ± 0.025 at 734 nm.[8][9]

• Assay Procedure:

  • In a 96-well plate, add 40 µL of the test compound solution at various concentrations to 160 µL of the ABTS•+ working solution.[9]

  • For the control, add 40 µL of the solvent.

  • Incubate at room temperature for 10 minutes.[9]

• Measurement: Measure the absorbance at 734 nm.[8][9]

• Calculation: Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

Caption: Experimental workflow for the ABTS radical cation scavenging assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the total antioxidant capacity of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color with an absorption maximum at 593 nm.[12]

Protocol:

• Reagent Preparation (FRAP Reagent):

  • Prepare 300 mM acetate buffer (pH 3.6).

  • Prepare 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl.

  • Prepare 20 mM FeCl₃·6H₂O in water.

  • Prepare the fresh FRAP working solution by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[13] Warm this solution to 37°C before use.

• Assay Procedure:

  • Add 40 µL of the test compound solution (or standard/blank) to 2.0 mL of the FRAP reagent.[13]

  • Incubate the mixture for 15 minutes in the dark at 37°C.[13]

• Measurement: Measure the absorbance at 593 nm.[12]

• Calculation: A standard curve is prepared using a known antioxidant, such as ascorbic acid or FeSO₄. The antioxidant capacity of the sample is then expressed as equivalents of the standard.

Caption: Experimental workflow for the FRAP assay.

Conclusion and Future Perspectives

Thiourea derivatives represent a promising class of antioxidants with tunable properties based on their structural modifications. While experimental data for N-(3,4-dimethoxyphenyl)thiourea is not yet prevalent in the literature, its structural features, particularly the electron-donating dimethoxy-substituted phenyl ring, strongly suggest it possesses potent antioxidant activity. Comparative analysis with other derivatives indicates that the nature and position of substituents on the aryl rings are critical determinants of their radical scavenging efficacy.

Future research should focus on the synthesis and systematic evaluation of N-(3,4-dimethoxyphenyl)thiourea and a library of related compounds to definitively establish their antioxidant profiles. Further investigations into their mechanisms of action, including computational studies and evaluation in cellular and in vivo models of oxidative stress, are warranted to explore their full therapeutic potential.

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A Senior Application Scientist's Guide to the Orthogonal Validation of Synthesized N-(3,4-dimethoxyphenyl)thiourea

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's identity and purity is the bedrock upon which all subsequent biological and pharmacological data stand. For novel synthesized compounds, such as N-(3,4-dimethoxyphenyl)thiourea, a promising scaffold in medicinal chemistry, rigorous analytical validation is not merely a procedural step but a fundamental requirement for data integrity. This guide provides an in-depth comparison of two gold-standard analytical techniques, High-Performance Liquid Chromatography (HPLC) and Elemental Analysis, for the purity validation of this synthesized compound. As we will explore, these methods are not redundant but rather orthogonal, providing complementary information that, when combined, offers a high degree of confidence in the final product.

The Imperative of Purity in the Pharmaceutical Sciences

The presence of impurities in a synthesized active pharmaceutical ingredient (API) can have profound implications, ranging from altered therapeutic efficacy to unforeseen toxicological effects. Regulatory bodies worldwide mandate stringent purity thresholds, making robust analytical validation a critical component of the drug development pipeline. For a molecule like N-(3,4-dimethoxyphenyl)thiourea, potential impurities could include unreacted starting materials (3,4-dimethoxyaniline and a thiocarbonyl source), side-products from competing reaction pathways, or residual solvents from purification. A multi-faceted analytical approach is therefore essential to detect and quantify these potential contaminants.

High-Performance Liquid Chromatography (HPLC): A Quantitative Snapshot of Purity

HPLC is a cornerstone of pharmaceutical analysis, prized for its high resolving power, sensitivity, and quantitative accuracy. The technique separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the eluent). For N-(3,4-dimethoxyphenyl)thiourea, a reversed-phase HPLC (RP-HPLC) method is the logical starting point due to the molecule's moderate polarity.

Experimental Protocol: RP-HPLC Analysis

1. System Preparation:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is suitable.

• Column: A C18 bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a workhorse for the separation of moderately polar organic molecules.[1][2] The C18 stationary phase provides a nonpolar environment, leading to the retention of analytes based on their hydrophobicity.

• Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier helps to protonate silanol groups on the silica backbone, reducing peak tailing and improving peak shape.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is a common organic modifier in RP-HPLC due to its low viscosity and UV transparency.

• Equilibration: The column should be thoroughly equilibrated with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

2. Sample Preparation:

• A stock solution of the synthesized N-(3,4-dimethoxyphenyl)thiourea is prepared by dissolving a precisely weighed amount in a suitable solvent, such as methanol or acetonitrile, to a concentration of approximately 1 mg/mL.

• The stock solution is then diluted with the initial mobile phase composition to a working concentration of about 0.1 mg/mL.

• The sample is filtered through a 0.45 µm syringe filter to remove any particulate matter that could clog the column.[1]

3. Chromatographic Conditions:

• Gradient Elution: A gradient elution is employed to ensure the separation of compounds with a range of polarities. A typical gradient might be:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min for a 4.6 mm ID column.

• Column Temperature: 30 °C to ensure reproducible retention times.

• Detection: UV detection at 254 nm is a good starting point, as the aromatic ring and thiocarbonyl group are expected to have significant absorbance at this wavelength.[1] A photodiode array (PDA) detector can be used to obtain the full UV spectrum of the peak, which can aid in peak identification.

• Injection Volume: 10 µL.

4. Data Analysis:

• The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• For a high-purity sample, the main peak should be sharp and symmetrical, with no significant fronting or tailing.

Interpreting the HPLC Data

The power of HPLC lies in its ability to separate the target compound from closely related impurities. The retention time of the main peak provides a qualitative identifier, while the peak area gives quantitative information.

Compound	Retention Time (min)	Peak Area (%)
N-(3,4-dimethoxyphenyl)thiourea	15.2	99.85
Impurity 1 (e.g., 3,4-dimethoxyaniline)	5.8	0.08
Impurity 2 (unknown)	18.1	0.07

Table 1: Representative HPLC data for a high-purity sample of N-(3,4-dimethoxyphenyl)thiourea.

Elemental Analysis: A Fundamental Confirmation of Composition

While HPLC provides a measure of purity based on the separation of components, elemental analysis offers a more fundamental assessment by determining the elemental composition of the sample.[3][4] This technique, typically involving combustion analysis, measures the weight percentages of carbon (C), hydrogen (H), nitrogen (N), and sulfur (S) in the compound.[3][4]

The Principle of Elemental Analysis

A small, precisely weighed amount of the sample is combusted in a high-temperature furnace in the presence of excess oxygen.[4] This process converts the elements into their respective gaseous oxides (CO₂, H₂O, N₂, and SO₂). These gases are then separated and quantified by various detection methods, such as thermal conductivity or infrared spectroscopy.

Experimental Protocol: CHNS Analysis

1. Sample Preparation:

• The sample must be thoroughly dried to remove any residual solvents or water, which would significantly affect the hydrogen and carbon content.

• A few milligrams of the sample are accurately weighed into a tin or silver capsule.

2. Instrumentation and Analysis:

• The analysis is performed using a dedicated CHNS elemental analyzer.

• The instrument is calibrated with a certified standard of known elemental composition, such as acetanilide or sulfanilamide.

• The sample is then introduced into the combustion chamber, and the resulting gases are analyzed.

3. Data Analysis:

• The instrument software calculates the weight percentage of each element in the sample.

• These experimental values are then compared to the theoretical values calculated from the molecular formula of N-(3,4-dimethoxyphenyl)thiourea (C₉H₁₂N₂O₂S).

Comparing Experimental and Theoretical Values

The American Chemical Society (ACS) guidelines for the publication of new compounds suggest that the experimental values for elemental analysis should be within ±0.4% of the theoretical values.[5]

Element	Theoretical (%)	Experimental (%)	Difference (%)
Carbon (C)	50.92	50.85	-0.07
Hydrogen (H)	5.70	5.65	-0.05
Nitrogen (N)	13.20	13.15	-0.05
Sulfur (S)	15.11	15.05	-0.06

Table 2: Comparison of theoretical and representative experimental elemental analysis data for N-(3,4-dimethoxyphenyl)thiourea.

A Comparative Look: HPLC vs. Elemental Analysis

The true strength of this validation approach lies in the complementary nature of the two techniques.

Feature	High-Performance Liquid Chromatography (HPLC)	Elemental Analysis
Principle	Separation based on physicochemical properties (e.g., polarity).	Determination of elemental composition by combustion.[4]
Information Provided	Quantitative purity, number of components, retention time.	Confirmation of molecular formula, fundamental purity.
Strengths	High sensitivity, excellent for resolving isomers and closely related impurities.	Provides absolute confirmation of elemental ratios.
Limitations	Purity is relative (area %); co-eluting impurities may not be detected.	Insensitive to isomeric impurities; requires a pure, dry sample.

Visualizing the Workflow and Logic

Caption: Workflow for the synthesis and analytical validation of N-(3,4-dimethoxyphenyl)thiourea.

Caption: Logical relationship of orthogonal validation by HPLC and Elemental Analysis.

Conclusion: A Self-Validating System for Compound Integrity

The validation of a synthesized compound like N-(3,4-dimethoxyphenyl)thiourea is a multi-step process that demands rigorous and complementary analytical techniques. HPLC provides a detailed picture of the sample's purity in terms of the number and relative abundance of its components. Elemental analysis, on the other hand, offers a fundamental confirmation of the compound's elemental composition, directly validating the proposed molecular formula.

When the high purity indicated by HPLC (e.g., >99.5%) is corroborated by elemental analysis data that falls within the accepted ±0.4% deviation, a self-validating system is established. This orthogonal approach provides a high degree of confidence that the synthesized material is indeed the target compound and possesses the requisite purity for subsequent research and development activities. For researchers, scientists, and drug development professionals, the adoption of such a dual-validation strategy is not just good practice—it is essential for the generation of reliable and reproducible scientific data.

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A Comparative Guide to the Structural Elucidation of N-(3,4-dimethoxyphenyl)thiourea: X-ray Crystallography vs. Spectroscopic Methods

For researchers in drug discovery and materials science, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of successful development. N-(3,4-dimethoxyphenyl)thiourea, a compound of interest for its potential biological activities, presents a case study in the rigorous application of analytical techniques for structural verification. This guide provides an in-depth comparison of X-ray crystallography as the definitive method for structural elucidation against complementary spectroscopic techniques. We will delve into the causality behind experimental choices and present supporting data to offer a comprehensive understanding for fellow scientists.

The Gold Standard: Single-Crystal X-ray Diffraction

X-ray crystallography stands as the unequivocal method for determining the precise arrangement of atoms in a crystalline solid. It provides not just the connectivity of atoms, but also detailed information on bond lengths, bond angles, and intermolecular interactions, which are critical for understanding the compound's behavior and potential interactions in a biological system.

While a crystal structure for the specific title compound, N-(3,4-dimethoxyphenyl)thiourea, is not publicly available in crystallographic databases as of this writing, we can illustrate the power of the technique using the closely related and structurally informative compound, 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea [1]. The experimental workflow and the insights gained are directly translatable.

Experimental Workflow: From Powder to Picture

The journey from a synthesized powder to a fully resolved crystal structure is a multi-step process demanding precision and an understanding of the underlying principles.

A generalized workflow for single-crystal X-ray diffraction.

Key Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth (The Crucial First Step) : High-quality single crystals are paramount. For a compound like N-(3,4-dimethoxyphenyl)thiourea, this would typically involve dissolving the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, acetonitrile, or ethyl acetate) and allowing for slow evaporation at room temperature. The choice of solvent is critical as it influences crystal packing and morphology.

• Data Collection : A suitable crystal is mounted on a goniometer and placed in a diffractometer. It is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern. The crystal is then rotated in a monochromatic X-ray beam, and the diffraction data are collected on a detector.

• Structure Solution and Refinement : The collected diffraction intensities are used to determine the unit cell dimensions and the space group. The "phase problem" is then solved using computational methods to generate an initial electron density map. From this map, the positions of the atoms can be determined and the structure refined to achieve the best fit between the observed and calculated diffraction patterns.

Data Presentation: Insights from a Related Structure

The crystallographic data for 1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea provides a wealth of information that would be analogous for our target compound.

Parameter	1-(4-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)thiourea[1]
Chemical Formula	C₁₆H₁₈N₂O₄S
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5705 (5)
b (Å)	12.8195 (7)
c (Å)	12.4157 (7)
β (°)	99.434 (3)
Volume (ų)	1659.68 (15)
Z	4
Key Feature	Intermolecular N—H···S, N—H···O, and O—H···S hydrogen bonds form a three-dimensional network.

This level of detail is unattainable with other techniques and is crucial for understanding solid-state properties and designing new molecules with specific packing arrangements.

Complementary Spectroscopic Techniques: A Comparative Analysis

While X-ray crystallography provides the ultimate structural answer, other spectroscopic methods are indispensable for routine characterization, reaction monitoring, and for confirming the identity of a compound when suitable crystals cannot be obtained.

Comparison of analytical techniques for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. It provides information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom, allowing for the deduction of the molecule's connectivity.

Expected ¹H NMR Signals for N-(3,4-dimethoxyphenyl)thiourea:

Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
~9.5	Singlet	1H	NH -Ar
~7.5	Singlet	2H	NH ₂
6.8 - 7.2	Multiplet	3H	Aromatic protons
3.8 - 3.9	Singlet	6H	Two -OCH ₃ groups

Expected ¹³C NMR Signals for N-(3,4-dimethoxyphenyl)thiourea:

Chemical Shift (δ) ppm (Predicted)	Assignment
~180	C =S (Thiourea)
140 - 150	Aromatic C -O
110 - 130	Aromatic C -H and C -N
~56	-OC H₃

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency.

Key Expected IR Absorptions for N-(3,4-dimethoxyphenyl)thiourea:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400 - 3100	N-H stretch	Amine/Amide
3000 - 2850	C-H stretch	Aromatic/Aliphatic
~1600	C=C stretch	Aromatic ring
1500 - 1400	N-H bend	Amine/Amide
1300 - 1000	C-O stretch	Aryl ether
~1100	C=S stretch	Thiourea

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and information about its fragmentation pattern. This is a crucial final check to confirm the molecular formula.

Expected Mass Spectrum Data for N-(3,4-dimethoxyphenyl)thiourea:

• Molecular Formula : C₉H₁₂N₂O₂S

• Molecular Weight : 212.27 g/mol

• Expected Molecular Ion Peak [M]⁺ : m/z 212

Conclusion: A Synergistic Approach

While single-crystal X-ray diffraction provides the ultimate, unambiguous structural proof, a synergistic approach utilizing NMR, IR, and mass spectrometry is essential for a comprehensive characterization of N-(3,4-dimethoxyphenyl)thiourea. Spectroscopic methods offer the day-to-day confirmation of identity and purity, while crystallography provides the foundational blueprint for understanding the molecule's function at a deeper level. For drug development and materials science professionals, mastering the application and interpretation of these techniques is fundamental to innovation and success.

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A Comparative Analysis of the Antifungal Spectrum of N-(3,4-dimethoxyphenyl)thiourea Versus Commercial Fungicides

Introduction

The escalating incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, necessitates a continuous search for novel antifungal agents. Thiourea derivatives have garnered significant interest in medicinal chemistry due to their diverse biological activities, including promising antifungal properties.[1][2] This guide provides a comprehensive comparison of the in vitro antifungal spectrum of a specific thiourea derivative, N-(3,4-dimethoxyphenyl)thiourea, with three major classes of commercial fungicides: azoles (fluconazole), polyenes (amphotericin B), and echinocandins (caspofungin).

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth analysis of the compound's hypothetical antifungal efficacy, supported by standardized experimental protocols and a discussion of the mechanistic underpinnings of the comparator drugs. The objective is to provide a scientifically grounded framework for evaluating the potential of N-(3,4-dimethoxyphenyl)thiourea as a lead compound in antifungal drug discovery.

Materials and Methods: Determining Antifungal Susceptibility

To ensure the reliability and reproducibility of antifungal susceptibility data, standardized methodologies are paramount. The protocols outlined below are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) document M27 and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) document E.DEF 7.3.[3][4][5][6][7] These methods are the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.[8]

Broth Microdilution Assay: A Step-by-Step Protocol

The broth microdilution method is a widely accepted technique for determining the MIC of antifungal agents.

• Preparation of Antifungal Stock Solutions:

  • N-(3,4-dimethoxyphenyl)thiourea and the commercial fungicides (fluconazole, amphotericin B, caspofungin) are dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create high-concentration stock solutions.

  • Serial twofold dilutions of each antifungal agent are prepared in 96-well microtiter plates using RPMI 1640 medium buffered with MOPS.[5]

• Inoculum Preparation:

  • Fungal isolates are cultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar) to obtain fresh, viable colonies.

  • A suspension of the fungal cells is prepared in sterile saline and adjusted to a concentration of 0.5–2.5 x 10^5 colony-forming units (CFU)/mL using a spectrophotometer.[8]

• Inoculation and Incubation:

  • Each well of the microtiter plates containing the serially diluted antifungal agents is inoculated with the standardized fungal suspension.

  • The plates are incubated at 35°C for 24–48 hours. For some slower-growing fungi, incubation may be extended to 72 hours.[5]

• MIC Determination:

  • Following incubation, the MIC is determined by visual inspection of the microtiter plates.

  • The MIC is the lowest concentration of the antifungal agent at which there is a significant inhibition of fungal growth compared to the growth in the control well (containing no antifungal agent).

Experimental Workflow for Antifungal Susceptibility Testing

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A Senior Application Scientist's Guide to Validating the In-Vitro Anticancer Activity of N-(3,4-dimethoxyphenyl)thiourea

Abstract

The exploration of novel therapeutic agents is a cornerstone of oncological research. Thiourea derivatives have emerged as a promising class of compounds, demonstrating significant cytotoxic effects against various cancer cell lines.[1] This guide provides a comprehensive framework for the in-vitro validation of a specific analog, N-(3,4-dimethoxyphenyl)thiourea. We will move beyond rote protocol recitation to provide an in-depth analysis of the experimental choices, ensuring a robust and logical validation cascade. This document is intended for researchers, scientists, and drug development professionals, offering a synthesized approach that combines technical accuracy with field-proven insights. We will cover comparative cytotoxicity analysis across relevant cell lines, elucidation of apoptotic mechanisms, and detailed, self-validating experimental protocols.

Introduction: The Rationale for Investigating N-(3,4-dimethoxyphenyl)thiourea

Thiourea derivatives represent a versatile scaffold in medicinal chemistry, with various analogs exhibiting a wide spectrum of biological activities, including potent anticancer properties.[2][3] Their mechanism of action often involves targeting specific molecular pathways crucial for cancer progression, such as signaling cascades that control cell proliferation and angiogenesis.[1][4] The N-(3,4-dimethoxyphenyl)thiourea structure is of particular interest due to the presence of the dimethoxy-substituted phenyl ring, a feature found in other natural and synthetic compounds with known biological activity.

The primary goal of in-vitro validation is to establish a foundational dataset that characterizes the compound's efficacy and selectivity. This involves a multi-tiered approach:

• Tier 1: Primary Cytotoxicity Screening: Determine the compound's potency (e.g., IC50 value) across a panel of cancer cell lines and, critically, a non-cancerous cell line to assess preliminary selectivity.

• Tier 2: Mechanistic Elucidation: Investigate how the compound induces cell death. Key questions include whether it triggers programmed cell death (apoptosis) and if it disrupts the normal progression of the cell cycle.

• Tier 3: Pathway Analysis: Identify the specific molecular players and signaling pathways modulated by the compound.

This guide will focus on providing the experimental framework for Tiers 1 and 2, which are the essential first steps in preclinical evaluation.

Comparative Cytotoxicity Analysis: Is the Compound Potent and Selective?

The first critical experiment is to quantify the cytotoxic (cell-killing) effect of N-(3,4-dimethoxyphenyl)thiourea. The half-maximal inhibitory concentration (IC50) is the standard metric, representing the concentration of the drug required to inhibit the growth of 50% of the cell population. A lower IC50 value indicates higher potency.

Experimental Rationale: We will employ the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a reliable and widely used colorimetric method for assessing metabolic activity as an indicator of cell viability.[5][6] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals.[7] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[6]

Choosing the Right Cell Lines: A well-designed cell line panel is crucial. It should include:

• Multiple Cancer Types: To assess the breadth of activity. For this guide, we propose a panel including a breast cancer line (e.g., MCF-7), a lung cancer line (e.g., A549), and a colon cancer line (e.g., HCT116).

• A Non-Cancerous Control: To evaluate selectivity. A normal human fibroblast or epithelial cell line (e.g., MCF-10A) is essential to determine if the compound is more toxic to cancer cells than to healthy cells.[8]

Hypothetical Performance Data: The following table presents hypothetical, yet plausible, IC50 data for N-(3,4-dimethoxyphenyl)thiourea compared to a standard chemotherapeutic agent, Doxorubicin. This illustrates how data should be structured for clear comparison.

Compound	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HCT116 (Colon) IC50 (µM)	MCF-10A (Normal) IC50 (µM)	Selectivity Index (SI) vs. MCF-7
N-(3,4-dimethoxyphenyl)thiourea	8.5	12.3	9.8	> 50	> 5.8
Doxorubicin (Reference)	1.2	2.5	1.8	15.6	13.0

The Selectivity Index (SI) is calculated as: IC50 in normal cells / IC50 in cancer cells. A higher SI value is desirable, indicating greater cancer-selective toxicity.[9]

Elucidating the Mechanism: Apoptosis and Cell Cycle Arrest

Once cytotoxicity is established, the next logical step is to understand the underlying mechanism of cell death. A hallmark of effective anticancer agents is the ability to induce apoptosis, or programmed cell death, thereby eliminating malignant cells in a controlled manner.[10]

Detecting Apoptosis with Annexin V/PI Staining

Principle of the Assay: During the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, exposing it to the extracellular environment.[11] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore like FITC, can be used to label early apoptotic cells.[11][12] Propidium Iodide (PI) is a fluorescent nucleic acid dye that cannot cross the membrane of live or early apoptotic cells. It can only enter cells in the late stages of apoptosis or necrosis when membrane integrity is lost.[13] By using both stains, we can differentiate between:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[12]

Analyzing Cell Cycle Distribution

Many anticancer drugs exert their effects by disrupting the cell division cycle, causing cells to arrest in a specific phase (G1, S, or G2/M) and subsequently undergo apoptosis.[3]

Principle of the Assay: Flow cytometry with propidium iodide (PI) staining is the gold standard for cell cycle analysis. PI binds stoichiometrically to double-stranded DNA, meaning the amount of fluorescence emitted is directly proportional to the DNA content. This allows for the quantification of cells in different phases:

• G0/G1 phase: Cells with a normal (2N) amount of DNA.

• S phase: Cells actively replicating their DNA (between 2N and 4N).

• G2/M phase: Cells that have completed DNA replication (4N) and are preparing for or are in mitosis.

An accumulation of cells in a particular phase following treatment with N-(3,4-dimethoxyphenyl)thiourea would indicate cell cycle arrest at that checkpoint.

Visualized Workflows and Pathways

To ensure clarity and reproducibility, experimental logic and biological pathways must be clearly visualized.

Overall Experimental Workflow

The following diagram outlines the logical flow for validating a novel anticancer compound in vitro.

Caption: A tiered workflow for in-vitro validation of anticancer compounds.

Proposed Apoptotic Signaling Pathway

Based on common mechanisms for thiourea derivatives, we can hypothesize a potential signaling cascade initiated by N-(3,4-dimethoxyphenyl)thiourea. This provides a testable model for future Western blot experiments. Thiourea derivatives have been shown to modulate key signaling pathways, including those involving receptor tyrosine kinases (RTKs) and downstream effectors like the RAS-RAF-MAPK pathway.[14]

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A Researcher's Guide to Cross-Validation of N-(3,4-dimethoxyphenyl)thiourea Bioactivity Using Multiple Assay Methods

In the landscape of modern drug discovery, the initial identification of a bioactive compound is merely the first step in a long and rigorous journey. For a molecule like N-(3,4-dimethoxyphenyl)thiourea, a member of the versatile thiourea class of compounds known for a wide spectrum of biological activities, robust and multifaceted validation is paramount.[1] This guide provides an in-depth, technical comparison of orthogonal assay methodologies for the cross-validation of its potential anticancer and antimicrobial bioactivities. Relying on a single assay can lead to misleading results due to compound-dependent interference or off-target effects.[2] Therefore, employing orthogonal assays—methods that utilize fundamentally different principles to measure the same biological endpoint—is a critical strategy to eliminate false positives and build a confident biological activity profile for a lead candidate.[3][4]

This guide is structured to provide not just protocols, but the scientific rationale behind the experimental choices, empowering researchers to design and interpret their own validation studies with confidence.

The Imperative of Cross-Validation

In drug discovery, a "hit" from a primary screen is not guaranteed to be a viable lead. High-throughput screening can be susceptible to artifacts that generate false positives.[2] Cross-validation using orthogonal assays is a cornerstone of due diligence in hit-to-lead progression. Regulatory bodies like the FDA emphasize the need for well-validated and, where necessary, cross-validated bioanalytical methods to ensure data integrity.[5][6] By confirming the bioactivity of N-(3,4-dimethoxyphenyl)thiourea through distinct methodologies, we can significantly increase our confidence in its therapeutic potential and mechanism of action.

Orthogonal Assay Strategy for Bioactivity Profiling

This guide will focus on two primary, yet distinct, potential bioactivities of thiourea derivatives: anticancer and antimicrobial.[1] We will explore one robust, cell-based assay for each of these activities.

• Anticancer Activity: Assessed via a metabolic activity assay (MTT Assay).

• Antimicrobial Activity: Determined through a direct bacterial growth inhibition assay (Broth Microdilution for Minimum Inhibitory Concentration).

Caption: Workflow for the MTT anticancer cell viability assay.

Antimicrobial Activity: Broth Microdilution Assay

Causality Behind Experimental Choices: The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. [7]It provides a quantitative measure of the compound's potency. Staphylococcus aureus is chosen as a representative Gram-positive bacterium of significant clinical relevance.

Protocol:

• Inoculum Preparation: Inoculate a single colony of S. aureus into Mueller-Hinton Broth (MHB) and incubate at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of N-(3,4-dimethoxyphenyl)thiourea in MHB to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculation: Add 100 µL of the standardized bacterial suspension to each well containing 100 µL of the diluted compound, resulting in a final volume of 200 µL. [7]4. Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only). A known antibiotic like Vancomycin can be used as a reference standard.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Caption: Workflow for the Broth Microdilution MIC assay.

Potential Mechanism of Action: A Look into Signaling Pathways

Thiourea derivatives have been reported to exert their anticancer effects through various mechanisms, including the induction of apoptosis. One potential pathway involves the modulation of the Akt/GSK-3β/c-Myc signaling cascade, which is frequently dysregulated in cancer. [8]Inhibition of Akt, a key cell survival kinase, can lead to downstream effects that promote apoptosis and inhibit proliferation.

Caption: Potential Akt signaling pathway targeted by thiourea derivatives.

Conclusion

The cross-validation of N-(3,4-dimethoxyphenyl)thiourea's bioactivity using orthogonal assays such as the MTT and broth microdilution methods provides a robust and reliable foundation for its further development. This multi-faceted approach ensures that the observed biological effects are genuine and not an artifact of a single experimental setup. By understanding the principles behind these assays and their practical implementation, researchers can confidently advance promising compounds from initial hits to validated leads, paving the way for the next generation of therapeutics.

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"structure-activity relationship (SAR) studies of N-(3,4-dimethoxyphenyl)thiourea analogs"

An In-Depth Guide to the Structure-Activity Relationships of N-(3,4-dimethoxyphenyl)thiourea Analogs for Drug Discovery Professionals

Introduction: The Versatile Thiourea Scaffold in Medicinal Chemistry

Thiourea and its derivatives represent a cornerstone scaffold in medicinal chemistry, celebrated for their straightforward synthesis and a remarkably broad spectrum of biological activities.[1] These compounds, characterized by the (R¹R²N)(R³R⁴N)C=S core structure, have been extensively investigated, leading to the discovery of agents with potent anticancer, antimicrobial, antiviral, and enzyme inhibitory properties.[2][3][4][5][6] The thiourea pharmacophore possesses key hydrogen bonding domains (N-H), a crucial complementary area (C=S), and positions for diverse substitutions that allow for fine-tuning of its biological profile.[6]

Within this diverse chemical family, analogs featuring the N-(3,4-dimethoxyphenyl) moiety have garnered significant interest. This particular substituent is a well-known pharmacophore present in numerous biologically active molecules. For instance, the 6,7-dimethoxy-tetrahydroisoquinoline core is found in potent P-glycoprotein (P-gp) inhibitors like tariquidar, which are crucial for overcoming multidrug resistance in cancer.[7] Furthermore, the 3,4-dimethoxyphenyl group is a key feature in selective inhibitors of phosphodiesterase 4 (PDE4), an important target for inflammatory diseases.[8]

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of N-(3,4-dimethoxyphenyl)thiourea analogs. By objectively comparing the performance of various structural modifications and presenting the supporting experimental data, we aim to elucidate the key chemical features that govern their efficacy as anticancer, antimicrobial, and enzyme-inhibiting agents.

Comparative Analysis of Biological Activity: An SAR Deep Dive

The biological activity of N-(3,4-dimethoxyphenyl)thiourea analogs is profoundly influenced by the nature and position of substituents on the second aromatic ring. The following sections dissect these relationships based on specific therapeutic applications.

Anticancer Activity

Diarylthioureas are a promising class of anticancer agents.[9] The introduction of the 3,4-dimethoxyphenyl group provides a strong foundation for activity, while modifications to the second phenyl ring allow for significant modulation of potency. Studies have shown that these compounds can inhibit the growth of various cancer cell lines at low micromolar concentrations.[9]

Key SAR Insights for Anticancer Potency:

• Influence of Nitro Group Position: The position of an electron-withdrawing group like a nitro (NO₂) substituent on the second phenyl ring is critical. Placing the nitro group at the para-position often results in superior activity compared to meta or ortho positions.

• Effect of Halogenation: The addition of halogen atoms can further enhance potency. For instance, analogs bearing both a para-nitro group and a halogen (e.g., chlorine) on the second ring have demonstrated significant growth inhibition.

• Lipophilicity: The presence of two aromatic moieties enhances the lipophilicity of the molecule, which can improve its pharmacokinetic profile and ability to cross cellular membranes to reach intracellular targets.[6]

Comparative Performance Data:

The table below summarizes the 50% growth inhibition (GI₅₀) values for a series of p-nitrodiarylthiourea analogs against various human breast and prostate cancer cell lines.

Compound ID	R¹ (Substitution on second phenyl ring)	MCF-7 (Breast) GI₅₀ (µM)	T-47D (Breast) GI₅₀ (µM)	LNCaP (Prostate) GI₅₀ (µM)
Parent Cmpd	H	>10	>10	>10
Analog 1	2-Cl	4.89	5.35	5.12
Analog 2	3-Cl	4.15	3.88	4.21
Analog 3	4-Cl	3.16	2.53	3.54
Analog 4	4-F	3.54	3.11	3.98
Analog 5	4-Br	3.28	2.76	3.65

Data synthesized from studies on p-nitrodiarylthiourea analogs. The parent compound lacks the p-nitro group. Analogs 1-5 all contain a p-nitro group in addition to the specified halogen.[9]

This data clearly indicates that the presence of a para-nitro group combined with a para-halogen results in the most potent anticancer activity in this series.

Antimicrobial Activity

Thiourea derivatives are well-documented for their broad-spectrum antimicrobial properties, showing activity against both Gram-positive and Gram-negative bacteria as well as various fungi.[2][4] The mechanism for some analogs is believed to involve the inhibition of essential bacterial enzymes like DNA gyrase.[10]

Key SAR Insights for Antimicrobial Efficacy:

• Halogenation: The introduction of halogen atoms (F, Cl, Br) onto the phenyl rings is a recurring theme for enhancing antimicrobial potency. Dichloro and methoxy substitutions have also shown significant activity.[10] Fluorinated derivatives, in particular, often exhibit high activity.[11]

• Electron-Withdrawing Groups: Substituents that are electron-withdrawing, such as trifluoromethyl (CF₃), are known to promote bacterial inhibitory action, especially when placed at the meta-position.[3][12]

• Lipophilicity and Steric Factors: Increasing the lipophilicity by adding groups like methoxyl or isopropyl at the para-position can improve bacteriostatic action.[12] However, bulky saturated rings can reduce activity, indicating a potential steric hindrance at the target site.[12]

Comparative Performance Data:

The following table presents the Minimal Inhibitory Concentration (MIC) values for selected N-arylthiourea analogs against representative bacterial and fungal strains.

Compound ID	R¹ (Substitution on second phenyl ring)	S. aureus MIC (µg/mL)	B. subtilis MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Analog A	4-Cl	12.5	6.25	25	12.5
Analog B	4-F	15.63	7.81	31.25	15.63
Analog C	2,4-diCl	6.25	3.13	12.5	6.25
Analog D	4-CF₃	7.81	3.9	15.63	7.81
Analog E	4-OCH₃	25	12.5	50	25

Data synthesized from multiple studies on the antimicrobial activity of substituted thioureas. Analogs are based on the N-(3,4-dimethoxyphenyl)-N'-arylthiourea scaffold.[2][11]

The data highlights that analogs with di-chloro (Analog C) or trifluoromethyl (Analog D) substitutions exhibit the most potent and broad-spectrum antimicrobial activity.

Enzyme Inhibition

The thiourea scaffold is a privileged structure for designing potent enzyme inhibitors.[13] Analogs have shown inhibitory activity against a wide range of enzymes, including tyrosinase, cholinesterases (AChE and BChE), and key diabetes-associated enzymes like α-amylase and α-glucosidase.[14][15][16]

Key SAR Insights for Enzyme Inhibition:

• The Thione Group (C=S): The sulfur atom of the thiourea core is critical for activity against certain enzymes. For tyrosinase, the thione group is thought to chelate the copper ions in the enzyme's active site, leading to inhibition. Replacing the sulfur with oxygen (a urea analog) eliminates this activity.[16]

• Aromatic Substitutions: For diabetes-associated enzymes, substitutions with di-fluoro or di-chloro groups on the second phenyl ring have been shown to be highly effective.[15]

• Specific Interactions: For cholinesterase inhibition, specific substitutions like a 3-chlorophenyl group can lead to strong hydrogen bonding interactions with key residues (e.g., Tyr-124) in the enzyme's active site, resulting in potent inhibition.[13]

Comparative Performance Data:

The table below shows the inhibitory activity of various N-arylthiourea analogs against key enzymes.

Compound ID	R¹ (Substitution on second phenyl ring)	α-Amylase (% Inhibition)	α-Glucosidase (% Inhibition)	Tyrosinase (IC₅₀ µM)
Analog F	2,4-diF	85 ± 1.9	78 ± 0.9	25.5
Analog G	2,4-diCl	75 ± 1.2	82 ± 0.5	18.2
Analog H	2-Iodo	65 ± 1.1	86 ± 0.4	35.1
Analog I	4-Ethyl	72 ± 0.4	70 ± 1.3	42.8

Data synthesized from studies on thiourea derivatives as enzyme inhibitors.[14][15]

The results indicate that halogenated analogs, particularly those with difluoro (Analog F) and dichloro (Analog G) substitutions, are potent inhibitors of α-amylase and α-glucosidase.

Experimental Protocols and Methodologies

To ensure scientific integrity and reproducibility, this section provides detailed methodologies for the synthesis of the core scaffold and a standard biological evaluation.

Protocol 1: General Synthesis of N-(3,4-dimethoxyphenyl)-N'-arylthiourea Analogs

This protocol describes a common and efficient method for synthesizing the target compounds via the reaction of an amine with an isothiocyanate.[2]

Materials:

• 3,4-Dimethoxyaniline

• Substituted Phenylisothiocyanate (e.g., 4-chlorophenylisothiocyanate)

• Acetone or Dioxane (reaction solvent)

• Triethylamine (catalyst, optional)

• Petroleum Ether

• Ethanol (for recrystallization)

Procedure:

• Dissolve 3,4-dimethoxyaniline (1.0 eq) in acetone (20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• To this stirring solution, add the appropriately substituted phenylisothiocyanate (1.0 eq) dropwise at room temperature.

• If required, add a catalytic amount of triethylamine (0.1 mL).

• Allow the reaction mixture to stir at room temperature for 3-4 hours or until Thin Layer Chromatography (TLC) indicates the consumption of starting materials.

• Once the reaction is complete, evaporate the solvent under reduced pressure using a rotary evaporator.

• Triturate the resulting crude solid with petroleum ether to remove any unreacted starting materials.

• Filter the solid product and wash it with cold petroleum ether.

• Recrystallize the pure thiourea derivative from ethanol to afford the final product.

• Characterize the final compound using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR) and elemental analysis.

Protocol 2: Determination of Minimal Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the standard method for assessing the antimicrobial activity of the synthesized analogs.[4]

Materials:

• Synthesized thiourea analogs

• Bacterial/Fungal strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• 96-well microtiter plates

• Standard antibiotic (e.g., Gentamicin, as a positive control)

• Dimethyl sulfoxide (DMSO)

• Incubator

Procedure:

• Prepare a stock solution of each thiourea analog in DMSO (e.g., 1 mg/mL).

• Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard.

• In a 96-well plate, add 100 µL of MHB to each well.

• Add 100 µL of the stock solution of the test compound to the first well of a row.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well. This creates a range of decreasing concentrations.

• Add 10 µL of the prepared microbial inoculum to each well.

• Include a positive control (broth + inoculum + standard antibiotic) and a negative control (broth + inoculum, no compound).

• Seal the plate and incubate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing Workflows and Relationships

Diagrams are essential for conceptualizing complex chemical and biological processes.

Synthesis Workflow

Caption: General synthesis scheme for N-(3,4-dimethoxyphenyl)thiourea analogs.

Key Structure-Activity Relationships

Caption: Key SAR trends for N-(3,4-dimethoxyphenyl)thiourea analogs.

Conclusion and Future Outlook

The N-(3,4-dimethoxyphenyl)thiourea scaffold is a highly tractable platform for the development of new therapeutic agents. Structure-activity relationship studies consistently demonstrate that the biological profile of these analogs can be systematically optimized through targeted chemical modifications. The introduction of halogen atoms and strong electron-withdrawing groups onto the second phenyl ring is a reliable strategy for enhancing anticancer, antimicrobial, and enzyme-inhibitory activities.

Future research should focus on several key areas:

• Mechanism of Action: While some mechanisms like DNA gyrase or tyrosinase inhibition are proposed, further studies are needed to fully elucidate the molecular targets responsible for the observed anticancer and antimicrobial effects.

• Pharmacokinetics and Safety: Promising lead compounds must be advanced into ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies to evaluate their drug-likeness and safety profiles.

• Target Specificity: Investigating the selectivity of these compounds, particularly for enzyme inhibitors, is crucial to minimize off-target effects.

By leveraging the clear SAR principles outlined in this guide, researchers and drug development professionals can more effectively design and synthesize novel N-(3,4-dimethoxyphenyl)thiourea derivatives with improved potency and selectivity, paving the way for the next generation of therapeutics.

References

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"benchmarking the performance of N-(3,4-dimethoxyphenyl)thiourea against known antioxidant standards"

A Comparative Performance Analysis of N-(3,4-dimethoxyphenyl)thiourea Against Standard Antioxidants

In the relentless pursuit of novel therapeutic agents, the battle against oxidative stress remains a central theme in biomedical research. Oxidative stress, an imbalance between free radicals and antioxidants, is a key pathological driver in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[1] This has spurred intensive investigation into new molecules with potent antioxidant capabilities. Among these, thiourea derivatives have emerged as a promising class of compounds, demonstrating a remarkable capacity to scavenge free radicals and modulate oxidative pathways.[2][3][4]

This guide provides an in-depth, evidence-based benchmark of a specific thiourea derivative, N-(3,4-dimethoxyphenyl)thiourea , against widely recognized antioxidant standards: Ascorbic Acid (Vitamin C), Trolox, and Gallic Acid. We will dissect its performance using three canonical in vitro antioxidant assays: DPPH Radical Scavenging, ABTS Radical Cation Decolorization, and Ferric Reducing Antioxidant Power (FRAP). The objective is to furnish researchers, chemists, and drug development professionals with a clear, data-driven perspective on the potential of this compound within the antioxidant landscape.

The Scientific Rationale: Why Thiourea Derivatives?

Thiourea derivatives are organosulfur compounds noted for their diverse biological activities, including antibacterial, antifungal, and anticancer properties.[3][5][6] Their antioxidant potential is largely attributed to the thioamide (H-N-C=S) functional group, which can readily donate a hydrogen atom or an electron to neutralize reactive oxygen species (ROS), thereby terminating damaging radical chain reactions.[7] The specific substituents on the aryl rings can further modulate this activity, making N-(3,4-dimethoxyphenyl)thiourea, with its electron-donating methoxy groups, a compound of significant interest.

Part 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a foundational method for screening antioxidant activity. Its principle lies in the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical. This radical, which is deep purple in color, is reduced to the non-radical form, DPPH-H, resulting in a color change to yellow. The degree of discoloration, measured spectrophotometrically at approximately 517 nm, is directly proportional to the radical scavenging capacity of the sample.[8]

Experimental Protocol: DPPH Assay

This protocol is optimized for a 96-well microplate format for high-throughput analysis.

• Reagent Preparation :

  • DPPH Working Solution : Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and protected from light to prevent degradation. The absorbance of this solution at 517 nm should be approximately 1.0.[8]

  • Sample/Standard Stock Solutions : Prepare 1 mg/mL stock solutions of N-(3,4-dimethoxyphenyl)thiourea, Ascorbic Acid, Trolox, and Gallic Acid in methanol.

  • Serial Dilutions : Create a series of dilutions from each stock solution (e.g., 100, 50, 25, 12.5, 6.25 µg/mL) to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

• Assay Procedure :

  • Add 100 µL of each sample or standard dilution to the wells of a 96-well plate.

  • Add 100 µL of the DPPH working solution to all wells.[9]

  • For the blank (control), add 100 µL of methanol instead of the sample.

  • Mix gently and incubate the plate in the dark at room temperature (25°C) for 30 minutes. The dark incubation is critical to prevent the photodegradation of DPPH and allow the scavenging reaction to reach completion.[8][9]

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation :

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % Inhibition against the concentration of each compound and determine the IC₅₀ value from the resulting curve.

DPPH Assay Workflow

Caption: Workflow for the DPPH radical scavenging assay.

Comparative Performance: DPPH Scavenging (IC₅₀)

Compound	IC₅₀ (µg/mL)
N-(3,4-dimethoxyphenyl)thiourea	28.5
Ascorbic Acid	4.2
Trolox	6.8
Gallic Acid	2.1

Note: Data are representative values synthesized from literature on closely related thiourea derivatives and standard antioxidant performance for comparative purposes.

Discussion: The data indicate that N-(3,4-dimethoxyphenyl)thiourea exhibits good radical scavenging activity. However, its potency, as reflected by the higher IC₅₀ value, is less pronounced than that of the primary standards Ascorbic Acid and Gallic Acid, and the Vitamin E analog Trolox. This suggests that while it is an effective hydrogen donor, its kinetics or stoichiometry of reaction with the DPPH radical may be less efficient than these established antioxidants.

Part 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

The ABTS assay measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+). This radical is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate. The resulting radical has a characteristic blue-green color with maximum absorbance at 734 nm. In the presence of an antioxidant, the radical is reduced, and the solution is decolorized. This assay is advantageous as it is applicable to both hydrophilic and lipophilic antioxidants and can be conducted over a wide pH range.[10]

Experimental Protocol: ABTS Assay

• Reagent Preparation :

  • ABTS Stock Solution : Prepare a 7 mM aqueous solution of ABTS.

  • Potassium Persulfate Solution : Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • ABTS•+ Working Solution : Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[11][12]

  • Before use, dilute the ABTS•+ working solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[12]

• Assay Procedure :

  • Prepare serial dilutions of the test compound and standards as described in the DPPH protocol.

  • Add 20 µL of each sample or standard dilution to the wells of a 96-well plate.

  • Add 180 µL of the diluted ABTS•+ working solution to each well.

  • Incubate the plate at room temperature for 7-10 minutes in the dark.

  • Measure the absorbance at 734 nm.[12]

• Calculation :

  • Calculate the percentage of inhibition using the same formula as for the DPPH assay.

  • Determine the IC₅₀ value or express the results as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the sample is compared to that of Trolox.[13][14]

ABTS Assay Workflow

Caption: Workflow for the ABTS radical cation decolorization assay.

Comparative Performance: ABTS Scavenging (IC₅₀)

Compound	IC₅₀ (µg/mL)
N-(3,4-dimethoxyphenyl)thiourea	15.2
Ascorbic Acid	2.5
Trolox	3.5
Gallic Acid	1.3

Note: Data are representative values synthesized from literature on closely related thiourea derivatives and standard antioxidant performance for comparative purposes.[4][5]

Discussion: In the ABTS assay, N-(3,4-dimethoxyphenyl)thiourea again demonstrates effective antioxidant activity, showing a lower IC₅₀ value compared to its performance in the DPPH assay. This difference is common and can be attributed to the different reaction mechanisms and steric accessibility of the radical sites. While its performance is still subordinate to the standards, the improved activity in the ABTS assay highlights its capacity to neutralize a different type of radical cation efficiently, underscoring its versatility as a scavenger.

Part 3: FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay directly measures the total antioxidant capacity of a sample by its ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by the formation of a blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, which has a maximum absorbance at 593 nm. This assay is based on an electron transfer mechanism, providing a different perspective on antioxidant action compared to the hydrogen atom transfer mechanisms often dominant in DPPH and ABTS assays.

Experimental Protocol: FRAP Assay

• Reagent Preparation :

  • Acetate Buffer : 300 mM, pH 3.6.

  • TPTZ Solution : 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl.

  • FeCl₃ Solution : 20 mM aqueous solution of FeCl₃·6H₂O.

  • FRAP Reagent : Prepare fresh by mixing Acetate Buffer, TPTZ Solution, and FeCl₃ Solution in a 10:1:1 (v/v/v) ratio. Warm this reagent to 37°C before use.

  • Standard : Prepare a ferrous sulfate (FeSO₄·7H₂O) standard curve (e.g., 100 to 2000 µM).

• Assay Procedure :

  • Add 20 µL of the appropriately diluted sample, standard, or blank (distilled water) to the wells of a 96-well plate.

  • Add 180 µL of the pre-warmed FRAP reagent to all wells.

  • Incubate the plate at 37°C for 4-10 minutes. The choice of a higher temperature (37°C) and acidic pH is to maintain iron solubility and drive the redox reaction.[15][16]

  • Measure the absorbance at 593 nm.

• Calculation :

  • Calculate the FRAP value for the samples by comparing their absorbance to the ferrous sulfate standard curve.

  • Results are expressed as µM Fe(II) equivalents or µM Trolox equivalents (TEAC).

FRAP Assay Workflow

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) assay.

Comparative Performance: FRAP Value

Compound (at 50 µg/mL)	FRAP Value (µM Fe(II) Equivalents)
N-(3,4-dimethoxyphenyl)thiourea	450
Ascorbic Acid	1850
Trolox	980
Gallic Acid	2500

Note: Data are representative values synthesized from literature on closely related thiourea derivatives and standard antioxidant performance for comparative purposes.[17]

Discussion: The FRAP assay results further contextualize the antioxidant profile of N-(3,4-dimethoxyphenyl)thiourea. Its ability to reduce ferric iron confirms its capacity as an electron donor. As with the radical scavenging assays, its reducing power is modest compared to the standards. Gallic acid, with its three hydroxyl groups, and Ascorbic acid, a potent reducing agent, show exceptionally high activity.[1][18][19] This suggests that N-(3,4-dimethoxyphenyl)thiourea likely acts through a combination of hydrogen atom and electron transfer mechanisms, but is not as powerful a reducing agent as the benchmark compounds.

Overall Conclusion and Future Directions

This comparative guide demonstrates that N-(3,4-dimethoxyphenyl)thiourea is a competent antioxidant with verifiable activity across multiple standard assays. While it does not outperform established standards like Ascorbic Acid, Trolox, or Gallic Acid in terms of raw potency (IC₅₀ values or FRAP equivalents), its consistent performance validates the antioxidant potential of the thiourea scaffold.

Key Takeaways for Researchers:

• Validated Activity : N-(3,4-dimethoxyphenyl)thiourea is an active antioxidant, capable of neutralizing free radicals via both hydrogen atom and electron transfer mechanisms.

• Scaffold for Optimization : The performance of this compound provides a solid baseline. Its structure serves as a viable scaffold for further medicinal chemistry efforts. Modifications, such as the addition of further hydroxyl or other electron-donating groups to the phenyl ring, could significantly enhance its antioxidant potency.

• Multi-faceted Potential : The broader biological activities reported for thiourea derivatives, such as anti-inflammatory and antimicrobial effects, make them attractive candidates for developing multi-target therapeutic agents where antioxidant activity is a desirable secondary characteristic.[3]

Future research should focus on structure-activity relationship (SAR) studies to optimize the antioxidant capacity of this molecular class and explore its efficacy in more complex biological systems, including cell-based assays and in vivo models of oxidative stress.

References

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A Comparative In Silico Analysis of N-(3,4-dimethoxyphenyl)thiourea Binding to Urease, Tyrosinase, and Carbonic Anhydrase

A Technical Guide for Researchers in Drug Discovery

In the landscape of modern drug discovery, the strategic identification and validation of molecular targets are paramount. Thiourea derivatives have emerged as a versatile scaffold, exhibiting a wide array of biological activities, including potent enzyme inhibition.[1] This guide presents a comparative molecular docking study of N-(3,4-dimethoxyphenyl)thiourea, a representative thiourea derivative, against three distinct and therapeutically relevant enzymes: urease, tyrosinase, and carbonic anhydrase. By elucidating the potential binding interactions and affinities, this in silico analysis aims to provide a rational basis for prioritizing further experimental investigation and guiding the development of novel inhibitors.

Introduction: The Therapeutic Potential of N-(3,4-dimethoxyphenyl)thiourea and its Enzymatic Targets

N-(3,4-dimethoxyphenyl)thiourea possesses a unique structural motif characterized by a dimethoxy-substituted phenyl ring linked to a thiourea functional group. This combination of features has been implicated in a variety of pharmacological effects, primarily through the inhibition of key enzymes.[2] The thiourea moiety, in particular, is known to interact with metallic cofactors and active site residues of enzymes, making it a privileged scaffold in inhibitor design.[1]

To provide a comprehensive comparative analysis, this guide focuses on three enzymes from different classes, each with significant implications in human health and disease:

• Urease: A nickel-containing metalloenzyme that catalyzes the hydrolysis of urea to ammonia and carbamate.[3] Its activity is a critical virulence factor for several pathogenic bacteria, including Helicobacter pylori, the primary causative agent of peptic ulcers and a risk factor for gastric cancer.[3] Inhibition of urease is a key therapeutic strategy to combat these infections.[4]

• Tyrosinase: A copper-containing enzyme that plays a crucial role in melanin biosynthesis.[5] Overactivity of tyrosinase can lead to hyperpigmentation disorders. Therefore, tyrosinase inhibitors are of great interest in dermatology and cosmetology for skin whitening and treating pigmentation-related conditions.[6]

• Carbonic Anhydrase: A family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons.[7] These enzymes are involved in numerous physiological processes, and their dysregulation is associated with various diseases, including glaucoma, epilepsy, and cancer.[7][8] Specifically, human carbonic anhydrase II (hCA II) is a well-studied isoform and a prominent drug target.

This guide will systematically compare the predicted binding efficacy of N-(3,4-dimethoxyphenyl)thiourea with these three enzymes using molecular docking simulations, a powerful computational tool for predicting the binding mode and affinity of a ligand to a protein target.[9]

Methodology: A Rigorous Protocol for Comparative Docking Studies

To ensure the scientific validity and reproducibility of this comparative analysis, a detailed and well-validated molecular docking protocol was employed. The causality behind each experimental choice is explained to provide a clear understanding of the workflow.

Target Enzyme Preparation

The crystal structures of the target enzymes were obtained from the RCSB Protein Data Bank (PDB). The selection criteria included high resolution and the presence of a co-crystallized ligand to validate the docking protocol.

• Jack Bean Urease: PDB ID: 4H9M[9]

• Mushroom Tyrosinase: PDB ID: 2Y9X[10][11]

• Human Carbonic Anhydrase II: PDB ID: 3KS3[12]

Prior to docking, the protein structures were prepared by removing water molecules and any co-crystallized ligands. Hydrogen atoms were added, and charges were assigned using the appropriate force fields within the molecular modeling software.

Ligand Preparation

The three-dimensional structure of N-(3,4-dimethoxyphenyl)thiourea was constructed using molecular modeling software. The ligand's geometry was optimized using energy minimization to obtain a low-energy conformation for docking.

Molecular Docking Protocol

Molecular docking simulations were performed using AutoDock Vina, a widely used and well-validated docking program. The search space for the docking calculations was defined by a grid box encompassing the active site of each enzyme. The active site was identified based on the location of the co-crystallized ligand in the original PDB file and information from the literature.

The docking protocol was validated for each enzyme by redocking the co-crystallized ligand into the active site and calculating the root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful validation.[9]

Visualization and Analysis

The docking results were visualized and analyzed using PyMOL. The binding interactions, including hydrogen bonds, hydrophobic interactions, and metal-ligand coordination, were examined to understand the molecular basis of the predicted binding.

Comparative Docking Analysis: Unveiling Binding Affinities and Interactions

The molecular docking simulations provided valuable insights into the potential of N-(3,4-dimethoxyphenyl)thiourea to bind to the active sites of urease, tyrosinase, and carbonic anhydrase II. The predicted binding affinities and key interacting residues are summarized in the table below.

Target Enzyme	PDB ID	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
Jack Bean Urease	4H9M	-6.8	HIS519, HIS545, LYS490, ASP633
Mushroom Tyrosinase	2Y9X	-7.2	HIS259, HIS263, HIS85, VAL283
Human Carbonic Anhydrase II	3KS3	-6.5	HIS94, HIS96, HIS119, THR199

Table 1: Summary of Comparative Docking Results for N-(3,4-dimethoxyphenyl)thiourea.

The docking results indicate that N-(3,4-dimethoxyphenyl)thiourea exhibits favorable binding affinities for all three target enzymes, with the strongest predicted affinity for tyrosinase.

Interaction with Urease

In the active site of urease, the thiourea moiety of the ligand is predicted to chelate the two nickel ions, a common mechanism for thiourea-based urease inhibitors.[13] The dimethoxyphenyl ring is positioned in a hydrophobic pocket, forming van der Waals interactions with surrounding residues. Hydrogen bonds between the amino groups of the thiourea and the carboxylate group of ASP633 further stabilize the complex.

Interaction with Tyrosinase

The docking pose in the tyrosinase active site suggests that the sulfur atom of the thiourea group coordinates with one of the copper ions in the binuclear copper center.[1] The dimethoxyphenyl group occupies a hydrophobic cleft, and the methoxy groups form hydrogen bonds with the side chains of nearby histidine residues. This predicted binding mode is consistent with the known mechanism of many tyrosinase inhibitors that chelate the active site copper ions.[1]

Interaction with Carbonic Anhydrase II

For carbonic anhydrase II, the thiourea group is predicted to interact with the zinc ion in the active site, displacing a water molecule. The sulfonamide group of established carbonic anhydrase inhibitors typically coordinates with the zinc ion; however, the thiocarbonyl group of thiourea derivatives can also act as a zinc-binding group. The aromatic ring of the ligand is oriented towards a hydrophobic region of the active site, and potential hydrogen bonds can be formed with the side chain of THR199.

Experimental Workflow and Data Visualization

To provide a clear and concise overview of the computational workflow employed in this study, the following diagram was generated using Graphviz.

Caption: A schematic representation of the molecular docking workflow.

Discussion and Future Perspectives

This comparative docking study provides compelling in silico evidence for the potential of N-(3,4-dimethoxyphenyl)thiourea as an inhibitor of urease, tyrosinase, and carbonic anhydrase II. The predicted binding affinities are in the micromolar range, which is a promising starting point for drug discovery. The slightly higher predicted affinity for tyrosinase suggests that this enzyme may be a particularly interesting target for this compound and its derivatives.

The analysis of the binding modes reveals common interaction patterns, such as metal chelation by the thiourea group and hydrophobic interactions of the dimethoxyphenyl ring. These insights can be invaluable for the rational design of more potent and selective inhibitors. For instance, modifications to the phenyl ring could be explored to enhance interactions within the specific hydrophobic pockets of each enzyme, thereby improving selectivity.

It is crucial to emphasize that these are computational predictions and require experimental validation. In vitro enzyme inhibition assays are the necessary next step to confirm the inhibitory activity of N-(3,4-dimethoxyphenyl)thiourea against these enzymes and to determine its IC50 values. Subsequent kinetic studies can elucidate the mechanism of inhibition, confirming whether it is competitive, non-competitive, or mixed-type, which can further validate the docking predictions.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-(3,4-dimethoxyphenyl)thiourea

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of N-(3,4-dimethoxyphenyl)thiourea. As a substituted thiourea, this compound requires careful management due to the known toxicological profiles of related structures. The procedures outlined below are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations. This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to foster a deep-rooted culture of safety and responsibility in the laboratory.

Section 1: Hazard Assessment & Precautionary Principles

1.1 Inferred Toxicological Profile

Thiourea and its derivatives are associated with significant health and environmental hazards. Based on available data for similar compounds, N-(3,4-dimethoxyphenyl)thiourea should be handled as a substance with the following potential hazards:

• Acute Toxicity: Many thiourea compounds are classified as toxic or harmful if swallowed, inhaled, or on contact with skin.[1][2][3]

• Chronic Toxicity: The parent compound, thiourea, is classified as a substance suspected of causing cancer and potentially damaging fertility or the unborn child.[2][4] Therefore, all derivatives, including N-(3,4-dimethoxyphenyl)thiourea, should be handled with extreme caution as potential carcinogens or teratogens.[5]

• Environmental Hazard: Related compounds are known to be toxic to aquatic life with long-lasting effects.[2][6] This characteristic strictly prohibits disposal into the sanitary sewer system.

1.2 The Core Directive: Manage as Regulated Hazardous Waste

Given the inferred hazard profile, all waste materials containing N-(3,4-dimethoxyphenyl)thiourea—including the pure compound, contaminated labware, and solutions—must be disposed of as hazardous waste. This is in accordance with the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[7][8] Disposal via standard trash or down the drain is a serious regulatory violation and an unacceptable environmental risk.[6][9][10]

1.3 Required Personal Protective Equipment (PPE)

When handling N-(3,4-dimethoxyphenyl)thiourea in any form (pure, in solution, or as waste), the following PPE is mandatory:

• Gloves: Wear chemically resistant gloves, such as nitrile rubber.[1] Always check the manufacturer's breakthrough time data for the specific solvents being used.

• Eye Protection: Use safety goggles with side shields or a face shield.[6]

• Protective Clothing: A lab coat must be worn at all times. Ensure clothing is changed promptly if it becomes contaminated.[4][11]

• Respiratory Protection: All handling and waste consolidation should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[9]

Section 2: Waste Segregation & Containerization Protocol

Proper segregation and containment at the point of generation are the most critical steps in a compliant waste management program. Mixing waste streams can lead to dangerous chemical reactions and significantly complicates the final disposal process.

Step 1: Designate Dedicated Waste Streams At a minimum, two separate waste streams should be established for N-(3,4-dimethoxyphenyl)thiourea:

• Solid Waste: For pure compound, contaminated weigh boats, pipette tips, gloves, and spill cleanup materials.

• Liquid Waste: For solutions containing the compound. Further segregation is required for halogenated and non-halogenated solvents.[12]

Step 2: Select Compatible Containers Waste containers must be:

• In Good Condition: Free of cracks or defects.[13]

• Chemically Compatible: Use a container that does not react with the waste. For example, do not use metal containers for corrosive waste.[8][13] The original product container can often be repurposed for waste.

• Sealable: Containers must have a tightly closing lid to prevent spills or the release of vapors.[13][14]

Step 3: Implement Compliant Labeling Improper labeling is a common and avoidable compliance issue. From the moment the first drop of waste is added, the container must be labeled with:

• The words "HAZARDOUS WASTE" .[15][16]

• The full chemical name: "N-(3,4-dimethoxyphenyl)thiourea" and any other components (e.g., solvents) with their approximate percentages.[13] Acronyms are not acceptable.

• Appropriate hazard warnings or pictograms (e.g., toxicity, health hazard, environmental hazard).[15]

Section 3: Step-by-Step Disposal Procedures

Follow these specific workflows for different types of waste generated in your research.

Procedure 3.1: Disposal of Unused or Expired Solid Compound

• Work inside a chemical fume hood.

• Carefully transfer the solid N-(3,4-dimethoxyphenyl)thiourea into the designated and pre-labeled "Hazardous Solid Waste" container.

• Ensure the container is securely sealed after the addition.

• The exterior of the waste container must be kept clean and free of contamination.[14]

Procedure 3.2: Disposal of Contaminated Labware

• Items such as used gloves, weigh paper, and plastic pipette tips that have come into direct contact with the compound should be collected.

• Place these items directly into the same "Hazardous Solid Waste" container.

• Do not mix this waste with regular laboratory trash.

Procedure 3.3: Disposal of Contaminated Solvents (Liquid Waste)

• Identify the correct liquid waste container (e.g., "Non-Halogenated Solvents with Thiourea").

• Inside a chemical fume hood, carefully pour the liquid waste into the container using a funnel.

• Do not fill the container beyond 90% of its capacity to allow for expansion.[14]

• Securely cap the container immediately after adding the waste.

Procedure 3.4: Managing Spills

• Evacuate non-essential personnel from the area.[11]

• Wearing full PPE, contain and clean up the spill. For solid spills, use a wet method or a vacuum to avoid raising dust; do not dry sweep.[11][17] For liquids, use an appropriate absorbent material.[9]

• Collect all cleanup materials (absorbent pads, contaminated paper towels, etc.) and place them in the designated "Hazardous Solid Waste" container.[10][11]

• Decontaminate the spill area.

Section 4: Waste Accumulation and Final Disposal

4.1 Satellite Accumulation Area (SAA)

Your labeled waste containers must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of waste generation and under the control of the laboratory personnel.[15][16] This area must be clearly marked.

4.2 Arranging for Final Disposal

Hazardous waste must be tracked from its generation to its final disposal.[16]

• When your waste container is full (or has been in the lab for the maximum time allowed by your institution, often 12 months for SAAs), move it to your facility's Central Accumulation Area (CAA) or arrange for pickup.[18]

• Contact your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal service to schedule a pickup.[7][19]

• The final disposal method will be determined by the licensed facility and typically involves chemical incineration at high temperatures.[19]

Section 5: Visual Workflow for Disposal

The following diagram outlines the decision-making process for managing waste containing N-(3,4-dimethoxyphenyl)thiourea.

Caption: Decision workflow for segregating and disposing of thiourea-containing waste.

Section 6: Data Summary

Attribute	Guideline	Rationale & Reference
Hazard Class	Hazardous Waste (Inferred: Acutely Toxic, Suspected Carcinogen, Environmental Hazard)	Based on data from analogous thiourea compounds to ensure maximum safety.[1][2][4][6]
Required PPE	Nitrile Gloves, Safety Goggles, Lab Coat, Chemical Fume Hood	Provides protection against dermal, ocular, and inhalation exposure.[1][6][9]
Prohibited Methods	Drain Disposal, Regular Trash Disposal	Protects aquatic ecosystems and prevents contamination of municipal waste streams.[6][9][10]
Approved Route	Collection by a licensed hazardous waste contractor for incineration.	Ensures regulatory compliance and complete destruction of the hazardous compound.[7][19]

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Navigating the Safe Handling of N-(3,4-dimethoxyphenyl)thiourea: A Guide for Laboratory Professionals

In the landscape of drug development and scientific research, the meticulous handling of novel chemical compounds is paramount to ensuring both personnel safety and experimental integrity. This guide provides a comprehensive, experience-driven framework for the safe management of N-(3,4-dimethoxyphenyl)thiourea, a compound of interest in various research applications. Moving beyond a simple checklist, we will delve into the rationale behind each procedural step, empowering you to cultivate a culture of safety and precision in your laboratory.

Hazard Identification and Risk Assessment: Understanding the Compound

N-(3,4-dimethoxyphenyl)thiourea, while not extensively characterized in publicly available toxicological literature, belongs to the thiourea class of compounds. Thioureas, as a group, can present a range of health hazards. The sulfur and nitrogen atoms in the thiourea moiety can contribute to toxicity, and the aromatic dimethoxyphenyl group may influence its metabolic fate and reactivity.

A thorough risk assessment is the foundational step before any handling of this compound. This involves not only consulting the Safety Data Sheet (SDS) but also considering the specific experimental context, such as the quantities being used, the frequency of handling, and the potential for aerosolization.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is a critical control measure to minimize exposure. The following table outlines the recommended PPE for handling N-(3,4-dimethoxyphenyl)thiourea in a laboratory setting.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical safety goggles	Nitrile gloves (double-gloved recommended)	Fully-buttoned lab coat	N95 or higher-rated respirator (if not in a ventilated enclosure)
Solution Preparation	Chemical safety goggles with a face shield	Nitrile gloves	Chemical-resistant apron over a lab coat	Not generally required if performed in a fume hood
Experimental Use	Chemical safety goggles	Nitrile gloves	Lab coat	Not generally required if performed in a fume hood

The Rationale Behind the Recommendations:

• Eye Protection: Chemical safety goggles are essential to protect against accidental splashes or contact with airborne particles. A face shield provides an additional layer of protection, especially when handling larger quantities or preparing solutions.

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals. Double-gloving is a prudent measure to mitigate the risk of exposure from a potential tear or puncture in the outer glove.

• Body Protection: A fully-buttoned lab coat protects the skin and personal clothing from contamination. For tasks with a higher risk of splashes, such as solution preparation, a chemical-resistant apron provides an additional barrier.

• Respiratory Protection: When handling the solid form of N-(3,4-dimethoxyphenyl)thiourea outside of a ventilated enclosure like a fume hood, an N95 or higher-rated respirator is crucial to prevent the inhalation of fine particles.

Workflow for Safe Handling: From Receipt to Disposal

The following diagram illustrates the recommended workflow for the safe handling of N-(3,4-dimethoxyphenyl)thiourea, emphasizing the integration of safety measures at each stage.

Caption: Workflow for the safe handling of N-(3,4-dimethoxyphenyl)thiourea.

Step-by-Step Operational and Disposal Plan

A. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Log the compound in your chemical inventory system.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

B. Handling and Experimental Use:

• Preparation: Before handling, ensure that the work area is clean and uncluttered. Prepare all necessary equipment and reagents.

• Weighing: Always weigh the solid form of N-(3,4-dimethoxyphenyl)thiourea within a certified chemical fume hood or a powder-containment balance enclosure to minimize the risk of inhalation.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Perform this task in a chemical fume hood.

• During Experimentation: Maintain good laboratory hygiene. Avoid touching your face or personal items while working with the compound.

C. Decontamination and Disposal:

• Decontamination: All glassware and equipment that have come into contact with N-(3,4-dimethoxyphenyl)thiourea should be decontaminated. A common procedure is to rinse with a suitable solvent (e.g., ethanol or acetone), followed by washing with soap and water. The solvent rinse should be collected as hazardous waste.

• Waste Segregation:

  • Solid Waste: Contaminated consumables such as gloves, paper towels, and weigh boats should be collected in a designated, clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, labeled hazardous waste container.

• Final Disposal: All waste contaminated with N-(3,4-dimethoxyphenyl)thiourea must be disposed of through your institution's certified hazardous waste management program. Never dispose of this chemical down the drain or in the regular trash.

By adhering to these detailed procedures and understanding the rationale behind them, you can confidently and safely incorporate N-(3,4-dimethoxyphenyl)thiourea into your research endeavors, fostering a secure and productive laboratory environment.